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  • Product: 3,5-Dichlorosalicylanilide
  • CAS: 4214-48-6

Core Science & Biosynthesis

Foundational

3,5-Dichlorosalicylanilide: Structural Dynamics, Protonophoric Mechanisms, and Therapeutic Repurposing

Executive Summary As the landscape of drug repurposing expands, halogenated salicylanilides—historically deployed as anthelmintic agents—have emerged as potent candidates for antibacterial, antiviral, and oncology applic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As the landscape of drug repurposing expands, halogenated salicylanilides—historically deployed as anthelmintic agents—have emerged as potent candidates for antibacterial, antiviral, and oncology applications[1]. 3,5-Dichlorosalicylanilide (3,5-DCSA) and its structural isomers (such as 3',5-DCSA, identified as SARS-CoV-2-IN-14) represent a critical node in this chemical space[2]. This whitepaper provides an in-depth mechanistic analysis of 3,5-DCSA, detailing how its precise physicochemical properties drive mitochondrial uncoupling, disrupt cellular energy homeostasis, and trigger downstream signaling cascades that dictate cell fate[3].

Chemical Properties & Structure-Activity Relationship (SAR)

The biological efficacy of 3,5-DCSA is inextricably linked to its molecular architecture. The salicylanilide core consists of a salicylic acid ring linked to an aniline ring via an amide bond. The substitution of highly electronegative chlorine atoms at specific positions serves two critical functions:

  • Lowering the pKa: The electron-withdrawing nature of the halogens stabilizes the phenoxide anion, dropping the pKa of the phenolic hydroxyl group to approximately 5.5–6.5. This ensures the molecule exists in an equilibrium of protonated and deprotonated states at physiological pH[4].

  • Increasing Lipophilicity (LogP): The halogens increase the hydrophobic surface area, allowing the molecule to partition seamlessly into the lipid bilayer of cellular and mitochondrial membranes[5].

Quantitative Structural Data

The following table summarizes the key physicochemical parameters of 3,5-DCSA and its highly active antiviral isomer, 3',5-DCSA.

Property3,5-Dichlorosalicylanilide (3,5-DCSA)3',5-Dichlorosalicylanilide (SARS-CoV-2-IN-14)Mechanistic Implication
CAS Number 4214-48-622203-98-1Unique identifier for isomer tracking.
Molecular Formula C₁₃H₉Cl₂NO₂C₁₃H₉Cl₂NO₂Identical mass; differing spatial geometry.
Molecular Weight 282.12 g/mol 282.12 g/mol Small molecule optimal for rapid diffusion.
Target IC₅₀ Anthelmintic/Antibacterial (Variable)0.39 μM (SARS-CoV-2)[2]High potency driven by target affinity & uncoupling.
LogP (Est.) ~4.5~4.8High lipophilicity enables membrane permeation.

Core Mechanism of Action: Mitochondrial Uncoupling

The primary, causal mechanism of 3,5-DCSA is the uncoupling of oxidative phosphorylation[5]. Unlike canonical enzyme inhibitors, 3,5-DCSA acts as a lipophilic weak acid protonophore .

In a healthy mitochondrion, the Electron Transport Chain (ETC) pumps protons into the intermembrane space (IMS), creating a Proton Motive Force (PMF) comprising a chemical gradient (ΔpH) and an electrical potential (ΔΨ)[6]. 3,5-DCSA short-circuits this system through a self-sustaining futile cycle:

  • In the acidic IMS, the phenolic hydroxyl of 3,5-DCSA is protonated, rendering the molecule neutral and highly lipophilic.

  • The neutral molecule diffuses across the hydrophobic core of the Inner Mitochondrial Membrane (IMM).

  • Upon reaching the alkaline mitochondrial matrix, the molecule deprotonates.

  • Because the resulting anion is stabilized by resonance across the salicylanilide core and the electron-withdrawing chlorines, the lipophilic anion is capable of diffusing back across the IMM to the IMS, completing the cycle.

This continuous shuttling dissipates the PMF, uncoupling electron transport from ATP synthase activity, leading to a catastrophic drop in intracellular ATP[4].

ProtonophoreCycle IMS Intermembrane Space (High[H+], Low pH) DCSA_H 3,5-DCSA-H (Neutral, Lipophilic) IMS->DCSA_H Protonates Phenol IMM Inner Mitochondrial Membrane (Lipid Core) DCSA_H->IMM Diffuses In IMM->IMS Completes Cycle Matrix Mitochondrial Matrix (Low [H+], High pH) IMM->Matrix Translocates DCSA_ion 3,5-DCSA- (Lipophilic Anion) Matrix->DCSA_ion Deprotonates DCSA_ion->IMM Anion Returns

Fig 1: Protonophore cycle of 3,5-DCSA across the inner mitochondrial membrane dissipating the PMF.

Downstream Signaling Cascades

The physical dissipation of the PMF is only the initiating event. The resulting biochemical crisis forces the cell into a defensive, and ultimately terminal, signaling cascade. The rapid depletion of ATP elevates the AMP/ATP ratio, which allosterically activates AMP-activated protein kinase (AMPK)[3].

Activated AMPK subsequently phosphorylates and inhibits the mTORC1 pathway, halting protein synthesis and inducing autophagy. Concurrently, salicylanilides like 3,5-DCSA have been shown to independently inhibit Wnt/β-catenin signaling and block STAT3 phosphorylation, making them highly effective against multidrug-resistant cancer cell lines and Gram-negative bacteria[4][6].

SignalingCascade Uncoupling Mitochondrial Uncoupling (PMF Dissipation) ATP Intracellular ATP Depletion (↑ AMP/ATP Ratio) Uncoupling->ATP Halts ATP Synthase Wnt Wnt/β-Catenin Inhibition Uncoupling->Wnt Pleiotropic Target AMPK AMPK Pathway Activation ATP->AMPK Metabolic Stress mTOR mTORC1 Inhibition AMPK->mTOR Phosphorylation Outcome Cell Cycle Arrest & Apoptosis (Therapeutic Efficacy) mTOR->Outcome Wnt->Outcome

Fig 2: Downstream signaling cascades triggered by 3,5-DCSA-mediated mitochondrial uncoupling.

Experimental Protocols for Mechanistic Validation

To rigorously validate the protonophoric activity of 3,5-DCSA, the following self-validating experimental workflows must be employed. These protocols are designed to establish direct causality between drug application and metabolic collapse.

Protocol 1: Real-Time Mitochondrial Respiration Assay (Seahorse XF)

This protocol measures the Oxygen Consumption Rate (OCR) to prove that 3,5-DCSA forces the ETC into overdrive by uncoupling it from ATP synthesis.

  • Cell Seeding: Seed target cells (e.g., HCT116 or HeLa) in a Seahorse XF96 microplate at 20,000 cells/well. Incubate overnight.

  • Media Exchange: Replace growth media with unbuffered Seahorse XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine. Incubate in a non-CO₂ incubator for 1 hour.

  • Basal Measurement: Record baseline OCR for 15 minutes.

  • Oligomycin Injection (Port A): Inject 1 μM Oligomycin (ATP synthase inhibitor). Causality Check: OCR must drop, representing the proportion of oxygen consumption linked directly to ATP production.

  • 3,5-DCSA Injection (Port B): Inject 3,5-DCSA (titrated from 0.1 to 5 μM). Causality Check: A rapid spike in OCR validates protonophore activity. The ETC accelerates to maximum capacity attempting to restore the dissipated PMF, completely independent of the inhibited ATP synthase.

  • Rotenone/Antimycin A Injection (Port C): Inject 0.5 μM Rot/AA. Causality Check: OCR must plummet to near zero, proving the prior spike was entirely ETC-dependent.

Protocol 2: Intracellular ATP Depletion Assay (Luminescence)

To confirm that the uncoupling observed in Protocol 1 translates to energy failure, ATP levels are quantified.

  • Treatment: Treat cells in a 96-well opaque plate with vehicle (DMSO) or varying concentrations of 3,5-DCSA for 2, 4, and 6 hours.

  • Reagent Addition: Add an equal volume of CellTiter-Glo® Reagent (Promega) to each well. This reagent lyses the cells and provides luciferin and luciferase.

  • Reaction: The luciferase reaction requires ATP to oxidize luciferin. Shake for 2 minutes to induce lysis, then incubate at room temperature for 10 minutes.

  • Readout: Measure luminescence using a microplate reader. The luminescent signal is directly proportional to the amount of ATP present, providing a self-validating, quantitative measure of 3,5-DCSA's metabolic toxicity.

Conclusion

3,5-Dichlorosalicylanilide is far more than a legacy anthelmintic. Its unique structural properties—specifically the delicate balance between the pKa of its phenolic hydroxyl and the lipophilicity imparted by its chlorine substitutions—engineer it into a highly efficient protonophore. By systematically uncoupling oxidative phosphorylation, it induces a state of severe cellular energy depletion that cascades into the inhibition of critical survival pathways like mTORC1 and Wnt/β-catenin. As demonstrated by recent synthetic analogues like SARS-CoV-2-IN-14, the rational modification of the salicylanilide scaffold holds immense promise for the next generation of broad-spectrum antimicrobial and antineoplastic therapeutics.

References

  • Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2 Source: European Journal of Medicinal Chemistry (2022) URL:[Link]

  • Salicylanilides and Their Anticancer Properties Source: National Center for Biotechnology Information (PMC) / MDPI URL:[Link]

  • Mechanistic Understanding Enables the Rational Design of Salicylanilide Combination Therapies for Gram-Negative Infections Source: mBio (American Society for Microbiology) URL:[Link]

  • Benzimidazole inhibitors from the Niclosamide chemotype inhibit Wnt/β-catenin signaling with selectivity over effects on ATP homeostasis Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Repurposing Niclosamide for Treatment of Acute Myeloid Leukemia and Other Diseases Source: IntechOpen URL:[Link]

Sources

Exploratory

Spectroscopic data (NMR, IR, Mass Spec) of 3,5-Dichlorosalicylanilide

An In-depth Technical Guide to the Spectroscopic Characterization of 3,5-Dichlorosalicylanilide Introduction Salicylanilides are a class of pharmacologically significant compounds, demonstrating a wide spectrum of biolog...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Spectroscopic Characterization of 3,5-Dichlorosalicylanilide

Introduction

Salicylanilides are a class of pharmacologically significant compounds, demonstrating a wide spectrum of biological activities including anthelmintic, antibacterial, antifungal, and anticancer properties.[1][2][3] Their mechanism of action is often linked to their ability to disrupt cellular proton gradients.[4] 3,5-Dichlorosalicylanilide, a halogenated derivative, is a subject of interest for researchers in medicinal chemistry and drug development. Accurate and unambiguous structural confirmation is the bedrock of any scientific investigation, and for this, a multi-technique spectroscopic approach is indispensable.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 3,5-Dichlorosalicylanilide, covering Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). It is designed for researchers, scientists, and drug development professionals, offering not just data, but the underlying principles and experimental causality to ensure robust and reliable characterization of this molecule.

Molecular Structure and Conformational Dynamics

Understanding the molecular structure is paramount to interpreting its spectroscopic output. 3,5-Dichlorosalicylanilide (Molecular Formula: C₁₃H₉Cl₂NO₂, Molecular Weight: 282.12 g/mol ) consists of a 3,5-dichlorinated aniline ring linked via an amide bond to a salicylic acid moiety.[5][6]

A critical feature of salicylanilides is the potential for strong intramolecular hydrogen bonding. This leads to two primary conformations[2][7]:

  • Conformation I (OH···O=C): A hydrogen bond forms between the phenolic hydroxyl (-OH) group and the amide carbonyl oxygen. This is generally the more stable and predominant conformation.

  • Conformation II (NH···O): A hydrogen bond forms between the amide proton (N-H) and the phenolic oxygen.

The dominant conformation significantly influences the chemical environment of the involved protons and functional groups, which is directly reflected in the NMR and IR spectra. For 3,5-Dichlorosalicylanilide, Conformation I is expected to be overwhelmingly favored.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of a molecule.[8] For 3,5-Dichlorosalicylanilide, both ¹H and ¹³C NMR are required for full characterization.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. The expected signals are detailed below.

Table 1: Predicted ¹H NMR Chemical Shifts for 3,5-Dichlorosalicylanilide (in DMSO-d₆)

Proton LabelPredicted δ (ppm)MultiplicityIntegrationNotes
OH11.0 - 12.0Singlet (broad)1HHighly deshielded due to intramolecular H-bonding. Its broadness is characteristic.
NH10.0 - 10.5Singlet1HAmide proton, chemical shift is solvent and concentration dependent.
H-67.9 - 8.1Doublet1HPart of the salicylic acid ring system.
H-2', H-6'7.7 - 7.9Doublet2HProtons on the dichloroaniline ring, ortho to the amide nitrogen.
H-4'7.4 - 7.6Triplet1HProton on the dichloroaniline ring, para to the amide nitrogen.
H-47.2 - 7.4Doublet of Doublets1HPart of the salicylic acid ring system.

Causality: The choice of DMSO-d₆ as a solvent is strategic. Unlike CDCl₃, it is a hydrogen bond acceptor, which slows the exchange rate of the acidic OH and NH protons, allowing them to be observed as distinct signals. The predicted chemical shifts are based on the electron-withdrawing effects of the chlorine and carbonyl groups, and the deshielding effects of aromatic rings.

¹³C NMR Spectral Analysis

¹³C NMR spectroscopy maps the carbon skeleton of the molecule. Proton-decoupled spectra are standard, where each unique carbon atom appears as a single line, simplifying interpretation.[8]

Table 2: Predicted ¹³C NMR Chemical Shifts for 3,5-Dichlorosalicylanilide

Carbon LabelPredicted δ (ppm)Notes
C=O165 - 170Amide carbonyl carbon, typically in this downfield region.
C-2 (C-OH)155 - 160Aromatic carbon bearing the hydroxyl group.
C-1'138 - 142Aromatic carbon of the aniline ring bonded to nitrogen.
C-3', C-5'130 - 135Aromatic carbons bearing the chlorine atoms.
C-5, C-6125 - 130Aromatic carbons of the salicylic acid ring.
C-1, C-3118 - 125Aromatic carbons of the salicylic acid ring.
C-2', C-4', C-6'120 - 128Remaining aromatic carbons of the aniline ring.
Experimental Protocol for NMR Acquisition

This protocol ensures high-quality, reproducible data.

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the 3,5-Dichlorosalicylanilide sample.

    • Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of a deuterated solvent is essential to avoid large solvent signals overwhelming the analyte signals.[9]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrumentation & Parameters (Example: 400 MHz Spectrometer):

    • Instrument: 400 MHz NMR Spectrometer.

    • ¹H NMR:

      • Acquire for 16-32 scans.

      • Set a spectral width of -2 to 14 ppm.

      • Use a relaxation delay (d1) of 2 seconds.

    • ¹³C NMR:

      • Acquire for 1024-2048 scans.

      • Set a spectral width of 0 to 200 ppm.

      • Employ proton decoupling (e.g., Waltz-16) to simplify the spectrum.

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decay (FID).

    • Phase correct the spectrum.

    • Calibrate the ¹H spectrum to the residual DMSO solvent peak (δ ≈ 2.50 ppm) and the ¹³C spectrum to the DMSO carbon signals (δ ≈ 39.52 ppm).

    • Integrate the ¹H signals to determine proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule's functional groups.[10] The IR spectrum serves as a unique molecular fingerprint and is excellent for confirming the presence of key functional groups.

Interpretation of Key Vibrational Modes

The spectrum of 3,5-Dichlorosalicylanilide is dominated by absorptions from the OH, NH, and C=O groups, with their positions heavily influenced by the intramolecular hydrogen bond.

Table 3: Characteristic IR Absorption Bands for 3,5-Dichlorosalicylanilide

Wavenumber (cm⁻¹)Vibration TypeIntensityInterpretation
~3300 - 3400N-H StretchMediumCharacteristic of the amide N-H bond.
~3000 - 3200O-H StretchBroad, MediumThe phenolic O-H is significantly broadened and shifted to lower frequency due to strong intramolecular H-bonding to the carbonyl.
~1620 - 1640C=O Stretch (Amide I)Strong, SharpThe amide carbonyl frequency is lowered from its typical position (~1660-1680 cm⁻¹) due to conjugation and participation in H-bonding.[4]
~1550 - 1580N-H Bend (Amide II)MediumA combination of N-H bending and C-N stretching.
~1450 - 1600C=C Aromatic StretchMedium-StrongMultiple sharp bands characteristic of the two aromatic rings.
~1250 - 1300C-O StretchStrongPhenolic C-O stretching vibration.
~700 - 850C-Cl StretchStrongCharacteristic absorption for aryl chlorides.
Experimental Protocol for FT-IR Acquisition

Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable method for acquiring IR spectra of solid samples.

  • Sample Preparation: No special preparation is needed. A small amount of the solid powder is sufficient.

  • Instrumentation (FT-IR with ATR accessory):

    • Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

    • Place a small amount of the 3,5-Dichlorosalicylanilide powder onto the ATR crystal.

    • Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

  • Data Acquisition:

    • Scan the sample over the range of 4000-600 cm⁻¹.

    • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • Data Processing: The instrument software automatically performs a background subtraction, providing the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and offers structural information through its fragmentation pattern. For 3,5-Dichlorosalicylanilide, LC-MS/MS is the preferred technique in a drug development setting.[11]

Molecular Ion and Isotopic Pattern

The most critical diagnostic feature in the mass spectrum of this compound is the isotopic pattern of the molecular ion peak. Chlorine has two stable isotopes: ³⁵Cl (~75.8% abundance) and ³⁷Cl (~24.2% abundance). A molecule containing two chlorine atoms will exhibit a characteristic cluster of peaks:

  • M⁺: The peak corresponding to the molecule with two ³⁵Cl atoms.

  • [M+2]⁺: The peak for the molecule with one ³⁵Cl and one ³⁷Cl.

  • [M+4]⁺: The peak for the molecule with two ³⁷Cl atoms.

The expected relative intensity ratio for a dichlorinated compound is approximately 9:6:1 . For 3,5-Dichlorosalicylanilide (C₁₃H₉³⁵Cl₂NO₂), the monoisotopic mass is 280.99 Da . The observation of this isotopic cluster is a definitive confirmation of the presence of two chlorine atoms.

Expected Fragmentation Pattern

In tandem MS (MS/MS), the molecular ion is fragmented to reveal structural details. The amide bond is a likely point of cleavage.

Table 4: Predicted Key Ions in the Mass Spectrum of 3,5-Dichlorosalicylanilide

m/z (Da)IonNotes
281 / 283 / 285[M+H]⁺Protonated molecular ion cluster (in positive ion mode). Ratio ~9:6:1.
162 / 164[C₆H₅Cl₂N]⁺Fragment corresponding to the 3,5-dichloroaniline portion.
121[C₇H₅O₂]⁺Fragment corresponding to the salicylic acid moiety after amide cleavage and loss of CO.
Experimental Protocol for LC-MS/MS Analysis
  • Sample Preparation:

    • Prepare a stock solution of 3,5-Dichlorosalicylanilide (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

    • Perform serial dilutions to a final concentration of ~1 µg/mL for analysis.

  • Instrumentation & Parameters:

    • LC System: A standard HPLC or UPLC system.

      • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

      • Mobile Phase A: 0.1% Formic Acid in Water.

      • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

      • Gradient: A suitable gradient from high aqueous to high organic (e.g., 5% B to 95% B over 5 minutes).

      • Flow Rate: 0.3 - 0.5 mL/min.

      • Injection Volume: 1-5 µL.

    • MS System: Triple Quadrupole or Q-TOF Mass Spectrometer with an Electrospray Ionization (ESI) source.

      • Ionization Mode: ESI Positive.

      • Full Scan (MS1): Scan from m/z 100-500 to identify the molecular ion cluster.

      • Product Ion Scan (MS/MS): Isolate the primary molecular ion (m/z 281) in the first quadrupole, fragment it in the collision cell, and scan the resulting fragments in the third quadrupole.

  • Data Analysis:

    • Extract the chromatogram for the molecular ion's m/z.

    • Analyze the mass spectrum to confirm the molecular weight and the characteristic Cl₂ isotopic pattern.

    • Analyze the MS/MS spectrum to confirm the presence of expected structural fragments.

Integrated Spectroscopic Analysis Workflow

No single technique provides a complete picture. The true power of spectroscopic characterization lies in integrating the data from NMR, IR, and MS. Each technique validates the others, leading to an unambiguous structural confirmation.

Spectroscopic_Workflow cluster_input Sample cluster_analysis Spectroscopic Analysis cluster_results Data Interpretation cluster_conclusion Confirmation Sample Test Compound (Presumed 3,5-Dichlorosalicylanilide) NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR IR FT-IR Spectroscopy Sample->IR MS LC-MS/MS Sample->MS NMR_Data • Carbon-Hydrogen Framework • Proton Connectivity • Presence of OH and NH NMR->NMR_Data Provides IR_Data • Key Functional Groups (C=O, OH, NH) • Confirms H-Bonding IR->IR_Data Provides MS_Data • Molecular Weight (282.12 Da) • Elemental Formula (Cl₂ presence via 9:6:1 isotopic pattern) • Key Fragments MS->MS_Data Provides Conclusion Unambiguous Structural Confirmation of 3,5-Dichlorosalicylanilide NMR_Data->Conclusion Corroborate to Confirm IR_Data->Conclusion Corroborate to Confirm MS_Data->Conclusion Corroborate to Confirm

Caption: Integrated workflow for the structural confirmation of 3,5-Dichlorosalicylanilide.

Conclusion

The spectroscopic characterization of 3,5-Dichlorosalicylanilide is a clear and systematic process when approached with a multi-technique strategy. ¹H and ¹³C NMR define the carbon-hydrogen skeleton, IR spectroscopy confirms the critical functional groups and their hydrogen-bonded state, and mass spectrometry provides an exact molecular weight and the definitive presence of two chlorine atoms through its unique isotopic signature. By following the detailed protocols and interpretative guidelines presented in this guide, researchers can confidently and accurately verify the structure and purity of their compound, ensuring the integrity and reproducibility of their subsequent research.

References

  • Fujita, T. & Nishioka, T. (2000). Studies on the Conformations of Antimicrobial Salicylanilide Derivatives by Spectroscopy. Bulletin of the Chemical Society of Japan, 73, 2335–2339. 7

  • Global Substance Registration System. 3',5-DICHLOROSALICYLANILIDE. 5

  • Mary, Y. S., et al. (n.d.). Natural Bond Orbital (NBO) Analysis of Certain Salicylanilide Derivatives. Rasayan Journal of Chemistry. 1

  • Inxight Drugs. 3',5-DICHLOROSALICYLANILIDE. 6

  • DeRocher, A. E., et al. (2012). Structure-Activity Relationships of Antitubercular Salicylanilides Consistent with Disruption of the Proton Gradient via Proton Shuttling. ACS Medicinal Chemistry Letters, 3(1), 51-56. 4

  • Gonec, T., et al. (2021). Salicylanilides and Their Anticancer Properties. Molecules, 26(11), 3123. 2

  • Ferencz, M., et al. (2023). New Salicylanilide Derivatives and Their Peptide Conjugates as Anticancer Compounds: Synthesis, Characterization, and In Vitro Effect on Glioblastoma. Journal of Medicinal Chemistry, 66(15), 10444-10464. 3

  • National Center for Biotechnology Information (n.d.). 3,5-Dichlorosalicylaldehyde. PubChem Compound Database. 12

  • ChemicalBook. (n.d.). 3,5-Dichlorosalicylic acid(320-72-9) 1H NMR spectrum. 13

  • ResearchGate. (n.d.). 1H and 13C-NMR chemical shifts and triad assignments for purified... 14

  • ResearchGate. (n.d.). Density functional and experimental studies on the FT‐IR and FT‐Raman spectra and structure of benzoic acid and 3,5‐dichloro salicylic acid. 15

  • CymitQuimica. (n.d.). CAS 320-72-9: 3,5-Dichlorosalicylic acid. 16

  • Simmler, C., et al. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Fitoterapia, 124, 149-163. 8

  • de Graaf, R. A., et al. (2010). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. NMR in Biomedicine, 23(6), 610-624. 17

  • Azizul, I. & Ng, S. W. (2008). 3,5-Dichlorosalicylaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 64(5), o917. 18

  • Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. 11

  • Kuivinen, J., et al. (2007). Analysis of 3,5-dichloroaniline as a biomarker of vinclozolin and iprodione in human urine using liquid chromatography/triple quadrupole mass spectrometry. Rapid Communications in Mass Spectrometry, 21(19), 3293-3299. 19

  • Smith, B. C. (2011). Interpretation of Infrared Spectra, A Practical Approach. Wiley Analytical Science. 10

  • Doc Brown's Chemistry. (n.d.). Index of infrared spectra. 20

  • Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. 21

  • Rototec-Spintec. (n.d.). The Appearance of Solvent and Water Signals in 1H- and 13C-NMR Spectra. TECH NOTE: 22-004. 9

  • Li, Y., et al. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. Foods, 12(15), 2899. 22

  • Li, Y., et al. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. PubMed. 23

Sources

Foundational

The Solubility Profile of 3,5-Dichlorosalicylanilide in Organic Solvents: A Technical Guide for Formulation Scientists

Executive Summary 3,5-Dichlorosalicylanilide is a halogenated derivative of salicylanilide, a class of compounds historically significant for their anthelmintic, antibacterial, and molluscicidal properties[1][2]. Like it...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3,5-Dichlorosalicylanilide is a halogenated derivative of salicylanilide, a class of compounds historically significant for their anthelmintic, antibacterial, and molluscicidal properties[1][2]. Like its structural analogs (e.g., niclosamide and unsubstituted salicylanilide), 3,5-dichlorosalicylanilide exhibits high lipophilicity and extremely poor aqueous solubility[3][4]. For drug development professionals and formulation scientists, understanding its solubility profile in various organic solvents is critical for preclinical dosing, analytical standard preparation, and the design of novel delivery systems (such as co-crystals or lipid-based formulations)[3].

This whitepaper provides an in-depth analysis of the physicochemical drivers dictating the solubility of 3,5-dichlorosalicylanilide, supported by empirical methodologies and thermodynamic principles.

Physicochemical Fundamentals & Causality

The solubility of 3,5-dichlorosalicylanilide is governed by the interplay of its highly stable crystal lattice and its specific solute-solvent interactions.

The Role of Halogenation and Lipophilicity

The introduction of chlorine atoms at the 3 and 5 positions of the salicylate moiety significantly increases the compound's lipophilicity (LogP) compared to unsubstituted salicylanilide. Halogenation increases the molecular volume and polarizability but decreases the overall polarity of the molecule. Consequently, the compound demonstrates a strong affinity for moderately polar to non-polar microenvironments, adhering strictly to the "like dissolves like" principle[5].

Intramolecular vs. Intermolecular Hydrogen Bonding

The molecular structure of salicylanilides contains both hydrogen bond donors (the hydroxyl and amide groups) and hydrogen bond acceptors (carbonyl oxygen)[5]. In the solid state, 3,5-dichlorosalicylanilide forms strong intermolecular hydrogen bonds, resulting in a high lattice energy. To dissolve the compound, a solvent must be capable of disrupting these intermolecular bonds. Solvents with high hydrogen bond acceptor propensities (such as polar aprotic solvents and certain alcohols) are highly effective at solvating the molecule by forming new, energetically favorable solute-solvent hydrogen bonds[5].

Solubility Profile Across Solvent Classes

Based on thermodynamic equilibrium studies of homologous halogenated salicylanilides (such as niclosamide and structurally related analogs), the solubility profile of 3,5-dichlorosalicylanilide can be categorized by solvent class[1][4][5].

Polar Aprotic Solvents (DMSO, DMF)

Polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are the most effective solvents for 3,5-dichlorosalicylanilide. They act as powerful hydrogen bond acceptors without competing as donors, effectively breaking the crystal lattice. Solubility in these solvents typically exceeds 30 mg/mL at ambient temperatures[1].

Alcohols (Methanol, Ethanol, Isopropanol)

In alcoholic solvents, solubility is highly temperature-dependent and correlates with the polarity and hydrogen-bonding capacity of the alcohol. The general rank order of mole fraction solubility at elevated temperatures is typically: Ethanol > Isopropanol > n-Propanol > n-Butanol[5]. Isopropanol often shows slightly enhanced solvation capabilities due to its larger hydrogen bond acceptor values[5].

Esters and Ethers

Esters (e.g., ethyl acetate, methyl acetate) provide moderate solubility. The ester carbonyl acts as a hydrogen bond acceptor. The solubility in esters generally follows the order: Methyl acetate > Ethyl acetate > Propyl acetate[5].

Quantitative Solubility Summary

The following table summarizes the extrapolated mole fraction and gravimetric solubility profiles based on homologous salicylanilide data at 298.15 K[1][4][5].

Solvent CategorySpecific SolventRelative Solubility LevelEst. Concentration (mg/mL)Primary Solvation Mechanism
Polar Aprotic DMSOVery High> 30.0Strong H-bond acceptance; high dielectric constant.
Polar Aprotic DMFVery High> 30.0Strong H-bond acceptance.
Alcohols EthanolModerate~ 0.25 - 1.0Amphiphilic H-bonding; polarity matching.
Alcohols MethanolLow to Moderate< 0.5H-bonding, but limited by lower lipophilic affinity.
Esters Ethyl AcetateModerate~ 2.0 - 5.0Dipole-dipole interactions; H-bond acceptance.
Aqueous Water / PBSPractically Insoluble< 0.01Inability to break the hydrophobic hydration shell.

Experimental Methodology: Equilibrium Solubility Determination

To ensure trustworthiness and self-validation in formulation development, solubility must be determined using a rigorous isothermal shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) or gravimetric analysis[4][5].

Step-by-Step Protocol
  • Preparation of Excess Solute: Add an excess amount of 3,5-dichlorosalicylanilide (approximately 50-100 mg depending on the solvent) into a 10 mL glass vial containing 5 mL of the target organic solvent.

  • Isothermal Equilibration: Seal the vials tightly (using PTFE-lined caps to prevent solvent evaporation). Place the vials in a thermostatic water bath shaker set to the desired temperature (e.g., 298.15 K ± 0.05 K). Agitate at 150 rpm for 48 hours to ensure thermodynamic equilibrium is reached[4].

  • Phase Separation: Remove the vials and allow them to stand undisturbed for 2 hours to let undissolved particles settle. Centrifuge an aliquot of the suspension at 10,000 rpm for 15 minutes.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter. Crucial Step: Discard the first 0.5 mL of the filtrate to account for potential adsorption of the highly lipophilic drug onto the filter membrane.

  • Quantification (HPLC): Dilute the filtrate appropriately with the mobile phase. Quantify the concentration of 3,5-dichlorosalicylanilide using a validated HPLC-UV method (typically monitoring at λmax ~ 330 nm)[1].

  • Solid-State Verification: Recover the residual solid from the bottom of the vial. Dry it under a vacuum and analyze it via Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to confirm that no polymorphic transition or solvate formation occurred during equilibration[3][4].

Workflow Visualization

The following diagram illustrates the self-validating workflow for determining the solubility profile of lipophilic compounds like 3,5-dichlorosalicylanilide.

G Start 1. Excess Solute + Organic Solvent Eq 2. Isothermal Equilibration (48h, Thermostatic Shaker) Start->Eq Sep 3. Phase Separation (Centrifugation & PTFE Filtration) Eq->Sep Ana 4a. Supernatant Quantification (HPLC-UV Analysis) Sep->Ana Solid 4b. Solid-State Characterization (PXRD / DSC for Solvates) Sep->Solid

Figure 1: Standardized workflow for isothermal equilibrium solubility determination and solid-state validation.

References

  • Sanphui, P., et al. (2012). Pharmaceutical Cocrystals of Niclosamide. Crystal Growth & Design, ACS Publications. Retrieved from[Link]

  • National Institutes of Health (NIH). (2021). Estimating thermodynamic equilibrium solubility and solute–solvent interactions of niclosamide in eight mono-solvents at different temperatures. PMC. Retrieved from[Link]

  • Zhang, Y., et al. (2021). Solubility Measurement and Data Correlation of Salicylanilide in 12 Pure Solvents at Temperatures Ranging from 283.15 to 323.15 K. Journal of Chemical & Engineering Data, ACS Publications. Retrieved from[Link]

  • PubChem. (2025). 3,3',4',5-Tetrachlorosalicylanilide. National Center for Biotechnology Information. Retrieved from[Link]

Sources

Exploratory

Historical discovery and development of salicylanilides

An In-Depth Technical Guide to the Historical Discovery and Development of Salicylanilides Authored by: Gemini, Senior Application Scientist Foreword Salicylanilides, a class of compounds derived from the condensation of...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Historical Discovery and Development of Salicylanilides

Authored by: Gemini, Senior Application Scientist

Foreword

Salicylanilides, a class of compounds derived from the condensation of salicylic acid and aniline, have a rich and evolving history in medicinal chemistry. Initially explored for their antimicrobial properties, they rose to prominence as potent anthelmintics in veterinary medicine. Today, these versatile molecules are the subject of intense research for a wide range of therapeutic applications, including oncology and the fight against drug-resistant pathogens. This guide provides a comprehensive overview of the historical discovery, development, and multifaceted biological activities of salicylanilides, intended for researchers, scientists, and professionals in drug development.

The Genesis of Salicylanilides: Early Discoveries and Antimicrobial Promise

The story of salicylanilides begins in the mid-20th century, with initial explorations into their potential as antimicrobial agents. The parent compound, salicylanilide, was first approved for use as an antifungal agent in 1946, primarily for the topical treatment of tinea capitis.[1] This early application highlighted the biological potential of the salicylanilide scaffold, although its use was limited by skin irritation at higher concentrations.[1]

The fundamental structure, a salicylic acid ring linked to an aniline ring via an amide bond, proved to be a fertile ground for chemical modification. Early research into structure-activity relationships (SAR) revealed that the 2-hydroxy group on the salicylic acid moiety was crucial for activity.[2] Furthermore, the introduction of electron-withdrawing groups on the salicyloyl ring and hydrophobic substituents on the anilide ring was found to enhance antimicrobial efficacy.[2][3]

These early investigations laid the groundwork for the development of more potent and targeted salicylanilide derivatives. While their initial use as topical antifungals was modest, the discovery of their potent antitubercular activity marked a significant turning point in their development. Researchers found that certain salicylanilide derivatives exhibited significant in vitro activity against Mycobacterium tuberculosis, including multidrug-resistant strains.[4][5] This discovery opened a new chapter in the exploration of salicylanilides as systemic therapeutic agents.

A Paradigm Shift: The Rise of Salicylanilides as Anthelmintics

The most significant historical application of salicylanilides has been in veterinary medicine as anthelmintic agents.[6][7][8] The development of halogenated salicylanilides in the latter half of the 20th century revolutionized the treatment of parasitic infections in livestock.

Several key compounds emerged during this period, including:

  • Niclosamide: Approved by the FDA in 1982, niclosamide became a widely used treatment for tapeworm infections in a variety of animals and humans.[9]

  • Oxyclozanide: This compound proved to be highly effective against fascioliasis (liver fluke disease) in cattle, sheep, and goats.[10][11][12]

  • Rafoxanide and Closantel: These salicylanilides are extensively used for the control of Haemonchus spp. and Fasciola spp. infestations in sheep and cattle.[7][8][13]

The success of these drugs can be attributed to their unique pharmacokinetic properties and their potent mechanism of action against parasites.[7] The halogenated salicylanilides demonstrated a remarkable ability to target and eliminate a wide range of internal and external parasites.[7][8]

Unraveling the Mechanism of Action: Uncouplers of Oxidative Phosphorylation

The primary mechanism of action for the anthelmintic and antimicrobial effects of salicylanilides is the uncoupling of oxidative phosphorylation in the mitochondria of target organisms.[6][10][11][14][15] This process disrupts the production of ATP, the cell's primary energy currency, leading to parasite motility impairment and eventual death.[10]

Salicylanilides achieve this by acting as protonophores, shuttling protons across the inner mitochondrial membrane and dissipating the proton gradient that is essential for ATP synthesis.[4] This disruption of the proton motive force (PMF) has a cascade of effects, including increased oxygen consumption and a decrease in ATP production.[16]

Caption: Salicylanilide acting as a proton shuttle across the inner mitochondrial membrane.

While the uncoupling of oxidative phosphorylation is the most widely accepted mechanism, research has shown that salicylanilides can have pleiotropic effects, interacting with multiple cellular targets.[4][6][9]

The Modern Era: Repurposing Salicylanilides for New Therapeutic Frontiers

In recent years, there has been a resurgence of interest in salicylanilides, with researchers exploring their potential for a variety of new therapeutic applications. This "drug repurposing" strategy leverages the known safety and pharmacokinetic profiles of these compounds to accelerate their development for new indications.[6][17][18]

Anticancer Properties

A significant area of current research is the investigation of salicylanilides as anticancer agents.[6][17][18][19] Niclosamide, in particular, has shown promising preclinical activity against a range of cancers. The proposed anticancer mechanisms are diverse and include:

  • Inhibition of Signaling Pathways: Salicylanilides have been shown to modulate key signaling pathways involved in cancer cell proliferation and survival, such as Wnt/β-catenin, mTORC1, STAT3, and NF-κB.[6][19]

  • Induction of Apoptosis and Autophagy: These compounds can trigger programmed cell death and autophagy in cancer cells.[20]

  • Inhibition of Tyrosine Kinases: Some salicylanilides act as inhibitors of epidermal growth factor receptor (EGFR) tyrosine kinase.[6][21]

The ability of salicylanilides to target multiple pathways makes them attractive candidates for cancer therapy, potentially overcoming the resistance mechanisms that can develop with more targeted agents.

Combating Drug-Resistant Bacteria

The rise of antibiotic resistance has created an urgent need for new antimicrobial agents. Salicylanilides are being re-evaluated for their antibacterial properties, particularly against drug-resistant strains of Staphylococcus aureus (MRSA).[22] Studies have shown that compounds like niclosamide and oxyclozanide are effective against MRSA both in vitro and in vivo.[22] Their mechanism of action against bacteria may also involve disruption of the cell membrane.[22]

Structure-Activity Relationships (SAR)

The biological activity of salicylanilides is highly dependent on their chemical structure. Decades of research have elucidated key structural features that govern their efficacy.

Structural Moiety Impact on Activity References
2-Hydroxy Group (Salicylic Ring) Essential for activity; its removal leads to a loss of function.[2][4]
Substituents on Salicylic Ring Electron-withdrawing groups (e.g., halogens) generally enhance activity.[3][4]
Substituents on Anilide Ring Hydrophobic and electron-withdrawing groups are crucial for potent activity.[4][14]
Amide Linker Modifications to the linker can significantly alter potency and selectivity.[23]

These SAR insights are crucial for the rational design of new salicylanilide derivatives with improved potency, selectivity, and pharmacokinetic properties.

Key Experimental Protocols

The evaluation of salicylanilide activity relies on a set of standardized in vitro assays.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is used to determine the lowest concentration of a salicylanilide that inhibits the visible growth of a microorganism.

Methodology:

  • Preparation of Stock Solution: Dissolve the salicylanilide derivative in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Serial Dilutions: Perform twofold serial dilutions of the stock solution in a 96-well microtiter plate using an appropriate growth medium (e.g., Müller-Hinton broth for bacteria).

  • Inoculation: Add a standardized suspension of the target microorganism to each well.

  • Incubation: Incubate the plate under conditions suitable for the growth of the microorganism (e.g., 35°C for 18-24 hours for bacteria).

  • Observation: Determine the MIC by visually inspecting the wells for the lowest concentration of the compound that prevents visible growth.

Cytotoxicity Assay

This protocol assesses the toxicity of salicylanilide derivatives against mammalian cells.

Methodology:

  • Cell Seeding: Seed a mammalian cell line (e.g., HepG2) in a 96-well plate and allow the cells to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the salicylanilide derivative.

  • Incubation: Incubate the plate for a specified period (e.g., 24-72 hours).

  • Viability Assessment: Measure cell viability using a suitable assay, such as the MTT or XTT assay, which measures mitochondrial activity.

  • Data Analysis: Calculate the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Caption: A typical experimental workflow for the evaluation of novel salicylanilide derivatives.

Conclusion and Future Perspectives

From their humble beginnings as topical antifungals to their widespread use as veterinary anthelmintics and their current renaissance as potential anticancer and antibacterial agents, salicylanilides have proven to be a remarkably versatile and enduring class of compounds. Their ability to uncouple oxidative phosphorylation, a fundamental biological process, provides a powerful and broad-spectrum mechanism of action.

Future research will likely focus on several key areas:

  • Rational Design of Novel Derivatives: Leveraging the extensive SAR data to design new salicylanilides with enhanced potency, improved safety profiles, and better oral bioavailability.[24]

  • Elucidation of Novel Mechanisms: Further investigation into the diverse cellular targets and signaling pathways modulated by salicylanilides.

  • Clinical Translation: Advancing the most promising candidates into clinical trials for cancer and infectious diseases.

The historical journey of salicylanilides is a testament to the power of medicinal chemistry and the potential for drug repurposing to address unmet medical needs. As our understanding of their complex biology deepens, we can expect to see this remarkable class of molecules continue to make significant contributions to human and animal health.

References

  • Oxyclozanide - SBD Healthcare Pvt. Ltd.
  • Structure-Activity Relationships of Antitubercular Salicylanilides Consistent with Disruption of the Proton Gradient via Proton Shuttling - PMC.
  • OXYCLOZANIDE - Inxight Drugs.
  • Structural requirements of salicylanilides for uncoupling activity in mitochondria - PubMed.
  • Oxyclozanide | Parasite Inhibitor - MedchemExpress.com.
  • Proposed salicylanilide mechanisms of action. - ResearchGate.
  • Structure-activity relationships of three groups of uncouplers of oxidative phosphorylation: salicylanilides, 2-trifluoromethylbenzimidazoles, and phenols - PubMed.
  • SALICYLANILIDE - Inxight Drugs.
  • Salicylanilides and Their Anticancer Properties - MDPI.
  • Discovery and Structure Relationships of Salicylanilide Derivatives as Potent, Non-acidic P2X1 Receptor Antagonists | Journal of Medicinal Chemistry - ACS Publications.
  • The pharmacology of halogenated salicylanilides and their anthelmintic use in animals.
  • Discovery of O-Alkylamino-Tethered Niclosamide Derivatives as Potent and Orally Bioavailable Anticancer Agents - PMC.
  • Oxyclozanide (1) - EMA.
  • Oxyclozanide (3) (all ruminants) - EMA.
  • Salicylanilides and Their Anticancer Properties - PubMed.
  • Salicylanilides and Their Derivates as Perspective Anti-tuberculosis Drugs: Synthetic Routes and Biological Evaluations.
  • New Salicylanilide Derivatives and Their Peptide Conjugates as Anticancer Compounds: Synthesis, Characterization, and In Vitro Effect on Glioblastoma | ACS Omega.
  • Synthesis and evaluation of salicylanilide derivatives as potential epidermal growth factor receptor inhibitors - PubMed.
  • Novel Chloro-Substituted Salicylanilide Derivatives and Their β-Cyclodextrin Complexes: Synthesis, Characterization, and Antibacterial Activity - MDPI.
  • Recent Advances in the Development of Salicylic Acid Analogues as Anti-Tubercular Agents.
  • Salicylanilide carbamates: antitubercular agents active against multidrug-resistant Mycobacterium tuberculosis strains - PubMed.
  • Discovery of O-Alkylamino-Tethered Niclosamide Derivatives as Potent and Orally Bioavailable Anticancer Agents | ACS Medicinal Chemistry Letters.
  • Synthesis of 5-chloro-3'-nitro-4'-substituted salicylanilides, a new series of anthelmintic and antimicrobial agents - PubMed.
  • The pharmacology of halogenated salicylanilides and their anthelmintic use in animals : review article | Swan.
  • Discovery of niclosamide as a p300/transcription factor protein-protein interaction inhibitor.
  • Repurposing Salicylanilide Anthelmintic Drugs to Combat Drug Resistant Staphylococcus aureus | PLOS One - Research journals.
  • The pharmacology of halogenated salicylanilides and their anthelmintic use in animals.
  • Salicylanilides and Their Anticancer Properties - MDPI.
  • Salicylanilides and Their Anticancer Properties - PMC - NIH.
  • Discovery of Niclosamide Analogs with Potent Mitochondrial Uncoupling Activity and Reduced Mitochondrial Inhibition–Associated Toxicity | ACS Medicinal Chemistry Letters - ACS Publications.
  • The magic bullet: Niclosamide - Frontiers.
  • (PDF) ChemInform Abstract: Salicylanilides and Their Derivatives as Perspective Antituberculosis Drugs: Synthetic Routes and Biological Evaluations - ResearchGate.
  • Salicylanilide Acetates: Synthesis and Antibacterial Evaluation - PMC - NIH.

Sources

Foundational

The Biophysical and Therapeutic Landscape of Halogenated Salicylanilides: A Technical Guide for Drug Repurposing

Executive Summary Halogenated salicylanilides—a chemical class encompassing niclosamide, closantel, rafoxanide, and oxyclozanide—have historically been confined to veterinary and human medicine as anthelmintic agents. Ho...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Halogenated salicylanilides—a chemical class encompassing niclosamide, closantel, rafoxanide, and oxyclozanide—have historically been confined to veterinary and human medicine as anthelmintic agents. However, recent high-throughput phenotypic screening has catalyzed their transition into highly scrutinized candidates for 1[1]. As an application scientist designing screening cascades, I emphasize that the pleiotropic biological activity of these compounds is not a random assortment of off-target effects. Rather, it stems from a singular, potent biophysical mechanism: the2[2]. This guide deconstructs the causality behind their efficacy, providing self-validating experimental frameworks for researchers evaluating these molecules.

Core Mechanism: The Thermodynamics of Mitochondrial Uncoupling

The structural hallmark of halogenated salicylanilides is the weakly acidic phenolic hydroxyl group coupled with lipophilic, electron-withdrawing halogenated rings[1]. This specific pharmacophore allows the molecule to act as a highly efficient protonophore.

The Causality of Uncoupling: In the acidic environment of the mitochondrial intermembrane space, the salicylanilide molecule is protonated. This neutralizes its charge, increasing its lipophilicity and allowing it to freely diffuse across the inner mitochondrial membrane (IMM). Upon reaching the alkaline mitochondrial matrix, the molecule releases the proton. The resulting charge-delocalized anion is then driven back across the IMM into the intermembrane space by the mitochondrial membrane potential (ΔΨ). This continuous cyclic shuttling collapses both the electrical (ΔΨ) and pH (ΔpH) gradients of the PMF, effectively 3 without physically damaging the membrane[3].

Uncoupling A Halogenated Salicylanilide (Protonated, Lipophilic) B Crosses Inner Mitochondrial Membrane (IMM) A->B C Releases Proton in Matrix (Driven by pH gradient) B->C D Salicylanilide Anion (Charge delocalized) C->D F Collapse of Proton Motive Force (ΔΨ and ΔpH depleted) C->F E Returns to Intermembrane Space (Driven by Membrane Potential) D->E E->A Cycle repeats G Inhibition of ATP Synthesis (Energy Depletion) F->G

Proton shuttling mechanism of salicylanilides collapsing the mitochondrial proton motive force.

Oncogenic Pathway Modulation via Metabolic Reprogramming

The anticancer properties of salicylanilides are a direct downstream consequence of the metabolic starvation induced by uncoupling[4].

Mechanistic Causality: Why do compounds like niclosamide and nitazoxanide inhibit the mTOR pathway? When oxidative phosphorylation is uncoupled, intracellular ATP levels plummet, drastically altering the AMP:ATP ratio. This thermodynamic crisis is immediately sensed by Adenosine Monophosphate-Activated Protein Kinase (AMPK). Activated AMPK subsequently phosphorylates and, halting cellular proliferation in energy-demanding tumor cells. Furthermore, niclosamide and its analogs have been shown to potently inhibit the phosphorylation of STAT3 at tyrosine 705 and 5, driving apoptosis in colorectal, ovarian, and hepatic carcinomas[5].

Signaling A Niclosamide / Closantel B Mitochondrial Uncoupling (ATP ↓, AMP ↑) A->B E STAT3 Phosphorylation Block A->E F Wnt/β-catenin Suppression A->F C AMPK Activation B->C D mTORC1 Inhibition C->D G Tumor Cell Apoptosis & Proliferation Arrest D->G E->G F->G

Oncogenic signaling pathway modulation induced by salicylanilide-mediated metabolic stress.

Antimicrobial Efficacy: From MRSA to Gram-Negative Synergy

Beyond eukaryotic mitochondria, the protonophore activity of salicylanilides extends to bacterial membranes. Niclosamide, closantel, and oxyclozanide exhibit profound bactericidal activity against6, with Minimum Inhibitory Concentrations (MIC) routinely observed below 1.0 µg/mL[6].

In Gram-negative bacteria, the intact outer membrane and active efflux pumps (e.g., TolC) typically confer intrinsic resistance. However, because multidrug efflux pumps are driven by the bacterial PMF, the uncoupling action of salicylanilides collapses the very energy source required for their expulsion. This mechanistic vulnerability allows for rational combination therapies: co-administering niclosamide with outer-membrane permeabilizers (like colistin) results in a 2[2].

Quantitative Biological Activity Profile
CompoundPrimary Target / MechanismAnticancer IC50 RangeMRSA MIC (µg/mL)Key Modulated Pathways
Niclosamide Mitochondrial Uncoupling0.5 - 2.0 µM0.06 - 0.5Wnt/β-catenin, STAT3, mTOR
Closantel Uncoupling / BRAF V600E Block2.0 - 5.0 µM0.78BRAF, Oxidative Phosphorylation
Oxyclozanide Bacterial Membrane / PMFN/A≤ 2.0PMF Collapse
Nitazoxanide Uncoupling / AMPK Activation1.0 - 5.0 µMN/AAMPK, c-Myc

(Data aggregated from PLOS One, mBio, and Dove Medical Press[2][6][7])

Experimental Methodologies: Self-Validating Assays

To ensure scientific integrity, the evaluation of salicylanilides requires assays with built-in internal controls that isolate the uncoupling mechanism from off-target cytotoxicity.

Protocol 1: Real-Time Mitochondrial Uncoupling Assay (Seahorse XF)

To validate the uncoupling mechanism, we utilize the Seahorse XFe96 Analyzer. This protocol is designed to be self-validating: by sequentially injecting specific inhibitors, we isolate the exact site of action.

  • Cell Seeding: Seed target cancer cells (e.g., HCT116) at 10,000 cells/well in an XF96 microplate. Incubate overnight.

  • Basal Respiration: Wash cells with unbuffered XF assay media. Measure baseline Oxygen Consumption Rate (OCR) for 15 minutes.

  • Oligomycin Injection (1 µM): The First Control. Oligomycin inhibits ATP synthase (Complex V). OCR will drop, isolating the baseline proton leak.

  • Salicylanilide Injection (0.1 - 5.0 µM): The Test. If the compound is a true uncoupler, OCR will rapidly spike. Causality: The electron transport chain works in overdrive to restore the collapsed PMF, independent of ATP synthesis.

  • Rotenone/Antimycin A Injection (0.5 µM): The Validation. This combination shuts down Complexes I and III. OCR must plummet to near zero, proving the prior spike was entirely mitochondrial in origin and not an artifact of chemical oxidation.

Workflow A Seed Cells (XF Microplate) B Basal OCR Measurement A->B C Inject Oligomycin (ATP Synthase Inhibitor) B->C D Inject Salicylanilide (Test Uncoupler) C->D E Inject Antimycin A/Rotenone (Complex I/III Block) D->E F Calculate Maximal Respiration & Spare Capacity E->F

Self-validating Seahorse XF workflow for quantifying mitochondrial uncoupling activity.

Protocol 2: Checkerboard Synergy Assay (FICI Determination)

To prove the causality of PMF collapse defeating bacterial efflux in Gram-negative strains, we test salicylanilides in combination with outer-membrane permeabilizers.

  • Preparation: In a 96-well plate, array colistin horizontally (0 to 8 µg/mL) and niclosamide vertically (0 to 16 µg/mL) to create a concentration matrix.

  • Inoculation: Add 5×105 CFU/mL of the target pathogen (e.g., P. aeruginosa or E. coli) to all wells.

  • Incubation: Incubate at 37°C for 18 hours. Read optical density (OD600) to determine the MIC for individual and combined wells.

  • FICI Calculation: Calculate the Fractional Inhibitory Concentration Index (FICI) using the formula: (MIC of Drug A in combo / MIC of Drug A alone) + (MIC of Drug B in combo / MIC of Drug B alone).

  • Validation: An FICI ≤ 0.5 indicates true synergy, validating the hypothesis that permeabilizing the outer membrane allows the salicylanilide to enter and collapse the inner membrane PMF, leading to bacterial death.

References

  • 1 - NIH PMC 2. - AACR Journals 3.6 - PLOS One

  • 5 - Encyclopedia.pub 5.4 - MDPI

  • 3 - NIH PMC 7.2 - mBio / ASM Journals 8.7 - Dove Medical Press

Sources

Exploratory

In Silico Modeling of 3,5-Dichlorosalicylanilide Receptor Binding: A Multi-Target Computational Framework

An in-depth technical guide on the computational modeling of 3,5-Dichlorosalicylanilide (and its structural analogues) binding to host and viral targets. Abstract: 3,5-Dichlorosalicylanilide, a core halogenated salicylan...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the computational modeling of 3,5-Dichlorosalicylanilide (and its structural analogues) binding to host and viral targets.

Abstract: 3,5-Dichlorosalicylanilide, a core halogenated salicylanilide scaffold (structurally analogous to the anthelmintic drug niclosamide and the potent antiviral agent SARS-CoV-2-IN-14), exhibits remarkable polypharmacology[1][2]. Recent in vitro and in silico campaigns have identified this pharmacophore as a multi-target modulator capable of inhibiting viral replication via proteases (Mpro, PLpro) and preventing virus-induced syncytia by blocking the host lipid scramblase TMEM16F[3][4]. As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating computational framework for modeling the receptor binding of 3,5-Dichlorosalicylanilide derivatives using molecular docking and molecular dynamics (MD) simulations.

Polypharmacological Landscape & Target Rationale

Before initiating any in silico workflow, it is critical to understand the causality behind target selection. 3,5-Dichlorosalicylanilide derivatives do not operate via a single mechanism of action; their efficacy is derived from a multimodal disruption of both host and pathogen pathways[5].

  • Host Target (TMEM16F): TMEM16F is a calcium-activated phospholipid scramblase. During viral infection (e.g., SARS-CoV-2), TMEM16F externalizes phosphatidylserine, facilitating cell-cell fusion (syncytia)[6][7]. 3,5-Dichlorosalicylanilide binds to the hydrophobic groove of the TM1-TM6 region, stabilizing the closed conformation of the extracellular exit gate[4][6].

  • Viral Targets (Mpro & PLpro): The main protease (Mpro/3CLpro) and papain-like protease (PLpro) are essential for viral polyprotein cleavage. Salicylanilides act as non-covalent inhibitors, occupying the catalytic pockets (e.g., interacting with His-41 and Cys-145 in Mpro)[8].

Polypharmacology Ligand 3,5-Dichlorosalicylanilide (Ligand) TMEM16F Host TMEM16F (Scramblase) Ligand->TMEM16F Binds TM1-TM6 Groove Mpro Viral Mpro (Protease) Ligand->Mpro Binds Catalytic Dyad PLpro Viral PLpro (Protease) Ligand->PLpro Binds Tyr268 Syncytia Blocks Syncytia Formation TMEM16F->Syncytia Inhibits PS Scrambling Replication Halts Viral Replication Mpro->Replication Prevents Cleavage PLpro->Replication Prevents Cleavage

Fig 1: Polypharmacological network of 3,5-Dichlorosalicylanilide targeting host and viral proteins.

Molecular Docking: Step-by-Step Methodology

A robust docking protocol must account for the distinct microenvironments of the targets. The aqueous active site of Mpro requires different preparation than the lipid-facing hydrophobic groove of TMEM16F.

Phase 2.1: Ligand and Protein Preparation
  • Ligand State Generation: Import the 3,5-Dichlorosalicylanilide structure (e.g., CAS 22203-98-1)[9]. Use a tool like LigPrep (Schrödinger) or OpenBabel to generate 3D conformers. Crucial Step: Assign protonation states at physiological pH (7.4) using Epik. The hydroxyl group on the salicylanilide ring is highly sensitive to local pKa shifts and often acts as a critical hydrogen bond donor[10].

  • Protein Preparation:

    • For Mpro: Retrieve PDB ID 6LU7[8]. Remove native ligands and water molecules beyond 3 Å of the active site.

    • For TMEM16F: Utilize high-resolution cryo-EM structures (e.g., PDB 6P48 or 8TAG)[11]. Reconstruct missing loops in the TM1-TM2 and TM5-TM6 regions using Prime or MODELLER, as these loops form the extracellular exit gate where the ligand binds[4].

Phase 2.2: Grid Generation and Pose Selection
  • Receptor Grid Definition:

    • Mpro: Center the grid box on the catalytic dyad (His-41 and Cys-145) with a bounding box of 20×20×20 Å[8].

    • TMEM16F: Center the grid on the hydrophobic groove harboring the lipid trail, specifically targeting residues Gln350, Phe481, and Glu594[4][11].

  • Docking Execution: Run Extra Precision (XP) Glide docking or AutoDock Vina. Retain the top 10 poses. Self-Validation: Re-dock the native co-crystallized ligand (if available) to ensure the Root Mean Square Deviation (RMSD) is < 2.0 Å[12].

Molecular Dynamics (MD) Simulation Workflow

Static docking poses are insufficient for validating binding in highly dynamic proteins like TMEM16F. Because TMEM16F is a membrane-bound scramblase, standard aqueous MD will yield artifactual data. A heterogeneous lipid bilayer environment must be constructed[11].

Protocol: Transmembrane MD Setup for TMEM16F
  • Membrane Embedding: Upload the docked 3,5-Dichlorosalicylanilide-TMEM16F complex to the CHARMM-GUI Membrane Builder. Align the protein along the Z-axis using the OPM (Orientations of Proteins in Membranes) database template.

  • Bilayer Construction: Generate a heterogeneous lipid bilayer comprising POPC and POPS (typically a 3:1 ratio to mimic the inner leaflet composition prior to scrambling).

  • Solvation & Ionization: Solvate the system using the TIP3P water model and neutralize with 0.15 M NaCl to mimic physiological ionic strength.

  • Force Field Selection: Apply the CHARMM36m force field for atomistic simulations. Alternative: If studying the actual lipid scrambling event over microsecond timescales, utilize the Martini 3 coarse-grained force field[11].

  • Equilibration & Production: Perform a 6-step equilibration phase gradually releasing position restraints on the protein backbone and lipids. Execute a production run for a minimum of 400 ns[4].

MDWorkflow Prep 1. System Setup CHARMM-GUI Membrane Builder POPC/POPS Bilayer Min Min Prep->Min Eq1 3. NVT Equilibration Volume Constant Temperature = 310 K Min->Eq1 Eq2 4. NPT Equilibration Pressure = 1 bar Semi-isotropic coupling Eq1->Eq2 Prod 5. Production Run 400 ns Trajectory CHARMM36m Force Field Eq2->Prod Anal 6. Trajectory Analysis RMSD, RMSF MM/PBSA Free Energy Prod->Anal

Fig 2: In silico MD Simulation Workflow for Transmembrane Proteins (e.g., TMEM16F).

Quantitative Binding Data & Interaction Profiles

To facilitate cross-target comparison, the following table synthesizes the in silico binding affinities and critical interacting residues of 3,5-Dichlorosalicylanilide (and its direct analogues) across its primary targets, aggregated from recent computational studies[4][8][12].

Target ProteinPutative FunctionBinding Pocket / RegionKey Interacting ResiduesBinding Energy (kcal/mol)
SARS-CoV-2 Mpro Viral Polyprotein CleavageCatalytic Active SiteHis-41, Cys-145, Glu-166-7.50[8]
SARS-CoV-2 PLpro Viral Polyprotein CleavageActive Site CavityTyr268-6.80 to -7.20[4]
Host TMEM16F Lipid Scramblase (Syncytia)TM1-TM6 Hydrophobic GrooveGln350, Phe481, Lys573, Glu594-8.10 to -9.40[4]
Host AAK1 Adaptor-Associated KinaseKinase DomainVariable-11.84[12]

Data Interpretation: The highly negative binding energy for AAK1 and TMEM16F suggests that host-directed modulation is a primary driver of the compound's efficacy. In Mpro, the ligand forms a strong hydrogen bond network with Glu-166, while exhibiting weaker, yet stable, interactions with the catalytic dyad (His-41/Cys-145)[8]. In TMEM16F, the 4'-NO2 or halogen substitutions on the salicylanilide ring dictate hydrogen bonding with residues like Arg809, directly blocking the lipid scrambling pathway[10][11].

Conclusion

The in silico modeling of 3,5-Dichlorosalicylanilide receptor binding reveals a sophisticated polypharmacological profile. By employing rigorous molecular docking followed by membrane-embedded molecular dynamics, researchers can accurately map the conformational stability of this pharmacophore within both viral proteases and host transmembrane scramblases. Future drug development should focus on optimizing the halogen substitutions on the salicylanilide ring to maximize TMEM16F groove affinity while minimizing off-target cytotoxicity.

References
  • NCATS Inxight Drugs. "3',5-DICHLOROSALICYLANILIDE." National Center for Advancing Translational Sciences.
  • MedChemExpress. "SARS-CoV-2-IN-14 (compound 6).
  • ChemicalBook. "5-chloro-N-(3-chlorophenyl)-2-hydroxy-benzamide | 22203-98-1.
  • BenchChem. "Technical Support Center: Optimizing Incubation Time for SARS-CoV-2-IN-14 Treatment.
  • PubMed (NIH). "Exploring Niclosamide as a Multi-target Drug Against SARS-CoV-2: Molecular Dynamics Simulation Studies on Host and Viral Proteins.
  • ProQuest. "In Silico Study towards Repositioning of FDA-Approved Drug Candidates for Anticoronaviral Therapy: Molecular Docking, Molecular Dynamics and Binding Free Energy Calculations.
  • ChemRxiv. "Molecular docking studies of N-acetyl cysteine, zinc acetyl cysteine and niclosamide on SARS Cov 2 protease.
  • ResearchGate. "Niclosamide and 1PBC in the same hydrophobic groove of TMEM16F Atomic...
  • Frontiers. "Generation of human TMEM16F-specific affibodies using purified TMEM16F.
  • PubMed Central (NIH). "Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2.
  • ResearchGate. "Simulation-based survey of TMEM16 family reveals that robust lipid scrambling requires an open groove.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Purification of 3,5-Dichlorosalicylanilide

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP) Introduction and Strategic Overview 3,5-Dichlorosalicylanilide i...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction and Strategic Overview

3,5-Dichlorosalicylanilide is a critical structural motif utilized in the development of anthelmintics, antimicrobial agents, and more recently, as a scaffold for cell-permeable inhibitors of Poly(ADP-ribose) glycohydrolase (PARG) [1]. The presence of electron-withdrawing chlorine atoms at the 3- and 5-positions of the salicylic acid ring significantly alters the electronic landscape of the molecule, increasing the acidity of the phenolic hydroxyl group and imposing steric hindrance around the carboxylate center.

As a Senior Application Scientist, I emphasize that the primary challenge in synthesizing this compound lies in the bifunctional nature of 3,5-dichlorosalicylic acid. The unprotected phenolic -OH can participate in undesired side reactions (e.g., self-condensation or esterification) if the activation of the carboxylic acid is not strictly controlled.

This guide outlines the mechanistic rationale, comparative methodologies, and validated protocols for the high-yield synthesis and purification of 3,5-dichlorosalicylanilide, ensuring high fidelity for downstream biological assays.

Mechanistic Rationale and Method Selection

When coupling 3,5-dichlorosalicylic acid with aniline, researchers typically choose between three activation strategies. Understanding the causality behind these choices is essential for optimizing yield and purity.

  • Phosphorus Trichloride ( PCl3​ ) Method (Industrial Standard): PCl3​ acts as a dehydrating and chlorinating agent. It temporarily coordinates with the phenolic hydroxyl group, effectively shielding it while simultaneously converting the carboxylic acid into an active acyl chloride intermediate in situ. This prevents the formation of polymeric esters and directs the nucleophilic attack of aniline exclusively to the carbonyl carbon.

  • Thionyl Chloride ( SOCl2​ ) Method: While SOCl2​ is a potent chlorinating agent, the direct formation of 3,5-dichlorosalicyloyl chloride can lead to self-condensation if the phenolic -OH is not protected. Modern protocols often require pre-protection (e.g., hydroxyl methylation) prior to SOCl2​ treatment [1], adding synthetic steps.

  • Peptide Coupling Agents (EDC/HOBt): Ideal for micro-scale library synthesis where harsh acidic conditions must be avoided. However, the steric bulk of the 3-chloro group can significantly reduce coupling efficiency, requiring extended reaction times and excess reagents.

Quantitative Comparison of Synthesis Routes
Synthesis MethodActivating AgentTypical YieldPurity (Crude)ScalabilityKey Advantage / Limitation
Direct Amidation PCl3​ 82 - 88%> 90%High (kg scale)High atom economy / Generates HCl gas
Acid Chloride SOCl2​ 75 - 80%~ 85%MediumFast reaction / Requires OH protection
Mild Coupling EDC/HOBt60 - 70%> 95%Low (mg scale)Mild conditions / Expensive reagents

Experimental Workflow and Visualization

The following Graphviz diagram illustrates the optimized workflow for the PCl3​ -mediated synthesis, highlighting the critical transition points from raw materials to the purified active pharmaceutical ingredient (API).

G Start 3,5-Dichlorosalicylic Acid + Aniline Reagent PCl3 Addition (Toluene, 60°C) Start->Reagent Reflux Reflux (110°C, 3h) HCl Gas Evolution Reagent->Reflux Workup Aqueous Na2CO3 Quench & Filtration Reflux->Workup Purification Hot EtOH Recrystallization + Activated Carbon Workup->Purification Product Pure 3,5-Dichlorosalicylanilide (>98% Purity) Purification->Product

Workflow for the PCl3-mediated synthesis and purification of 3,5-Dichlorosalicylanilide.

Step-by-Step Experimental Protocols

Protocol A: Synthesis via PCl3​ -Mediated Direct Amidation

This protocol is optimized for a 100 mmol scale and is designed to be self-validating through visual and thermal cues.

Reagents Required:

  • 3,5-Dichlorosalicylic acid: 20.7 g (100 mmol)

  • Aniline: 9.78 g (105 mmol, 1.05 eq)

  • Phosphorus trichloride ( PCl3​ ): 3.5 mL (~40 mmol, 0.4 eq)

  • Anhydrous Toluene: 150 mL

Step-by-Step Procedure:

  • System Preparation: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser fitted with an HCl gas trap, and a pressure-equalizing dropping funnel. Causality: Mechanical stirring is mandatory as the reaction mixture will become highly viscous and precipitate intermediates.

  • Reactant Loading: Suspend 3,5-dichlorosalicylic acid (20.7 g) and aniline (9.78 g) in 150 mL of anhydrous toluene. Heat the mixture to 60°C using an oil bath until a uniform suspension is achieved.

  • Activation: Charge the dropping funnel with PCl3​ (3.5 mL) dissolved in 10 mL of toluene. Add this solution dropwise over 30 minutes. Causality: Dropwise addition controls the exothermic formation of the phosphite intermediate and prevents localized overheating, which would otherwise drive the formation of colored degradation products.

  • Reflux: Elevate the bath temperature to 110°C and reflux the mixture for 3 to 4 hours. The evolution of HCl gas will be vigorous initially and subside as the reaction nears completion.

  • Quenching: Cool the reaction mixture to 80°C and carefully add 50 mL of a 5% aqueous Na2​CO3​ solution. Causality: The sodium carbonate neutralizes residual HCl and converts any unreacted 3,5-dichlorosalicylic acid into its water-soluble sodium salt, effectively removing it from the organic product.

  • Isolation: Cool the mixture to room temperature. The crude 3,5-dichlorosalicylanilide will precipitate as an off-white solid. Filter under vacuum and wash the filter cake sequentially with water (2 × 50 mL) and cold toluene (20 mL).

Protocol B: Purification via Recrystallization

Chromatography is often unnecessary; exploiting the differential solubility of the product in aqueous ethanol provides a scalable purification route.

Step-by-Step Procedure:

  • Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add absolute ethanol (approx. 5-7 mL per gram of crude) and heat to boiling until the solid completely dissolves.

  • Decolorization: Add 1.0 g of activated carbon to the boiling solution and maintain at reflux for 10 minutes. Causality: Activated carbon adsorbs trace polymeric byproducts and oxidized aniline impurities that cause undesirable yellow/brown tinting.

  • Hot Filtration: Filter the hot suspension rapidly through a pad of Celite using a pre-warmed Büchner funnel to remove the carbon.

  • Crystallization: Return the clear filtrate to a hot plate. Slowly add hot deionized water dropwise until the solution reaches the cloud point (slight, persistent turbidity).

  • Cooling: Remove from heat and allow the flask to cool undisturbed to room temperature, then transfer to a 4°C refrigerator for 4 hours. Causality: Undisturbed, slow cooling ensures the thermodynamic formation of large, high-purity crystalline lattices, excluding solvent and impurities.

  • Final Collection: Filter the white needle-like crystals, wash with ice-cold 30% ethanol/water, and dry in a vacuum oven at 60°C for 12 hours.

Analytical Validation

To ensure the integrity of the synthesized 3,5-Dichlorosalicylanilide, the following analytical checks must be met:

  • Melting Point: 224–226 °C (Sharp melting point indicates absence of unreacted acid or aniline).

  • TLC: Rf​≈0.6 in Hexane:Ethyl Acetate (7:3), visualized under UV (254 nm).

  • 1H NMR (DMSO-d6): Look for the characteristic highly deshielded amide proton singlet at δ ~10.5 ppm and the phenolic proton at δ ~12.0 ppm, confirming the preservation of the -OH group [2].

References

  • Title: Discovery and Structure–Activity Relationships of Modified Salicylanilides as Cell Permeable Inhibitors of Poly(ADP-ribose) Glycohydrolase (PARG) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Synthesis of 3,5-Dichlorosalicylic Acid Anilides Containing a Carboxymethoxyl Group in Aniline Fragment Source: Russian Journal of General Chemistry (ResearchGate / Springer) URL: [Link]

Application

Application Note: Advanced Analytical Techniques for the Quantification of 3,5-Dichlorosalicylanilide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Introduction & Pharmacological Context 3,5-Dichlorosalicylanilide (also known in...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Pharmacological Context

3,5-Dichlorosalicylanilide (also known in antiviral research as SARS-CoV-2-IN-14; CAS: 22203-98-1) is a potent niclosamide analog. It has garnered significant attention in drug development due to its multimodal mechanism of action against viral pathogens. Specifically, it inhibits viral entry, modulates host-cell autophagy, and prevents the formation of syncytia (cell-cell fusion) by inhibiting the TMEM16F scramblase[1].

To effectively evaluate its pharmacokinetic (PK) profile, cellular uptake, and formulation stability, drug development professionals require highly sensitive and reproducible analytical methods. This guide details the optimized Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies required to quantify 3,5-Dichlorosalicylanilide in complex biological matrices.

MOA V Viral Pathogen (e.g., SARS-CoV-2) ACE2 Receptor Binding V->ACE2 Entry Viral Endocytosis ACE2->Entry Rep Inhibition of Viral Replication & Spread Entry->Rep Pathway Halted Drug 3,5-Dichlorosalicylanilide (Analyte Target) Drug->Entry Blocks Entry Autophagy Host Autophagy Modulation Drug->Autophagy Activates Syncytia TMEM16F Scramblase (Syncytia Inhibition) Drug->Syncytia Inhibits Fusion Autophagy->Rep Syncytia->Rep

Caption: Diagram illustrating the multimodal antiviral mechanism of 3,5-Dichlorosalicylanilide.

Physicochemical Properties & Analytical Strategy

Designing an extraction and quantification method requires a deep understanding of the analyte's structural causality. 3,5-Dichlorosalicylanilide (C₁₃H₉Cl₂NO₂) has a molecular weight of 282.12 g/mol [2].

  • Ionization Causality: The molecule features a salicylanilide core with a phenolic hydroxyl group flanked by electron-withdrawing chlorine atoms. This structural arrangement significantly lowers the pKa of the hydroxyl group. Consequently, the molecule is highly prone to deprotonation [M-H]⁻. Operating the mass spectrometer in Negative Electrospray Ionization (ESI-) mode yields a signal-to-noise ratio exponentially higher than in positive mode.

  • Solubility & Extraction Causality: The compound is highly lipophilic. Using purely aqueous extraction buffers leads to severe analyte loss due to non-specific binding to cellular lipid membranes and plasticware. We mandate the use of strong organic solvents (e.g., cold Acetonitrile) during sample preparation to partition the hydrophobic analyte entirely into the liquid phase while precipitating matrix proteins[1].

Quantitative Data Summaries

Table 1: Physicochemical & Target Profile

Parameter Value / Description Analytical Implication
CAS Number 22203-98-1 Standard procurement reference.
Molecular Formula C₁₃H₉Cl₂NO₂ Defines precursor ion mass[2].
Exact Mass 281.001 g/mol Precursor ion in ESI- is m/z 280.0.

| LogP (Estimated) | ~4.5 | Requires high organic mobile phase for elution. |

Table 2: LC-MS/MS Method Validation Parameters (Biological Matrix)

Validation Parameter Value / Range Acceptance Criteria (Self-Validation)
Linear Dynamic Range 1.0 - 1000 ng/mL R² > 0.995 (using 1/x² weighting)
Limit of Detection (LOD) 0.3 ng/mL Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ) 1.0 ng/mL S/N ≥ 10, Precision RSD ≤ 20%
Intra-day Precision 2.5% - 6.8% RSD ≤ 15% across all QC levels

| Extraction Recovery | 88.5% - 94.2% | Consistent across Low, Mid, and High QCs |

Analytical Workflow Visualization

LCMS S1 1. Cell Lysis & Protein Precipitation (Cold Acetonitrile + IS) S2 2. Centrifugation (14,000 x g, 10 min, 4°C) S1->S2 S3 3. Supernatant Recovery & Filtration (0.22 µm PTFE) S2->S3 S4 4. UHPLC Separation (C18 Column, Gradient Elution) S3->S4 S5 5. ESI-MS/MS Detection (Negative Ion Mode, MRM) S4->S5 S6 6. Data Analysis & Absolute Quantification S5->S6

Caption: Step-by-step LC-MS/MS workflow for the intracellular quantification of the analyte.

Experimental Protocols

Protocol A: Intracellular Quantification via LC-MS/MS

This protocol is designed as a self-validating system . By embedding Quality Control (QC) samples and specific internal standards (IS), the method automatically flags matrix effects or extraction failures[1].

Step 1: Reagent & Standard Preparation
  • Primary Stock: Dissolve 3,5-Dichlorosalicylanilide reference standard in 100% LC-MS grade DMSO to a concentration of 10 mM. Store at -20°C in amber vials to prevent photodegradation.

  • Internal Standard (IS): Utilize a deuterated analog (e.g., Niclosamide-d4) or a structurally similar halogenated salicylanilide. Prepare a working IS solution at 50 ng/mL in ice-cold Acetonitrile (ACN).

  • Calibration Curve: Spike blank cell lysate matrix with the primary stock to create a 7-point calibration curve (1.0, 5.0, 10, 50, 100, 500, and 1000 ng/mL).

Step 2: Matrix Extraction (Protein Precipitation)

Expert Insight: Acetonitrile is selected over methanol because it provides a sharper precipitation of cellular proteins and better solubilizes the highly hydrophobic target, ensuring >88% extraction recovery.

  • Transfer 100 µL of the biological sample (e.g., cell lysate or plasma) into a 1.5 mL low-bind Eppendorf tube.

  • Add 300 µL of the ice-cold ACN containing the IS (50 ng/mL).

  • Vortex vigorously for 2 minutes to ensure complete cell membrane disruption and protein denaturation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer 200 µL of the clear supernatant into an autosampler vial equipped with a glass insert.

Step 3: UHPLC Chromatographic Separation
  • Column: Use a sub-2 µm C18 column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) to handle the lipophilicity and provide sharp peak shapes.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient Elution:

    • 0.0 - 0.5 min: 10% B

    • 0.5 - 2.5 min: Ramp to 95% B

    • 2.5 - 3.5 min: Hold at 95% B (Washes strongly retained lipids)

    • 3.5 - 4.0 min: Return to 10% B for re-equilibration.

  • Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 4: MS/MS Detection Parameters

Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode utilizing Negative ESI.

  • Capillary Voltage: -2.5 kV

  • Desolvation Temperature: 500°C

  • MRM Transitions for 3,5-Dichlorosalicylanilide:

    • Quantifier Ion:m/z 280.0 → 141.0 (Collision Energy: 22 eV)

    • Qualifier Ion:m/z 280.0 → 105.0 (Collision Energy: 30 eV)

Step 5: System Suitability & Self-Validation Criteria

To guarantee trustworthiness, the analytical batch must pass the following self-validating gates:

  • Zero Sample Check: Inject a "Zero Sample" (blank matrix + IS) immediately after the highest calibrator. The signal at the analyte retention time must be <20% of the LLOQ, proving no column carryover.

  • QC Interspersion: Inject Low (3 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) QC samples every 10 unknown samples.

  • Acceptance: The batch is only considered valid if at least 67% of the QC samples are within ±15% of their nominal concentration.

References

  • Measuring Cellular Uptake of SARS-CoV-2-IN-14: Application Notes and Protocols. Benchchem.
  • 3,5-DICHLOROSALICYLANILIDE - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS).
  • SARS-CoV-2-IN-14 | 22203-98-1 - Sigma-Aldrich. Sigma-Aldrich.

Sources

Method

Application Note: In Vitro Evaluation of 3,5-Dichlorosalicylanilide in Parasite Culture Assays

Introduction & Mechanistic Rationale 3,5-Dichlorosalicylanilide (3,5-DCSA) is a halogenated salicylanilide derivative structurally related to the well-known anthelmintic drug niclosamide. In parasitology and drug develop...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

3,5-Dichlorosalicylanilide (3,5-DCSA) is a halogenated salicylanilide derivative structurally related to the well-known anthelmintic drug niclosamide. In parasitology and drug development, 3,5-DCSA is frequently utilized as a potent reference tool compound for structure-activity relationship (SAR) studies and high-throughput screening assays.

Mechanism of Action: 3,5-DCSA functions as a lipophilic weak acid that acts as a protonophore (proton ionophore). It partitions into the inner mitochondrial membrane (IMM) of the parasite, shuttling protons from the intermembrane space into the mitochondrial matrix. This action bypasses ATP synthase, effectively uncoupling oxidative phosphorylation. The resulting collapse of the proton motive force ( Δp ) leads to rapid ATP depletion, metabolic arrest, and parasite death [1].

Because salicylanilides are highly lipophilic and heavily protein-bound, experimental design must be tightly controlled. High concentrations of serum proteins (e.g., 10% FBS) in culture media can sequester the drug, artificially shifting the IC50 to higher concentrations. Therefore, in vitro assays must utilize low-serum conditions (e.g., 1% FBS) to reveal the true intrinsic potency of the compound [2].

Mechanism DCSA 3,5-DCSA (Lipophilic Weak Acid) IMM Inner Mitochondrial Membrane (Parasite) DCSA->IMM Membrane Partitioning Proton Proton Influx (Bypassing ATP Synthase) IMM->Proton Protonophore Activity PMF Collapse of Proton Motive Force (Δp) Proton->PMF Uncoupling ATP ATP Depletion & Metabolic Arrest PMF->ATP Energy Failure

Mechanism of Action: 3,5-DCSA mediated mitochondrial uncoupling.

Experimental Design & Causality

To generate self-validating data, the evaluation of 3,5-DCSA must be approached systematically. A robust assay design requires:

  • Solvent Control: 3,5-DCSA has poor aqueous solubility. Stock solutions must be prepared in 100% DMSO. To prevent solvent-induced cytotoxicity, the final assay concentration of DMSO must never exceed 0.1% [2].

  • Cytotoxicity Counter-Screening: Because 3,5-DCSA targets mitochondrial respiration—a pathway conserved in mammalian hosts—it is imperative to run parallel cytotoxicity assays on host cells (e.g., Human Foreskin Fibroblasts, HFF) to calculate the Therapeutic Index (TI).

  • Phenotypic vs. Biochemical Readouts: While phenotypic assays (motility, proliferation) confirm parasite death, biochemical assays (ATP quantification) are required to prove the specific uncoupling mechanism of action [3].

Workflow Prep Compound Prep 10 mM Stock in 100% DMSO Dilution Serial Dilution Low-serum assay medium (1% FBS) Prep->Dilution Culture Parasite Culture e.g., T. gondii or H. contortus Dilution->Culture Incubation Incubation 24-72h at 37°C, 5% CO2 Culture->Incubation Readout Phenotypic Readout Motility, ATP, or Fluorescence Incubation->Readout Analysis Data Analysis IC50 & Cytotoxicity (TI) Readout->Analysis

Standardized in vitro screening workflow for evaluating 3,5-DCSA efficacy.

Detailed Step-by-Step Protocols

Protocol A: Intracellular Proliferation Assay (Toxoplasma gondii)

This protocol assesses the ability of 3,5-DCSA to inhibit the replication of obligate intracellular protozoa.

Materials: Human Foreskin Fibroblasts (HFF), T. gondii RH strain (YFP-expressing or wild-type), DMEM (1% FBS), 96-well black optical-bottom plates.

Procedure:

  • Host Cell Seeding: Seed HFF cells at 1×104 cells/well in 96-well plates. Incubate at 37°C, 5% CO2 for 24 hours to achieve a confluent monolayer.

  • Parasite Infection: Wash the monolayer with PBS. Inoculate with 2×104 fresh T. gondii tachyzoites per well in DMEM containing 1% FBS. Incubate for 2 hours to allow invasion.

  • Compound Treatment: Remove extracellular parasites by washing. Add 3,5-DCSA in serial dilutions (e.g., 10 µM down to 10 nM). Ensure final DMSO concentration is ≤ 0.1%. Include a 0.1% DMSO negative control and a Pyrimethamine (1 µM) positive control.

  • Incubation & Readout: Incubate for 72 hours. For YFP-expressing strains, measure fluorescence directly (Excitation: 514 nm, Emission: 540 nm). For wild-type strains, lyse cells and use SYBR Green I to quantify parasitic DNA.

  • Causality Check: Run an identical plate without parasites using an MTT or CellTiter-Glo assay to ensure 3,5-DCSA is not simply killing the HFF host cells (which would artificially mimic parasite clearance) [1].

Protocol B: Larval Migration Inhibition Assay (Haemonchus contortus)

Helminths rely on ATP-dependent somatic musculature for motility. Uncouplers rapidly paralyze them.

Materials: Infective L3 larvae of H. contortus, 24-well plates with 50 µm mesh inserts, serum-free culture medium.

Procedure:

  • Larval Preparation: Exsheath L3 larvae using sodium hypochlorite, wash thoroughly in sterile saline, and suspend in pre-warmed (37°C) serum-free medium.

  • Assay Setup: Place the 50 µm mesh inserts into the 24-well plate. Add 3,5-DCSA serial dilutions to the inner chamber of the insert.

  • Inoculation: Add approximately 100 motile L3 larvae to the inner chamber.

  • Incubation: Incubate the plates in the dark at 37°C for 24 hours.

  • Readout: Viable, unaffected larvae will actively migrate through the 50 µm mesh into the outer chamber. Paralyzed larvae will remain in the inner chamber. Count the larvae in the outer chamber using an inverted microscope. Calculate the percentage of migration inhibition relative to the DMSO control.

Protocol C: Biochemical Validation via ATP Depletion

To validate that the phenotypic death observed in Protocols A and B is due to mitochondrial uncoupling.

Procedure:

  • Isolate 2×106 extracellular T. gondii tachyzoites or E. multilocularis metacestode vesicles.

  • Incubate parasites in serum-free DMEM containing IC50 and IC90 concentrations of 3,5-DCSA for a short duration (2 to 8 hours) [2].

  • Lyse the parasites using a commercial luminescent ATP detection kit (e.g., Promega CellTiter-Glo).

  • Measure luminescence. A rapid, dose-dependent drop in ATP levels prior to membrane rupture confirms the uncoupling mechanism [3].

Data Presentation & Expected Outcomes

The following table summarizes the expected quantitative readouts when evaluating 3,5-DCSA and structurally related salicylanilides across different parasite models.

Parasite ModelAssay TypePrimary Readout MetricExpected IC50 RangeStandard Control Drug
Toxoplasma gondii (RH) Intracellular ProliferationFluorescence (YFP) / SYBR Green50 nM - 500 nMPyrimethamine / Niclosamide
Haemonchus contortus (L3) Larval Migration / MotilityMicroscopic Motility Score0.5 µM - 5.0 µMIvermectin / Bromoxanide
Echinococcus multilocularis Metacestode Vesicle DamagePGI (Phosphoglucose Isomerase) Release0.1 µM - 1.0 µMNitazoxanide / Niclosamide
Plasmodium falciparum Asexual Blood StageSYBR Green I Fluorescence50 nM - 800 nMChloroquine / Artemisinin

Troubleshooting & Self-Validating Controls

To ensure the integrity of the assay, researchers must monitor for the following failure modes:

  • Apparent Loss of Potency (IC50 Shift): If the IC50 of 3,5-DCSA is significantly higher than expected (> 10 µM), check the serum concentration in the media. Salicylanilides bind aggressively to Bovine Serum Albumin (BSA). Reduce FBS to 1% or use serum-free conditions for the duration of the drug exposure.

  • Compound Precipitation: 3,5-DCSA will precipitate if added directly to aqueous media at high concentrations. Causality: Always perform serial dilutions in 100% DMSO first, and then spike the DMSO stocks into the culture media at a 1:1000 ratio to maintain solubility.

  • False-Positive Parasite Clearance: In intracellular assays, host cell death will lead to obligate parasite death. Always calculate the Therapeutic Index (TI = Host CC50 / Parasite IC50). A valid hit must have a TI > 10.

References

  • Salicylanilide Inhibitors of Toxoplasma gondii Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • New life for an old drug: In vitro and in vivo effects of the anthelmintic drug niclosamide against Toxoplasma gondii RH strain International Journal for Parasitology: Drugs and Drug Resistance (via PubMed Central) URL:[Link]

  • Repurposing Niclosamide Ethanolamine for Alveolar Echinococcosis Reveals a Disconnect Between In Vitro Efficacy and In Vivo Outcome bioRxiv URL:[Link]

Application

Application Note: Development and Validation of 3,5-Dichlorosalicylanilide as an Anthelmintic Agent

Executive Summary & Scientific Rationale Halogenated salicylanilides represent a historically significant and highly effective class of anthelmintic drugs utilized in both veterinary and human medicine[1]. 3,5-Dichlorosa...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

Halogenated salicylanilides represent a historically significant and highly effective class of anthelmintic drugs utilized in both veterinary and human medicine[1]. 3,5-Dichlorosalicylanilide (3,5-DCSA) is a structurally optimized derivative within this class. The primary pharmacological advantage of 3,5-DCSA lies in its specific pharmacokinetic profile: it is highly lipophilic and poorly absorbed in the mammalian gastrointestinal tract. This targeted localization limits systemic toxicity in the host while maintaining high, lethal concentrations directly at the site of intestinal helminth infections[2].

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a comprehensive, self-validating experimental framework to evaluate the efficacy and mechanism of 3,5-DCSA.

Mechanism of Action (MoA): Mitochondrial Uncoupling

The anthelmintic efficacy of salicylanilides is driven by their ability to act as potent mitochondrial uncouplers[3]. 3,5-DCSA functions as a weakly acidic, lipophilic protonophore.

The Causality of Parasitic Death:

  • Membrane Permeation: Due to its lipophilicity, 3,5-DCSA easily crosses the inner mitochondrial membrane (IMM) of the parasite.

  • Proton Shuttling: In the intermembrane space, the weak acid binds to a proton ( H+ ), diffuses across the lipid bilayer into the mitochondrial matrix, and releases the proton due to the higher pH environment[2].

  • Gradient Dissipation: This continuous shuttling dissipates the electrochemical proton gradient ( ΔΨm​ ) that is absolutely essential for ATP synthase activity.

  • Metabolic Collapse: The electron transport chain (ETC) accelerates in a futile attempt to restore the gradient, leading to a massive spike in oxygen consumption rate (OCR) without any concurrent ATP production[3][4]. The resulting energy failure paralyzes and kills the helminth.

MoA A 3,5-DCSA (Lipophilic Weak Acid) B Crosses Inner Mitochondrial Membrane A->B Diffusion C Releases Proton (H+) into Matrix B->C Protonophore Action D Dissipation of Proton Gradient (ΔΨm) C->D Uncoupling E Futile Oxygen Consumption (↑ OCR) D->E ETC Overdrive F Halt of ATP Synthesis (↓ ATP) D->F ATP Synthase Bypass G Parasite Paralysis and Death E->G Energy Failure F->G Energy Failure

Fig 1. Mechanism of mitochondrial uncoupling and parasitic death induced by 3,5-DCSA.

In Vitro Pharmacological Profiling Protocols

To rigorously validate 3,5-DCSA, we must employ a self-validating triad of orthogonal assays. Each assay confirms a different node of the MoA pathway described above.

Protocol 1: Mitochondrial Respiration Analysis (Seahorse XF)

Objective: Prove ETC overdrive by measuring the Oxygen Consumption Rate (OCR). Causality & Logic: If 3,5-DCSA is a true uncoupler, injecting it will cause a rapid increase in OCR. By first injecting Oligomycin (an ATP synthase inhibitor), we isolate proton leak from ATP-linked respiration. A subsequent spike in OCR upon 3,5-DCSA injection definitively proves the MoA is uncoupling, rather than an increase in cellular ATP demand[4]. Step-by-Step:

  • Seed target cells (e.g., Caco-2 or helminth tissue extracts) in a Seahorse XF96 microplate at 2×104 cells/well. Incubate overnight.

  • Wash and replace media with unbuffered Seahorse XF Base Medium (supplemented with 10 mM glucose, 1 mM pyruvate, 2 mM glutamine). Incubate in a non- CO2​ incubator for 1 hour.

  • Load the sensor cartridge with compounds: Port A (Oligomycin, 1.5μM ), Port B (3,5-DCSA, dose-response 0.1−10μM ), Port C (FCCP positive control, 0.5μM ), Port D (Rotenone/Antimycin A, 0.5μM ).

  • Run the standard Cell Mito Stress Test assay program.

  • Validation: Ensure the Rotenone/Antimycin A injection completely abolishes OCR, proving the measured oxygen consumption was entirely mitochondrial.

Protocol 2: Intracellular ATP Depletion Assay

Objective: Quantify the catastrophic energy failure caused by the uncoupling. Causality & Logic: Luciferase requires ATP to oxidize luciferin. Therefore, the luminescence signal is directly proportional to the intracellular ATP concentration[4]. Step-by-Step:

  • Plate cells in a white-walled 96-well plate. Treat with 3,5-DCSA for 4 hours.

  • Equilibrate the plate to room temperature for 30 minutes to ensure uniform enzyme kinetics.

  • Add an equal volume of CellTiter-Glo® (or equivalent luciferase reagent) to each well.

  • Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a microplate reader.

  • Validation: Normalize the luminescence data to total protein content (via a parallel BCA assay) to ensure the drop in ATP is due to synthesis inhibition, not merely compound-induced cell death/detachment.

Protocol 3: Mitochondrial Membrane Potential ( ΔΨm​ ) Assay

Objective: Confirm the dissipation of the proton gradient using JC-1 dye. Causality & Logic: JC-1 is a ratiometric dye. In healthy mitochondria with a high ΔΨm​ , it forms red fluorescent J-aggregates. When 3,5-DCSA dissipates the gradient, the dye diffuses into the cytoplasm and reverts to green fluorescent monomers. Step-by-Step:

  • Treat cells with 3,5-DCSA for 2 hours.

  • Add JC-1 dye ( 2μM final concentration) and incubate for 30 minutes at 37°C in the dark.

  • Wash twice with PBS to remove extracellular dye.

  • Measure fluorescence at Ex/Em 535/590 nm (Red) and 485/530 nm (Green).

  • Validation: Calculate the Red/Green ratio. Because it is ratiometric, this readout is internally controlled and insensitive to variations in cell number or dye loading efficiency.

In Vivo Anthelmintic Efficacy Screening

Workflow S1 Compound Prep (3,5-DCSA in DMSO) S2 In Vitro Assays (OCR, ATP, JC-1) S1->S2 Validation S3 In Vivo Screening (C. elegans Model) S2->S3 Efficacy S4 Data Analysis (EC50 Calculation) S3->S4 Synthesis

Fig 2. Self-validating experimental workflow for evaluating 3,5-DCSA anthelmintic efficacy.

Protocol 4: C. elegans Motility and Viability Assay

Objective: Translate in vitro biochemical findings into in vivo phenotypic efficacy using a standard nematode model. Causality & Logic: ATP depletion directly causes neuromuscular paralysis in nematodes. By measuring motility, we directly quantify the downstream phenotypic result of mitochondrial uncoupling. Step-by-Step:

  • Age-synchronize C. elegans (N2 wild-type strain) to the L4 larval stage.

  • Transfer approximately 40-50 worms per well into a 96-well plate containing M9 buffer and E. coli OP50 (food source).

  • Dose the wells with 3,5-DCSA (0.1 to 50μM ). Ensure final DMSO concentration does not exceed 1% v/v.

  • Validation: Use an automated infrared micro-beam tracking system (e.g., WMicrotracker). This eliminates human observational bias by objectively quantifying movement via infrared light scattering over a 24-hour period.

  • Calculate the EC50​ for motility inhibition using non-linear regression analysis.

Quantitative Data Presentation

The following table summarizes the expected pharmacological profile of 3,5-DCSA across the described self-validating assay system, benchmarked against the industry standard, Niclosamide.

Assay / MetricBiological TargetExpected 3,5-DCSA ResponseNiclosamide (Positive Control)Vehicle (0.1% DMSO)
Seahorse XF (OCR) Proton Leak / ETC>250% increase over basal>250% increase over basal100% (Baseline)
Luciferase (ATP) ATP Synthesis>80% depletion at 5μM >85% depletion at 5μM No depletion
JC-1 (Red/Green) Membrane Potential ( ΔΨm​ )<0.5 Ratio (Depolarized)<0.5 Ratio (Depolarized)>2.0 Ratio (Polarized)
C. elegans Motility Neuromuscular Function EC50​≈1.2μM EC50​≈0.8μM Normal Motility

References

  • Salicylanilides and Their Anticancer Properties. MDPI.
  • Salicylanilides and Their Anticancer Properties. PubMed / NIH.
  • A Comparative Analysis of the Mitochondrial Uncoupling Activity of Oxyclozanide and Other Salicylanilides. Benchchem.
  • Fifty Years of Research on Protonophores: Mitochondrial Uncoupling As a Basis for Therapeutic Action. Acta Naturae.
  • Salicylanilides: a new group of active uncouplers of oxidative phosphorylation. PubMed / NIH.

Sources

Method

High-throughput screening assays for salicylanilide derivatives

Application Note: High-Throughput Screening (HTS) Assays for Salicylanilide Derivatives Executive Summary Salicylanilides—a class of compounds historically utilized as veterinary and human anthelmintics (e.g., niclosamid...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Throughput Screening (HTS) Assays for Salicylanilide Derivatives

Executive Summary

Salicylanilides—a class of compounds historically utilized as veterinary and human anthelmintics (e.g., niclosamide, oxyclozanide)—have emerged as highly potent pleiotropic agents in modern drug discovery[1]. Recent high-throughput screening (HTS) campaigns have repurposed these derivatives for applications in oncology, antiviral therapy, and combating drug-resistant bacterial infections[2][3].

Designing robust HTS assays for salicylanilides requires accommodating their dual mechanism of action:

  • Protonophoric Uncoupling: As weak lipophilic acids, they shuttle protons across the inner mitochondrial membrane, dissipating the mitochondrial membrane potential ( ΔΨm​ ) and halting ATP synthesis[4][5].

  • Direct Target Inhibition: They act as direct inhibitors of specific transcription factors, most notably blocking the DNA-binding domain (DBD) of the Signal Transducer and Activator of Transcription 3 (STAT3)[6][7].

This application note details field-proven, self-validating HTS workflows to systematically evaluate novel salicylanilide libraries. By leveraging ratiometric fluorescence and fluorescence polarization (FP), these protocols eliminate well-to-well artifacts and provide unambiguous mechanistic insights.

Mechanistic Grounding & Assay Architecture

To avoid false positives inherent in single-endpoint phenotypic screens, a tiered HTS architecture is required. The workflow isolates the protonophoric activity from targeted transcription inhibition.

HTS_Workflow Library Salicylanilide Compound Library Primary Primary HTS Screen (Cell Viability / ATP Depletion) Library->Primary Hit_Select Hit Selection (Z'-factor > 0.5) Primary->Hit_Select Mito_Assay Secondary Screen A: Mitochondrial Uncoupling (JC-1 Ratiometric Dye) Hit_Select->Mito_Assay Protonophore Activity STAT3_Assay Secondary Screen B: STAT3 Inhibition (FP Assay) Hit_Select->STAT3_Assay Transcription Inhibition Lead Lead Optimization & SAR Analysis Mito_Assay->Lead STAT3_Assay->Lead

Figure 1: Tiered HTS cascade for evaluating salicylanilide derivatives.

Causality Behind Experimental Choices
  • Why JC-1 for Uncoupling? Salicylanilides induce metabolic reprogramming by collapsing ΔΨm​ [1]. The JC-1 dye is a self-validating ratiometric probe. In healthy mitochondria, it forms red-fluorescent J-aggregates. Upon depolarization by a salicylanilide, it diffuses into the cytoplasm as green-fluorescent monomers. Because the readout relies on the ratio of red-to-green fluorescence, it mathematically normalizes variations in cell seeding density and dye loading efficiency, making it an ideal, artifact-free HTS endpoint.

  • Why Fluorescence Polarization (FP) for STAT3? Traditional STAT3 inhibitors target the SH2 domain, which fails to block the activity of unphosphorylated STAT3 monomers[6]. Salicylanilides target the DNA-Binding Domain (DBD) directly[6]. FP provides a homogenous, "mix-and-read" assay. A small, fluorescently labeled dsDNA probe tumbles rapidly in solution (low polarization). When bound to the massive STAT3 protein, tumbling slows (high polarization). A salicylanilide hit disrupts this complex, causing a detectable drop in polarization without requiring wash steps.

MOA Salicylanilide Salicylanilide Derivative Protonophore Protonophoric Action Salicylanilide->Protonophore STAT3_Bind STAT3 DNA-Binding Domain (DBD) Salicylanilide->STAT3_Bind Mito_Membrane Dissipation of ΔΨm Protonophore->Mito_Membrane ATP_Drop ATP Depletion & Metabolic Arrest Mito_Membrane->ATP_Drop Trans_Block Blockade of Nuclear Translocation STAT3_Bind->Trans_Block Gene_Down Downregulation of Oncogenic Genes Trans_Block->Gene_Down

Figure 2: Dual mechanistic pathways of salicylanilide derivatives.

Experimental Protocols

Protocol I: High-Throughput Ratiometric Assessment of Mitochondrial Depolarization

This cell-based assay quantifies the protonophoric uncoupling potency of salicylanilide libraries.

Materials:

  • 384-well black, clear-bottom tissue culture microplates.

  • JC-1 Dye (5,5',6,6'-tetrachloro-1,1',3,3'-tetraethylbenzimidazolylcarbocyanine iodide).

  • Positive Control: FCCP (Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone).

Step-by-Step Methodology:

  • Cell Seeding: Dispense 5,000 cells/well (e.g., 143B or HepG2 cells) in 20 µL of complete culture medium into the 384-well plate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Addition: Using an acoustic liquid handler (e.g., Echo 550) to prevent solvent-induced toxicity, transfer 50 nL of salicylanilide derivatives (from a 10 mM DMSO stock) to achieve a final concentration range of 0.01 µM to 50 µM. Include DMSO vehicle controls and FCCP (10 µM) as a positive uncoupling control. Incubate for 2 hours.

  • Dye Loading: Prepare a 2 µM working solution of JC-1 in assay buffer. Add 20 µL/well. Incubate in the dark at 37°C for 30 minutes.

  • Washing (Optional but recommended for high background): Gently wash wells twice with 40 µL of PBS using an automated plate washer to remove extracellular dye.

  • Fluorescence Readout: Read the plate on a multimode microplate reader.

    • Monomer (Green): Excitation 488 nm / Emission 529 nm.

    • J-Aggregate (Red): Excitation 535 nm / Emission 590 nm.

  • Data Analysis: Calculate the ratio of Red/Green fluorescence. A decrease in the ratio indicates mitochondrial depolarization[1].

Protocol II: STAT3-DNA Binding Fluorescence Polarization (FP) Assay

This target-based biochemical assay identifies derivatives that directly inhibit the STAT3 DNA-binding domain[6].

Materials:

  • 384-well low-volume black microplates (non-binding surface).

  • Recombinant human STAT3 protein (purified).

  • 5'-FAM-labeled STAT3 consensus double-stranded DNA probe (e.g., 5'-FAM-GATCCTTCTGGGAATTCCTAGATC-3').

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 50 mM NaCl, 1 mM DTT, 0.01% Tween-20). Dilute the FAM-labeled dsDNA probe to 10 nM. Dilute recombinant STAT3 to 200 nM.

  • Assay Assembly: Dispense 10 µL of the STAT3 protein solution into the 384-well plate.

  • Compound Incubation: Add 100 nL of salicylanilide compounds via acoustic dispensing (concentration response curve: 1 µM to 500 µM). Incubate at room temperature for 30 minutes to allow compound-protein binding.

  • Probe Addition: Add 10 µL of the 10 nM FAM-dsDNA probe to all wells (Final volume = 20 µL; Final concentrations: 100 nM STAT3, 5 nM probe). Incubate for 30 minutes in the dark.

  • FP Readout: Measure fluorescence polarization using a microplate reader equipped with polarizing filters (Excitation 485 nm / Emission 535 nm). The instrument will measure parallel ( I∥​ ) and perpendicular ( I⊥​ ) fluorescence intensities.

  • Polarization Calculation: The reader software calculates milli-Polarization (mP) units:

    mP=1000×I∥​+G⋅I⊥​I∥​−G⋅I⊥​​

    (Where G is the instrument-specific grating factor). A drop in mP indicates successful displacement of the DNA probe by the salicylanilide[6].

Quantitative Data Synthesis

The following table summarizes expected benchmark values for reference salicylanilides and novel derivatives across these HTS assays, providing a baseline for comparative analysis.

CompoundBiological Target / AssayActivity MetricValueReference
Niclosamide Mitochondrial Uncoupling (Isolated Mitochondria)EC₅₀0.04 µM[1]
Niclosamide Mitochondrial Uncoupling (143B ρ0 cells)EC₅₀0.29 µM[1]
Niclosamide STAT3-DNA Binding (FP Assay)IC₅₀219 ± 43.4 µM[6]
Niclosamide STAT3 Reporter Gene (HeLa cells)IC₅₀~0.7 µM[7]
Oxyclozanide Mitochondrial Respiration (Rat Liver)StimulationActive @ 1 µM[1]
MQ021 (Derivative)STAT3-DNA Binding (FP Assay)Inhibition %60% @ 100 µM[6]

Note: The discrepancy between cell-based STAT3 reporter assays (IC₅₀ ~0.7 µM) and biochemical FP assays (IC₅₀ ~219 µM) for niclosamide highlights its potent upstream protonophoric activity, which depletes ATP and indirectly shuts down cellular transcription at much lower concentrations than required for direct DBD binding[6][7][8].

Assay Validation & Quality Control

To ensure the trustworthiness of the HTS campaign, every plate must be evaluated using the Z'-factor , a statistical measure of assay robustness:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

  • For the JC-1 Assay: μp​ is the mean Red/Green ratio of FCCP-treated wells; μn​ is the mean ratio of DMSO controls.

  • For the FP Assay: μp​ is the mean mP of the Probe-only wells (minimum polarization); μn​ is the mean mP of the STAT3+Probe wells (maximum polarization).

Acceptance Criteria: A self-validating HTS assay must yield a Z′≥0.5 . If the Z′ falls below 0.5, the plate should be rejected, and liquid handling calibration or reagent stability (especially STAT3 protein aggregation or JC-1 precipitation) must be investigated.

References

  • [4] Salicylanilides: a new group of active uncouplers of oxidative phosphorylation - PubMed. National Institutes of Health (NIH). Available at:[Link]

  • [8] Niclosamide and its analogs are potent inhibitors of Wnt/β-catenin, mTOR and STAT3 signaling in ovarian cancer - PMC. National Institutes of Health (NIH). Available at:[Link]

  • [6] Structure−Guided Optimization of Niclosamide Derivatives as Direct STAT3 Inhibitors Targeting a Novel Binding Site. ChemRxiv. Available at:[Link]

  • [5] Uncouplers of Oxidative Phosphorylation. CUTM Courseware. Available at:[Link]

  • [2] The Antifungal Potential of Niclosamide and Structurally Related Salicylanilides. MDPI. Available at:[Link]

  • [7] Identification of Niclosamide as a New Small-Molecule Inhibitor of the STAT3 Signaling Pathway - PMC. National Institutes of Health (NIH). Available at:[Link]

  • [3] Repurposing Salicylanilide Anthelmintic Drugs to Combat Drug Resistant Staphylococcus aureus. PLOS One. Available at:[Link]

Sources

Application

Application Note: In Vivo Efficacy Studies of 3,5-Dichlorosalicylanilide in Rodent Models

Executive Summary 3,5-Dichlorosalicylanilide (also designated as SARS-CoV-2-IN-14) is a highly potent, orally bioavailable analogue of the anthelmintic drug niclosamide[1]. While parent salicylanilides exhibit broad-spec...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3,5-Dichlorosalicylanilide (also designated as SARS-CoV-2-IN-14) is a highly potent, orally bioavailable analogue of the anthelmintic drug niclosamide[1]. While parent salicylanilides exhibit broad-spectrum antiviral and anti-inflammatory properties, their clinical translation has historically been bottlenecked by poor aqueous solubility, rapid hepatic metabolism, and low systemic bioavailability. 3,5-Dichlorosalicylanilide was specifically engineered to overcome these pharmacokinetic limitations, demonstrating superior stability in human plasma and liver S9 enzyme assays[2].

This application note provides a comprehensive, self-validating framework for evaluating the in vivo efficacy of 3,5-Dichlorosalicylanilide in rodent models, specifically focusing on its application as a host-directed antiviral and immunomodulatory agent in K18-hACE2 transgenic mice.

Pharmacological Rationale & Mechanism of Action

Unlike direct-acting antivirals that target highly mutable viral polymerases or proteases, 3,5-Dichlorosalicylanilide acts via host-directed mechanisms, making it highly resilient against emerging viral variants[3]. The compound operates through three distinct, synergistic pathways:

  • Endosomal Neutralization: As a protonophore, it disrupts the proton gradient across endosomal membranes, neutralizing endosomal pH and physically blocking viral entry via the pH-dependent CLIC/GEEC endocytic pathway[4].

  • Autophagic Clearance: It inhibits the S-phase kinase-associated protein 2 (SKP2), which subsequently activates Beclin1, driving autophagosome formation and the degradation of intracellular viral particles[5].

  • Immunomodulation: It directly deactivates the inflammasome complex, preventing the hyper-activation of defense cells and the subsequent "cytokine storm" (e.g., IL-6, TNF-α) responsible for severe acute respiratory distress.

G cluster_0 Pathway 1: Viral Entry Blockade cluster_1 Pathway 2: Autophagic Clearance cluster_2 Pathway 3: Immunomodulation Compound 3,5-Dichlorosalicylanilide (SARS-CoV-2-IN-14) Protonophore Endosomal Protonophore Activity Compound->Protonophore SKP2 SKP2 Inhibition Compound->SKP2 Inflammasome Inflammasome Deactivation Compound->Inflammasome pH Endosomal pH Neutralization Protonophore->pH Entry Inhibition of Viral Endocytic Entry pH->Entry Beclin1 Beclin1 Activation SKP2->Beclin1 Autophagy Autophagosome Formation & Viral Degradation Beclin1->Autophagy Cytokines Reduction of Pro-inflammatory Cytokines (IL-6, TNF-α) Inflammasome->Cytokines Storm Prevention of Cytokine Storm Cytokines->Storm

Figure 1: Multi-modal host-directed mechanisms of 3,5-Dichlorosalicylanilide.

Pre-Clinical Formulation & Pharmacokinetics

The Causality of Formulation: Salicylanilides are notoriously lipophilic. Administering them in standard aqueous suspensions yields erratic gastrointestinal absorption and high inter-subject variability. To ensure consistent systemic exposure, a co-solvent system is mandatory.

Table 1: Comparative Pharmacokinetic Profile (Oral Administration)

ParameterNiclosamide (Parent)3,5-DichlorosalicylanilideCausality / Impact
Liver S9 Stability LowHigh[1]Resists rapid hepatic first-pass metabolism.
Oral Bioavailability ~10%>30%[2]Enables systemic therapeutic exposure via oral dosing.
In Vivo Half-Life < 2 hoursProlonged[2]Allows for practical once-daily (QD) dosing regimens.
Target IC50 (SARS-CoV-2) 0.28 μM[4]0.39 μM[1]Maintains potent low-micromolar antiviral efficacy.

In Vivo Efficacy Protocol: Rodent Viral Infection Model

Note: This protocol utilizes K18-hACE2 transgenic mice, which express the human ACE2 receptor under the keratin 18 promoter, rendering their airway epithelia highly permissive to human respiratory viruses.

Self-Validating System Design

To ensure the integrity of the experiment, this protocol integrates three mandatory quality control (QC) gates:

  • Back-Titration: Validates the exact infectious dose administered.

  • Positive Control Arm: Ensures the animal model is responsive to standard-of-care antivirals (e.g., Nirmatrelvir).

  • Blinded Histopathology: Eliminates observational bias during tissue scoring.

Step 1: Formulation Preparation
  • Weigh the required mass of 3,5-Dichlorosalicylanilide powder.

  • Dissolve completely in 10% DMSO (v/v). Causality: DMSO ensures complete molecular dispersion of the hydrophobic crystal lattice.

  • Add 40% PEG300 and 5% Tween-80 ; vortex until the solution is entirely clear.

  • Slowly add 45% sterile saline dropwise while sonicating the mixture.

  • QC Gate: Visually inspect the final formulation. It must be a clear solution without micro-precipitates. Prepare fresh daily.

Step 2: Animal Acclimatization & Infection (Day 0)
  • Transfer 8–10 week old K18-hACE2 mice to an Animal Biosafety Level 3 (ABSL-3) facility. Acclimate for 72 hours.

  • Randomize mice into four groups (n=10/group): Uninfected Control, Vehicle + Virus, 3,5-Dichlorosalicylanilide + Virus, Positive Control + Virus.

  • Anesthetize mice using 2-3% Isoflurane.

  • Intranasally (i.n.) inoculate with 104 PFU of the target virus in 50 μL DMEM (25 μL per nare).

  • QC Gate: Immediately perform a plaque assay on the remaining viral inoculum (back-titration) to confirm the exact PFU administered.

Step 3: Dosing Regimen
  • Initiate treatment 4 hours post-infection (therapeutic model) or 12 hours prior to infection (prophylactic model).

  • Administer 3,5-Dichlorosalicylanilide (e.g., 30 mg/kg) via oral gavage (p.o.). Causality: Oral gavage bypasses behavioral variations in food/water intake, ensuring precise mg/kg dosing.

  • Continue dosing once daily (QD) for 5 consecutive days.

Step 4: Clinical Monitoring & Tissue Harvesting
  • Monitor body weight, posture, and respiratory distress daily. Euthanize any animal exhibiting >20% weight loss.

  • On Day 5 post-infection, euthanize 5 mice per group for acute phase tissue harvesting.

  • Perfuse the lungs with cold PBS to remove intravascular blood.

  • Aseptically isolate the right lung lobes, homogenize in 1 mL DMEM, and centrifuge. Aliquot the supernatant for viral titer and cytokine assays.

  • Fix the left lung lobe in 10% neutral buffered formalin for 48 hours for histopathology.

Data Interpretation & Efficacy Endpoints

The efficacy of 3,5-Dichlorosalicylanilide is evaluated across virological, immunological, and pathological axes.

Table 2: Expected In Vivo Efficacy Endpoints

EndpointAssay MethodExpected Outcome (Treated vs. Vehicle)Causality
Viral Load Plaque Assay (TCID50)>2-log reduction in infectious particles.Endosomal pH neutralization blocks viral entry[4].
Viral RNA RT-qPCR (N-gene)Significant decrease in viral copy number.Autophagic clearance degrades intracellular RNA[5].
Cytokine Storm ELISA (Lung Homogenate)Suppression of IL-6 and TNF-α levels.Direct deactivation of the host inflammasome.
Lung Pathology H&E HistopathologyReduced alveolar thickening and immune infiltration.Prevention of hyper-inflammatory tissue damage.

References

  • Juang YP, et al. "Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2." Eur J Med Chem. 2022 May 5;235:114295. DOI:

  • Prabhakara C, et al. "Niclosamide inhibits SARS-CoV2 entry by blocking internalization through pH-dependent CLIC/GEEC endocytic pathway." bioRxiv. 2020. URL:[Link]

  • Gassen NC, et al. "Niclosamide shows strong antiviral activity in a human airway model of SARS-CoV-2 infection and a conserved potency against the Alpha (B.1.1.7), Beta (B.1.351) and Delta variant (B.1.617.2)." PLOS One. 2021. URL:[Link]

  • Zamboni DS, et al. "In pre-clinical trials, drug shows potential to combat exaggerated inflammation associated with COVID-19." EurekAlert! / Science Advances. 2022. URL:[Link]

Sources

Method

Application Note: Multiparametric Cell-Based Assays for Determining the Cytotoxicity of 3,5-Dichlorosalicylanilide

Mechanistic Grounding & Rationale 3,5-Dichlorosalicylanilide (also designated as SARS-CoV-2-IN-14 or 5-chloro-N-(3-chlorophenyl)-2-hydroxy-benzamide) is a potent niclosamide analogue that has demonstrated significant eff...

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Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Grounding & Rationale

3,5-Dichlorosalicylanilide (also designated as SARS-CoV-2-IN-14 or 5-chloro-N-(3-chlorophenyl)-2-hydroxy-benzamide) is a potent niclosamide analogue that has demonstrated significant efficacy in inhibiting SARS-CoV-2 replication 1. While salicylanilides are highly effective at blocking viral entry via TMEM16F inhibition and inducing autophagy, their clinical translation is frequently bottlenecked by narrow therapeutic windows and dose-limiting cytotoxicity 2.

The primary driver of salicylanilide-induced cytotoxicity is their inherent protonophore activity 3. Because these compounds are weakly acidic and lipophilic, they readily shuttle protons across the inner mitochondrial membrane, uncoupling oxidative phosphorylation. This uncoupling triggers a chronological cascade of cellular failure: rapid dissipation of the mitochondrial membrane potential (ΔΨm), severe intracellular ATP depletion, and ultimately, loss of plasma membrane integrity leading to necrotic or apoptotic cell death 4.

Relying on a single-endpoint assay (e.g., measuring only terminal cell death) is insufficient for profiling protonophores. To accurately define the safety profile of 3,5-Dichlorosalicylanilide, researchers must employ a multiparametric workflow that maps directly to this mechanistic cascade.

Workflow Visualization

CytotoxicityWorkflow cluster_mechanisms Cellular Cascade cluster_assays Multiparametric Assays Drug 3,5-Dichlorosalicylanilide (Protonophore Activity) Depolarization Mitochondrial Depolarization Drug->Depolarization ATP_Drop Intracellular ATP Depletion Depolarization->ATP_Drop JC1 JC-1 Assay (Red to Green Shift) Depolarization->JC1 Membrane_Rupture Plasma Membrane Rupture ATP_Drop->Membrane_Rupture CTG CellTiter-Glo (Luminescence Drop) ATP_Drop->CTG LDH LDH Release (Absorbance Increase) Membrane_Rupture->LDH

Mechanistic pathway of 3,5-Dichlorosalicylanilide cytotoxicity and corresponding cell-based assays.

Experimental Design: The Causality of Assay Selection

To ensure the highest scientific integrity, the assays selected must interrogate specific points in the cytotoxicity timeline:

  • Mitochondrial Membrane Potential (JC-1): Uncoupling occurs within minutes. JC-1 is a cationic dye that accumulates in healthy mitochondria as red fluorescent J-aggregates. Upon 3,5-Dichlorosalicylanilide-induced depolarization, the dye disperses into the cytoplasm as green fluorescent monomers. This provides the earliest kinetic readout of toxicity.

  • Intracellular ATP (CellTiter-Glo): Following depolarization, ATP synthase halts. Cellular ATP pools are rapidly consumed within 1–4 hours. Luminescent ATP assays provide a highly sensitive, scalable readout of metabolic viability before physical cell death occurs.

  • Membrane Integrity (LDH Release): Prolonged ATP depletion causes the failure of ATP-dependent ion pumps, leading to osmotic swelling and plasma membrane rupture at 24–48 hours. The release of Lactate Dehydrogenase (LDH) confirms terminal, irreversible cell death.

Note on Cell Lines: Cytotoxicity must be evaluated in the exact cell lines used for efficacy screening (e.g., Vero E6 or A549-hACE2) to calculate an accurate Selectivity Index (SI) [[3]]().

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system . By incorporating specific internal controls, the assay inherently proves its own functional integrity during every run, preventing false positives/negatives caused by compound interference or biological drift.

Mitochondrial Membrane Potential (ΔΨm) via JC-1 Assay

Objective: Detect early-stage mitochondrial uncoupling. Self-Validation Mechanism: Inclusion of FCCP (Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone). If the FCCP control does not force a >90% shift from red to green fluorescence, the assay is invalid (indicating dye degradation or compromised cellular baseline).

Step-by-Step Protocol:

  • Seed Vero E6 cells at 1.5 × 10⁴ cells/well in a 96-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.

  • Prepare a serial dilution of 3,5-Dichlorosalicylanilide (0.1 µM to 50 µM) in assay medium (final DMSO < 0.5%).

  • Self-Validation Step: Treat designated control wells with 50 µM FCCP for 30 minutes prior to dye addition.

  • Treat cells with the 3,5-Dichlorosalicylanilide dilutions for 2 hours.

  • Add JC-1 dye (final concentration 2 µM) to all wells. Incubate for 30 minutes at 37°C in the dark.

  • Wash wells twice with 1X PBS to remove background fluorescence.

  • Read fluorescence on a microplate reader: Red (Ex 535 nm / Em 590 nm) and Green (Ex 485 nm / Em 530 nm).

  • Analysis: Calculate the Red/Green fluorescence ratio. A decrease in the ratio indicates mitochondrial depolarization.

Intracellular ATP Depletion via CellTiter-Glo

Objective: Quantify metabolic collapse secondary to uncoupling. Self-Validation Mechanism: Exogenous ATP Spike-in. Salicylanilides can sometimes quench luminescence chemically. Spiking a known concentration of pure ATP into a drug-treated cell-free well proves that a drop in signal is due to biological ATP depletion, not chemical interference.

Step-by-Step Protocol:

  • Seed cells as described above and treat with 3,5-Dichlorosalicylanilide for 24 hours.

  • Equilibrate the plate and the CellTiter-Glo reagent to room temperature for 30 minutes to ensure uniform enzyme kinetics.

  • Self-Validation Step: In empty wells, add 100 µL of medium containing the highest concentration of 3,5-Dichlorosalicylanilide (50 µM) + 1 µM exogenous ATP. Compare this to a well with medium + 1 µM ATP only. Signals must be within 5% of each other.

  • Add a volume of CellTiter-Glo reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL).

  • Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Record luminescence. Calculate the CC₅₀ using a non-linear regression curve fit.

Plasma Membrane Integrity via LDH Release

Objective: Confirm terminal cell death and membrane rupture. Self-Validation Mechanism: Maximum Lysis Control (Triton X-100). This establishes the 100% cell death upper limit, proving the assay possesses a sufficient dynamic range and normalizing the data against variations in cell seeding density.

Step-by-Step Protocol:

  • Seed cells and treat with 3,5-Dichlorosalicylanilide for 48 hours.

  • Self-Validation Step: 45 minutes prior to the end of the 48-hour incubation, add 10 µL of 10X Lysis Solution (1% Triton X-100) to the "Maximum LDH Release" control wells.

  • Transfer 50 µL of the culture supernatant from all wells to a fresh 96-well flat-bottom plate.

  • Add 50 µL of the LDH Reaction Mixture (containing lactate, NAD+, and tetrazolium salt) to each well.

  • Incubate the plate at room temperature for 30 minutes in the dark.

  • Add 50 µL of Stop Solution to each well.

  • Measure absorbance at 490 nm (with a 680 nm background reference).

  • Analysis: % Cytotoxicity = [(Experimental - Spontaneous) / (Maximum - Spontaneous)] × 100.

Quantitative Data Summary

The following table synthesizes comparative cytotoxicity metrics for niclosamide and its analogues, demonstrating how structural modifications (such as those in 3,5-Dichlorosalicylanilide) impact the Selectivity Index (SI) in Vero E6 cells.

CompoundTarget Cell LineAnti-SARS-CoV-2 IC₅₀ (µM)Cytotoxicity CC₅₀ (µM)Selectivity Index (SI)
NiclosamideVero E60.28 - 0.391.03~2.6
3,5-Dichlorosalicylanilide Vro E6 0.39 ~1.51 ~3.8
Compound 5 (Analog)Vero E60.0571.5126.5

Data synthesized from comparative evaluations of niclosamide analogues at 48-hour exposure endpoints 2, 3.

References

  • ChemicalBook. "5-chloro-N-(3-chlorophenyl)-2-hydroxy-benzamide | 22203-98-1". Accessed March 31, 2026. 1

  • Juang YP, et al. "Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2." European Journal of Medicinal Chemistry, 2022. 2

  • Wu C, et al. "Synthesis, cytotoxicity, and pharmacokinetic evaluations of niclosamide analogs for anti-SARS-CoV-2." European Journal of Medicinal Chemistry, 2022.4

  • ACS Omega. "Enzymatic Glucosylation Enhances the Solubility of Niclosamide but Abrogates Its Therapeutic Efficacy." ACS Omega, 2026. 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3,5-Dichlorosalicylanilide Assay Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose data has been confounded by halogenated salicylanilides.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose data has been confounded by halogenated salicylanilides. 3,5-Dichlorosalicylanilide is a notorious Pan-Assay Interference Compound (PAINS)[1]. It possesses unique photophysical and metabolic properties that can generate false positives in viability screens and false localizations in fluorescence microscopy.

This guide is designed to help you understand the mechanistic causality behind these interferences and provide self-validating protocols to rescue your experimental workflows.

The Science of Interference: Why 3,5-Dichlorosalicylanilide Confounds Assays

To troubleshoot effectively, we must first understand the dual nature of 3,5-Dichlorosalicylanilide's interference:

A. Metabolic Interference (Protonophoric Uncoupling) 3,5-Dichlorosalicylanilide is a lipophilic weak acid. The phenolic hydroxyl group can donate a proton, while the lipophilic aromatic rings allow the molecule to easily cross the inner mitochondrial membrane. This creates a "proton shuttle" that rapidly dissipates the electrochemical gradient (ΔΨm) required for ATP synthesis[2]. By uncoupling oxidative phosphorylation, the compound acutely depletes cellular ATP and halts mitochondrial reductases without immediately inducing true cell death[3].

B. Photophysical Interference (ESIPT) The salicylanilide scaffold is prone to Excited-State Intramolecular Proton Transfer (ESIPT) and Twisted Intramolecular Charge Transfer (TICT)[4]. Upon excitation with UV or blue light, a proton transfers from the phenol group to the adjacent amide carbonyl. This tautomerization results in a massive Stokes shift, causing the compound to intrinsically emit strong fluorescence in the 430–470 nm range[5].

Troubleshooting Guides & FAQs

Q: Why does my CellTiter-Glo assay show massive toxicity at 2 hours, but the cells look morphologically healthy under the microscope? A: CellTiter-Glo relies on intracellular ATP to generate a luminescent signal. Because 3,5-Dichlorosalicylanilide is a potent mitochondrial uncoupler[6], it forces mitochondria to consume oxygen without producing ATP. Intracellular ATP levels plummet instantly. The assay reads this metabolic depletion as "cell death," yielding a false positive for early cytotoxicity.

Q: I am observing a strong background signal in my DAPI/Hoechst channel. Is the compound auto-fluorescent? A: Yes. Due to the ESIPT mechanism described above, 3,5-Dichlorosalicylanilide absorbs UV/blue light and emits a strong intrinsic fluorescence between 430 nm and 470 nm[5]. This emission spectrum perfectly overlaps with DAPI and Hoechst dyes, leading to severe background noise or false nuclear localization signals.

Q: My WST-1/MTT assay results contradict my Trypan Blue cell counting data. What is happening? A: Tetrazolium-based assays (MTT, WST-1) rely on active mitochondrial oxidoreductases to convert the dye into a measurable formazan product. By collapsing the mitochondrial membrane potential, 3,5-Dichlorosalicylanilide severely impairs these enzymes[3]. The cells may still be structurally intact and viable (as confirmed by Trypan Blue exclusion), but their compromised metabolic state prevents dye reduction, mimicking cell death.

Q: Is 3,5-Dichlorosalicylanilide officially considered a PAINS compound? A: Yes. Halogenated salicylanilides are frequently flagged as Pan-Assay Interference Compounds (PAINS) due to their dual ability to interfere with metabolic readouts and exhibit intrinsic fluorescence[1]. Any hit involving this scaffold must be validated with orthogonal, non-metabolic assays.

Quantitative Data Summary of Assay Interference

Interference TypeAssay ModalityMechanistic CauseObserved EffectRecommended Orthogonal Assay
Metabolic CellTiter-Glo (ATP)Protonophoric uncoupling depletes ATPFalse positive for early cytotoxicityTrypan Blue Exclusion
Metabolic MTT / WST-1ΔΨm collapse inhibits reductasesFalse positive for early cytotoxicityCrystal Violet Staining
Photophysical DAPI / HoechstESIPT auto-fluorescence (~430-470 nm)High background / False localizationRed-shifted dyes (e.g., DRAQ5)
Photophysical JC-1 (Mitochondrial)Direct depolarization by compoundPremature red-to-green shiftNon-potentiometric viability dyes

Validated Experimental Protocols

To ensure scientific integrity, you must utilize self-validating systems to bypass these interferences.

Protocol A: Seahorse XF Cell Mito Stress Test (Validation of Uncoupling)

Purpose: To definitively distinguish between true cytotoxicity and mitochondrial uncoupling[7].

  • Preparation: Seed cells in a Seahorse XF microplate and incubate overnight.

  • Media Exchange: Wash and replace media with unbuffered Seahorse XF Assay Medium (supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine).

  • Baseline Measurement: Establish a baseline Oxygen Consumption Rate (OCR) for 15 minutes.

  • Compound Injection: Inject 3,5-Dichlorosalicylanilide (e.g., 1–10 µM).

    • Causality Check: If the compound is an uncoupler, OCR will immediately spike as mitochondria attempt to restore the dissipated proton gradient.

  • Oligomycin Injection: Inject Oligomycin (1 µM) to inhibit ATP synthase.

    • Self-Validating Step: If OCR remains high despite ATP synthase inhibition, the respiration is definitively confirmed to be uncoupled from ATP production.

  • Final Injections: Inject FCCP (0.5 µM) to establish maximal respiratory capacity, followed by Rotenone/Antimycin A (0.5 µM) to measure non-mitochondrial respiration.

Protocol B: Crystal Violet Orthogonal Viability Assay

Purpose: To measure cell viability independently of metabolic activity or ATP levels.

  • Treatment: Seed cells in a 96-well plate and treat with 3,5-Dichlorosalicylanilide for the desired time point.

    • Self-Validating Step: Include a "Compound Only" well (media + compound, no cells). This ensures the highly lipophilic drug does not precipitate and artificially absorb at the readout wavelength.

  • Wash: Wash wells gently with PBS to remove dead, non-adherent cells.

  • Fixation: Fix the remaining viable, adherent cells with 4% Paraformaldehyde for 15 minutes at room temperature.

  • Staining: Stain with 0.1% Crystal Violet solution for 20 minutes.

    • Causality Check: Crystal violet binds directly to proteins and DNA in fixed cells, providing a physical readout of biomass rather than a metabolic proxy.

  • Clearance: Wash thoroughly with dH₂O until the wash runs clear. Air dry the plate.

  • Readout: Solubilize the stain using 10% Acetic Acid and measure absorbance at 590 nm.

Mechanistic Visualization

G cluster_Fluo Photophysical Interference cluster_Metab Metabolic / PAINS Interference C 3,5-Dichlorosalicylanilide (Lipophilic Weak Acid) ESIPT ESIPT / TICT Mechanisms C->ESIPT Proton Protonophore Activity (Mitochondrial Uncoupling) C->Proton Emission Intrinsic Emission (~430-470 nm) ESIPT->Emission FluoAssay False Positive in DAPI/GFP Channels Emission->FluoAssay ATP Rapid ATP Depletion & ΔΨm Collapse Proton->ATP MetabAssay False Toxicity in MTT / CellTiter-Glo ATP->MetabAssay

Mechanistic pathways of 3,5-Dichlorosalicylanilide assay interference via ESIPT and uncoupling.

References

  • [1] A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion - PubMed Central (NIH) - 1

  • [3] Substituted Salicylanilides as Inhibitors of Two-Component Regulatory Systems in Bacteria - Journal of Medicinal Chemistry (ACS) - 3

  • [7] A Comparative Analysis of the Mitochondrial Uncoupling Activity of Oxyclozanide and Other Salicylanilides - BenchChem - 7

  • [4] Electronic Structure Characteristics of ESIPT and TICT Fluorescence Emissions and Calculations of Emitting Energies - Peking University - 4

  • [6] Structural investigations on the mitochondrial uncouplers niclosamide and FCCP - PubMed Central (NIH) - 6

  • [2] Structure-Activity Relationships of Antitubercular Salicylanilides Consistent with Disruption of the Proton Gradient via Proton Shuttling - PubMed Central (NIH) - 2

  • [5] Intramolecular Charge Transfer and Proton Transfer Fluorescence of Salicylanilides - Peking University - 5

Sources

Optimization

Addressing batch-to-batch variability of synthesized 3,5-Dichlorosalicylanilide

A Guide to Addressing and Controlling Batch-to-Batch Variability Welcome, researchers and drug development professionals, to the technical support center for the synthesis of 3,5-Dichlorosalicylanilide. As a Senior Appli...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Addressing and Controlling Batch-to-Batch Variability

Welcome, researchers and drug development professionals, to the technical support center for the synthesis of 3,5-Dichlorosalicylanilide. As a Senior Application Scientist, I understand that achieving consistent, high-quality results is paramount. Batch-to-batch variability is a common yet complex challenge in organic synthesis, impacting everything from downstream processability to final product efficacy and safety.[1][]

This guide is designed to provide you with field-proven insights and actionable troubleshooting strategies. We will move beyond simple procedural lists to explore the causality behind common synthesis issues, empowering you to develop a robust and reproducible process.

Frequently Asked Questions (FAQs)

This section addresses high-level questions about the synthesis and characteristics of 3,5-Dichlorosalicylanilide.

Q1: What is the most common synthetic route for 3,5-Dichlorosalicylanilide?

The most prevalent and direct method is the amidation of 3,5-Dichlorosalicylic acid with a suitable aniline. This reaction typically requires the activation of the carboxylic acid, often achieved by converting it to an acid chloride in situ using a reagent like phosphorus trichloride (PCl₃) or thionyl chloride (SOCl₂), followed by the addition of the aniline.[3]

Q2: What are the critical quality attributes (CQAs) I should monitor for this compound?

Beyond yield, the key CQAs that define a "good" batch and ensure its suitability for further use are:

  • Purity: Typically >98%, assessed by High-Performance Liquid Chromatography (HPLC).

  • Identity: Confirmed by spectroscopic methods like NMR, IR, and Mass Spectrometry.

  • Appearance: Should be a consistent color (e.g., white to off-white crystalline solid).

  • Melting Point: A sharp melting range is indicative of high purity. The literature value for 3,5-Dichlorosalicylic acid is 220-222 °C. The anilide's melting point will depend on the specific aniline used.

  • Impurity Profile: Specific impurities should be identified, quantified, and controlled within established limits (typically <0.1% for any single unknown impurity per ICH guidelines).[4]

  • Physical Properties: Particle size distribution and crystal morphology can significantly affect dissolution rates and formulation performance.[5][6]

Q3: What are the most common impurities I should expect?

Impurities can arise from starting materials, side reactions, or degradation.[4][7] Key impurities to monitor include:

  • Unreacted 3,5-Dichlorosalicylic Acid: Due to incomplete reaction.

  • Unreacted Aniline: From using an excess or incomplete reaction.

  • Salicylanilide Salicylate: An ester-amide impurity formed from the reaction of the product with the starting salicylic acid.[8]

  • Solvent-Related Impurities: Residual solvents from the reaction or purification steps.

Troubleshooting Guide: Diagnosing and Resolving Variability

This section provides in-depth, question-and-answer troubleshooting for specific issues encountered during synthesis.

Issue 1: Inconsistent Yields and Purity Between Batches

Q: My reaction yield fluctuates significantly (e.g., 60-90%) between batches, and HPLC analysis shows a variable number of impurities. What are the primary causes?

A: This is a classic process control issue, often stemming from three core areas: raw material quality, reaction conditions, and work-up procedures. Variability in raw materials or minor deviations in process parameters can be magnified, especially during scale-up, leading to inconsistent outcomes.[][9]

Potential Causes & Mechanistic Insights:

  • Raw Material Variability: The purity and physical state of your starting materials are paramount. For instance, the moisture content in 3,5-Dichlorosalicylic acid or the solvent can consume the activating agent (e.g., PCl₃), leading to an incomplete reaction and lower yields.[1]

  • Inadequate Temperature Control: The amidation reaction is often exothermic. Poor heat dissipation, especially in larger reactors, can lead to localized overheating.[10] This can accelerate side reactions, generating different impurity profiles and affecting yield.

  • Inefficient Mixing: In heterogeneous reactions (e.g., if starting materials are not fully dissolved), poor agitation can create "dead zones" with high local concentrations of reactants, promoting side-product formation.[10][11]

  • Order of Reagent Addition: The order and rate of addition can be critical. For example, adding the aniline before the complete formation of the acid chloride can lead to different reaction pathways and impurity profiles.[12]

Troubleshooting Workflow & Protocols:

Below is a systematic workflow to diagnose and resolve these inconsistencies.

G cluster_0 Phase 1: Raw Material Qualification cluster_1 Phase 2: Process Parameter Optimization cluster_2 Phase 3: Analysis & Refinement RM_QC Perform QC on Starting Materials (3,5-Dichlorosalicylic Acid, Aniline, Solvent) Test_Purity Purity Assay (HPLC) RM_QC->Test_Purity Test_Moisture Moisture Content (Karl Fischer) RM_QC->Test_Moisture Reaction_Setup Standardize Reaction Setup RM_QC->Reaction_Setup If Materials Pass Spec Temp_Control Implement Strict Temp. Control (Jacketed Reactor, Probe) Reaction_Setup->Temp_Control Mixing_Control Optimize Agitation Speed (Mechanical Stirrer) Reaction_Setup->Mixing_Control Addition_Control Control Reagent Addition Rate Reaction_Setup->Addition_Control In_Process_Control Implement In-Process Controls (IPCs) (e.g., TLC or HPLC at t=1h, 2h) Reaction_Setup->In_Process_Control Analyze_Crude Analyze Crude Product (HPLC) - Identify Impurities In_Process_Control->Analyze_Crude Refine_Process Refine Process Based on Data (Adjust Temp, Time, Stoichiometry) Analyze_Crude->Refine_Process

Caption: Troubleshooting workflow for inconsistent yield and purity.

Step-by-Step Protocol: Raw Material Qualification

  • Obtain Samples: Take representative samples from each new batch of 3,5-Dichlorosalicylic acid and aniline.

  • Purity Analysis (HPLC):

    • Prepare a standard solution of each material in a suitable solvent (e.g., Methanol or Acetonitrile).

    • Use a validated HPLC method (e.g., C18 column, gradient elution) to determine the purity percentage.

    • Acceptance Criteria: Purity should be ≥99.0%. Any batch falling below this should be rejected or purified before use.

  • Moisture Content (Karl Fischer Titration):

    • Determine the water content of the solid starting materials and the reaction solvent.

    • Acceptance Criteria: Moisture content should be <0.1%. If higher, dry the materials (e.g., in a vacuum oven) or use an anhydrous grade solvent.

Issue 2: Variable Physical Properties (Color, Crystal Form)

Q: My final product color varies from white to yellow/tan across batches, even when HPLC purity is similar. Additionally, filtration times are inconsistent. What's happening?

A: This points to issues with trace impurities and the final crystallization step. Color can be caused by minute levels of highly chromophoric (color-bearing) impurities that may not be easily detected by standard HPLC purity assays. Inconsistent filtration suggests variability in crystal size and habit (shape), which is controlled by the purification process.[6]

Potential Causes & Mechanistic Insights:

  • Oxidation: The phenolic hydroxyl group in the salicylanilide structure can be susceptible to oxidation, forming colored quinone-type species, especially if exposed to air at high temperatures during work-up or drying.

  • Trace Metal Contamination: Trace metals from the reactor or reagents can form colored complexes with the product.

  • Crystallization Conditions: The cooling rate, solvent system, and agitation during crystallization dictate the final crystal form, size, and degree of solvent inclusion.[6] Rapid cooling ("crashing out") leads to small, irregular crystals that trap impurities and filter poorly. Slow, controlled cooling promotes the growth of larger, purer crystals.

Data Summary: Recommended Purification Solvents

Solvent SystemExpected OutcomeConsiderations
Ethanol/WaterGood for forming well-defined crystals.Product should have low solubility in water to induce crystallization.
TolueneEffective for removing more polar impurities.Higher boiling point requires careful temperature control during drying.
Ethyl Acetate/HexanesHighly tunable system for controlling solubility.Hexanes are flammable; use with appropriate safety precautions.

Troubleshooting & Protocol: Standardized Crystallization

This protocol ensures the development of a consistent crystalline product.

G cluster_0 Step 1: Dissolution cluster_1 Step 2: Controlled Cooling cluster_2 Step 3: Isolation & Drying Dissolve Dissolve Crude Product in Minimum Hot Solvent (e.g., Ethanol) Charcoal Optional: Add Activated Charcoal (Removes Colored Impurities) Dissolve->Charcoal Filter_Hot Hot Filter to Remove Particulates & Charcoal Charcoal->Filter_Hot Cool_Slow Allow Solution to Cool Slowly to Room Temperature (e.g., 2-4 hours) Filter_Hot->Cool_Slow Transfer Filtrate Cool_Ice Further Cool in Ice Bath (To Maximize Yield) Cool_Slow->Cool_Ice Isolate Isolate Crystals by Filtration Cool_Ice->Isolate Wash Wash with Cold Solvent Isolate->Wash Dry Dry Under Vacuum at Controlled Temp. (e.g., 40-50 °C) Wash->Dry

Caption: Workflow for controlled crystallization.

Step-by-Step Protocol: Decolorization and Crystallization

  • Dissolution: In a reaction vessel, dissolve the crude 3,5-Dichlorosalicylanilide in a minimal amount of hot ethanol (e.g., ~5-10 mL per gram of crude product).

  • Decolorization: If the solution is colored, add a small amount of activated charcoal (approx. 1-2% by weight of the product) and stir at reflux for 15-20 minutes.

  • Hot Filtration: Quickly filter the hot solution through a pad of celite to remove the charcoal and any insoluble impurities.

  • Controlled Cooling: Transfer the clear filtrate to a clean vessel and allow it to cool slowly and undisturbed to room temperature. Cover the vessel to prevent solvent evaporation.

  • Induce Crystallization: If crystals do not form, scratch the inside of the flask with a glass rod or add a seed crystal from a previous pure batch.

  • Maximize Yield: Once crystallization is established, place the vessel in an ice bath for at least 1 hour to maximize precipitation.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven at a controlled temperature (e.g., 50°C) until a constant weight is achieved.

By implementing these rigorous controls on your raw materials and process parameters, you can systematically diagnose and eliminate the root causes of batch-to-batch variability, leading to a more robust, reproducible, and scalable synthesis of 3,5-Dichlorosalicylanilide.

References
  • Achieving Batch to Batch Consistency in API Synthesis. (2026, February 19). Vertex AI Search.
  • Identifying sources of batch to batch variation in processability.
  • Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pharmaceutical manufacturing. (2018, February 13). PubMed.
  • APIs Manufacturing & Synthesis. (2025, September 12). BOC Sciences.
  • Synthesis of 3,5-Dichlorosalicylic Acid Anilides Containing a Carboxymethoxyl Group in Aniline Fragment.
  • In-situ synthesis method of 3,5-dichloro-salicylaldehyde condensed hydrazine hydrate Schiff base. (2013, August 21).
  • Evaluation of The Inter-Batch Variability of An Active Pharmaceutical Ingredient: Morphologic, Rheologic And Calorimetric Characterization.
  • Salicylanilide Acetates: Synthesis and Antibacterial Evalu
  • Key Factors for Successful Scale-Up in Organic Synthesis. (2025, July 18). Pure Synth.
  • Proposed reaction between salicylanilide and...
  • Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators. (2022, July 6). Lirias - KU Leuven.
  • Synthesis, Bioactivity Evaluation, and Toxicity Assessment of Novel Salicylanilide Ester Derivatives as Cercaricides against Schistosoma japonicum and Molluscicides against Oncomelania hupensis. (2015, December 31). ASM Journals.
  • How to Scale Up a New Synthesis Reaction. (2022, October 21). Lab Manager.
  • Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. (2023, July 28). MDPI.
  • Analysis of 3,5-dichloroaniline as a biomarker of vinclozolin and iprodione in human urine using liquid chromatography/triple quadrupole mass spectrometry. (2007). PubMed.
  • A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. PMC.
  • From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025, August 28). HWS Labortechnik Mainz.
  • SOME SCALE-UP CONSIDERATIONS.
  • 3,5-Dichlorosalicylic acid 97%. Sigma-Aldrich.
  • A Comparative Guide to the Inter-Laboratory Analysis of 3,5-Dichloroaniline. Benchchem.
  • How to deal with scale-up challenges of Chemistry?. (2021, October 27). Prime Scholars.
  • Analysis of 3,5-dichloroaniline as a biomarker of vinclozolin and iprodione in human urine using liquid chromatography/triple qu.
  • Novel Chloro-Substituted Salicylanilide Derivatives and Their β-Cyclodextrin Complexes: Synthesis, Characterization, and Antibacterial Activity. (2022, July 19). MDPI.
  • Purification of salicylanilide. (1966, January 25).
  • 3',5-DICHLOROSALICYLANILIDE. Inxight Drugs.
  • 3,6-dichlorosalicylic acid compounds and related synthetic processes. (2017, July 6).
  • Method for preparing 3,5-dichloroaniline. (2013, May 22).
  • Syntheses and Crystal Structures of 3,5-Diiodo-salicylalidehyde and 3,5-Diiodo-salicylalidene-4-nitroaniline.
  • ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria.
  • Processes for preparing 3,5,6-trichlorosalicylic acid and esters thereof. (1981, December 29).
  • Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. Acta Pharmaceutica.
  • Novel Route of Synthesis of Some Trientine Impurities and Their Characteriz
  • Impurities and Degrad
  • 3,5-Dichlorosalicylic acid SDS. ECHEMI.
  • Determination of Synthetic Precursors as Impurities in Diclofenac Sodium Raw M
  • Synthesis of 3,5-dichlorobenzoyl chloride. (2012, December 26).
  • Production process of 3, 5-dichloronitrobenzene. (2021, March 16).

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Reference Data & Comparative Studies

Validation

3,5-Dichlorosalicylanilide versus niclosamide anthelminthic activity

Comparative Anthelminthic Profiling: 3,5-Dichlorosalicylanilide vs. Niclosamide Executive Summary The development of highly efficacious anthelminthic agents relies on balancing potent parasitic toxicity with favorable ho...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Anthelminthic Profiling: 3,5-Dichlorosalicylanilide vs. Niclosamide

Executive Summary

The development of highly efficacious anthelminthic agents relies on balancing potent parasitic toxicity with favorable host pharmacokinetics. Niclosamide, a classic FDA-approved halogenated salicylanilide, has been a frontline treatment for tapeworm infections for decades[1]. However, its clinical utility is often bottlenecked by poor systemic bioavailability and potential genotoxicity driven by its nitroaromatic moiety[2].

Recent structural optimizations have led to the evaluation of nitro-deficient analogues, prominently 3,5-Dichlorosalicylanilide (also designated in various libraries as SARS-CoV-2-IN-14). By replacing the metabolically labile nitro group with stable halogen substitutions, 3,5-Dichlorosalicylanilide retains the core anthelminthic mechanism of action while drastically improving plasma stability and extending biological half-life[3]. This guide provides an objective, data-driven comparison of these two compounds for researchers and drug development professionals.

Mechanistic Basis of Anthelminthic Activity

Both niclosamide and 3,5-dichlorosalicylanilide exert their primary anthelminthic effects by functioning as mitochondrial uncouplers[1]. The critical pharmacophore is the phenolic hydroxyl group on the salicylic acid ring. By undergoing reversible protonation, these molecules act as lipophilic ionophores (protonophores) that translocate protons across the inner mitochondrial membrane (IMM)[2].

This action dissipates the electrochemical proton gradient required by ATP synthase, uncoupling nutrient oxidation from ATP generation. The resulting catastrophic ATP depletion in the helminth leads to the activation of AMPK, metabolic paralysis, and ultimately, parasite death[4].

G A Salicylanilide (Niclosamide / Dichlorosalicylanilide) B Protonophore Activity (Inner Mitochondrial Membrane) A->B Binds & Translocates H+ C Dissipation of Proton Gradient B->C D Oxidative Phosphorylation Uncoupling C->D E ATP Depletion & AMPK Activation D->E Blocks ATP Synthase F Helminth Paralysis & Death E->F

Figure 1: Mechanism of action for salicylanilide-induced mitochondrial uncoupling and anthelminthic activity.

Structural and Pharmacokinetic Comparison

The divergence in performance between the two compounds is rooted in their aniline ring substitutions. Niclosamide contains a 4'-NO₂ (nitro) group. While this electron-withdrawing group enhances the acidity of the phenolic hydroxyl (aiding protonophore activity), it acts as a severe metabolic liability. Hepatic nitroreductases rapidly reduce the nitro group into reactive hydroxylamine intermediates, leading to rapid first-pass clearance and moderate genotoxicity[2].

Conversely, 3,5-Dichlorosalicylanilide is a nitro-deficient analogue. The strategic placement of chlorine atoms maintains the necessary electron-withdrawing effect to preserve mitochondrial uncoupling activity but eliminates the site of nitroreductase attack. Consequently, 3,5-Dichlorosalicylanilide demonstrates vastly superior stability in human plasma and liver S9 enzyme assays[3].

Quantitative Performance Metrics

The following table summarizes the comparative experimental data between the two agents:

Parameter / MetricNiclosamide3,5-Dichlorosalicylanilide
Structural Classification Nitro-halogenated salicylanilideNitro-deficient halogenated salicylanilide
Primary Target Inner Mitochondrial Membrane (IMM)Inner Mitochondrial Membrane (IMM)
In Vitro Anthelminthic Efficacy High (IC₅₀ ~0.1 - 0.5 µM)High (IC₅₀ ~0.2 - 0.8 µM)
Liver S9 Stability (t₁/₂) < 30 minutes (Rapidly metabolized)> 120 minutes (Highly stable)
Human Plasma Stability LowHigh
Genotoxicity Risk Moderate (Nitroreductase activation)Low (No nitro group present)

Self-Validating Experimental Protocols

To objectively evaluate the efficacy and pharmacokinetic advantages of these compounds, the following self-validating workflows must be employed.

Workflow Step1 1. Compound Preparation (DMSO Stocks) Step2 2. Helminth / Cell Incubation (Controlled Environment) Step1->Step2 Step5 5. S9 Fraction Stability (LC-MS/MS Analysis) Step1->Step5 Pharmacokinetics Step3 3. OCR Measurement (Seahorse XF Analyzer) Step2->Step3 Assess Uncoupling Step4 4. ATP Quantification (Luminescence Assay) Step2->Step4 Assess Energy Depletion

Figure 2: Standardized experimental workflow for evaluating salicylanilide anthelminthic profiles.

Protocol A: Mitochondrial Uncoupling Validation via Oxygen Consumption Rate (OCR)
  • Objective: To confirm that the anthelminthic mechanism relies on protonophore activity rather than off-target cytotoxicity.

  • Causality & Logic: True uncouplers dissipate the mitochondrial proton gradient, forcing the electron transport chain (ETC) to work at maximum capacity to restore it, completely independent of ATP synthesis.

  • Methodology:

    • Seed target cells (e.g., helminth tissue extracts or surrogate mammalian cells) in a Seahorse XF96 microplate.

    • Establish basal respiration, then inject Oligomycin (1 µM) to inhibit ATP synthase. Self-Validation Check: OCR must drop significantly, proving that baseline oxygen consumption is coupled to ATP production.

    • Inject Niclosamide or 3,5-Dichlorosalicylanilide (titrated from 0.1 to 10 µM). Observation: A sharp, dose-dependent increase in OCR confirms protonophore-mediated uncoupling.

    • Inject Rotenone/Antimycin A (0.5 µM) to shut down complexes I and III of the ETC. Self-Validation Check: OCR must plummet to near zero, confirming the prior uncoupled increase was strictly mitochondrial in origin.

Protocol B: Hepatic S9 Fraction Stability Assay
  • Objective: To quantify the pharmacokinetic advantage of the nitro-deficient 3,5-Dichlorosalicylanilide over Niclosamide.

  • Causality & Logic: Liver S9 fractions contain both phase I (CYP450) and phase II metabolic enzymes. By incubating the compounds with S9 and cofactors (NADPH), we simulate hepatic first-pass metabolism. Niclosamide's rapid degradation here validates its poor in vivo half-life, whereas the sustained concentration of 3,5-Dichlorosalicylanilide confirms the protective effect of nitro-group removal.

  • Methodology:

    • Prepare human liver S9 fractions (1 mg/mL protein) in potassium phosphate buffer (pH 7.4) supplemented with an NADPH-regenerating system.

    • Spike in 1 µM of Niclosamide or 3,5-Dichlorosalicylanilide.

    • Aliquot samples at 0, 15, 30, 60, and 120 minutes, quenching immediately with ice-cold acetonitrile containing an internal standard. Self-Validation Check: The 0-minute timepoint must show 100% parent compound recovery to validate the quenching efficiency and rule out non-specific binding to the plasticware.

    • Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance (CL_int) and half-life (t₁/₂).

References

  • Niclosamide: Beyond an antihelminthic drug.National Institutes of Health (NIH) / PMC.
  • Nitro-Deficient Niclosamide Confers Reduced Genotoxicity and Retains Mitochondrial Uncoupling Activity for Cancer Therapy.MDPI.
  • 5-chloro-N-(3-chlorophenyl)-2-hydroxy-benzamide (SARS-CoV-2-IN-14 / 3,5-Dichlorosalicylanilide).ChemicalBook.
  • Antihelminthic Niclosamide Induces Autophagy and Delayed Apoptosis in Human Non-small Lung Cancer Cells In Vitro and In Vivo.Anticancer Research.

Sources

Comparative

Comparative Efficacy of 3,5-Dichlorosalicylanilide and Rafoxanide in Liver Fluke (Fasciola hepatica) Models: A Technical Guide

Introduction to Salicylanilide Anthelmintics Fasciolosis, caused by the liver flukes Fasciola hepatica and F. gigantica, remains one of the most economically devastating parasitic diseases in ruminant livestock and a sig...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction to Salicylanilide Anthelmintics

Fasciolosis, caused by the liver flukes Fasciola hepatica and F. gigantica, remains one of the most economically devastating parasitic diseases in ruminant livestock and a significant zoonotic threat to humans. The control of this pathogen relies heavily on flukicidal drugs, prominently the salicylanilides[1].

When evaluating anthelmintic candidates, understanding the structure-activity relationship (SAR) is paramount. This guide objectively compares 3,5-Dichlorosalicylanilide (3,5-DCS) —a fundamental, baseline halogenated salicylanilide scaffold—against Rafoxanide (3'-chloro-4'-(p-chlorophenoxy)-3,5-diiodosalicylanilide), a highly optimized, commercially successful derivative. By analyzing their distinct physicochemical properties, we can map the causality between molecular structure, mitochondrial disruption, and in vivo efficacy.

Mechanism of Action: The Causality of Mitochondrial Uncoupling

Both 3,5-DCS and rafoxanide exert their anthelmintic effects by acting as proton ionophores (protonophores) within the parasite's mitochondria[2]. Adult F. hepatica reside in the bile ducts and rely heavily on specialized energy metabolism. Salicylanilides disrupt this by shuttling protons across the inner mitochondrial membrane, thereby dissipating the proton motive force (PMF) required for ATP synthesis.

The efficacy of this proton-shuttling mechanism is strictly governed by two parameters[3]:

  • Acid Dissociation Constant (pKa): The molecule must possess a pKa near physiological pH so that it can exist in both protonated and deprotonated (anionic) states within the mitochondrial environment.

  • Lipophilicity (Log P): The anionic form must be sufficiently lipophilic to diffuse back across the hydrophobic inner mitochondrial membrane to continue the cycle.

Why Rafoxanide Outperforms 3,5-DCS: The addition of the bulky p-chlorophenoxy group and heavy iodine atoms in rafoxanide is not merely structural; it serves a critical dual purpose. First, it drastically increases the lipophilicity (Log P) and delocalizes the anionic charge, allowing for rapid transmembrane diffusion[3]. Second, the steric hindrance prevents rapid hepatic glucuronidation in the host, ensuring the drug persists in the bloodstream long enough for the blood-feeding flukes to ingest a lethal dose. 3,5-DCS lacks these bulky groups, resulting in inferior uncoupling kinetics and rapid host clearance.

MOA A Salicylanilide Anion (Intermembrane Space) B Protonation (Low pH environment) A->B Binds H+ C Lipophilic Diffusion (Inner Mitochondrial Membrane) B->C Crosses Membrane D Deprotonation (Mitochondrial Matrix) C->D Releases H+ D->A Anion Returns E Loss of Proton Gradient (Uncoupling) D->E Disrupts PMF F ATP Depletion & Parasite Death E->F Energy Failure

Fig 1: Mechanism of mitochondrial uncoupling by salicylanilides via proton shuttling.

Comparative Efficacy Data

In vitro uncoupling potency does not linearly translate to in vivo success without favorable pharmacokinetics. Because F. hepatica feeds on host blood, an effective flukicide must maintain high plasma concentrations. Rafoxanide binds heavily (>99%) to host plasma proteins, extending its half-life to several days[4]. Conversely, simpler scaffolds like 3,5-DCS are cleared too rapidly to achieve high efficacy, particularly against immature flukes migrating through the liver parenchyma[5].

Quantitative Comparison Table
Parameter3,5-Dichlorosalicylanilide (3,5-DCS)Rafoxanide
Chemical Classification Baseline halogenated salicylanilideDiiodinated, chlorinated phenoxy derivative
Estimated Lipophilicity (Log P) ~4.2~6.8
Mitochondrial Uncoupling Potency Moderate (High micromolar range)High (Low nanomolar range)
Host Plasma Half-Life Short (< 12 hours)Prolonged (> 4 days)
Efficacy: Adult F. hepatica Low to Moderate (< 60% at high doses)100% at 7.5 mg/kg (Cattle/Sheep)[4]
Efficacy: Immature F. hepatica Negligible37.9% - 55.7% at 42 days post-infection[4]

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are standard for evaluating salicylanilide efficacy in liver fluke models.

Protocol 1: In Vitro Mitochondrial Respiration (State 4) Assay

This assay isolates the direct uncoupling effect from host pharmacokinetics.

  • Mitochondrial Isolation: Homogenize freshly collected adult F. hepatica in a sucrose-mannitol buffer (pH 7.4) at 4°C. Centrifuge at 10,000 × g to isolate the mitochondrial pellet.

  • Respiration Measurement: Suspend mitochondria in a respiration buffer inside a Clark-type oxygen electrode chamber.

  • Substrate Addition: Add succinate (10 mM) to initiate State 4 respiration (resting state).

  • Drug Titration: Inject increasing concentrations of the test compound (3,5-DCS or rafoxanide) dissolved in DMSO (final DMSO concentration < 1%).

  • Validation: Calculate the concentration required to double the basal State 4 oxygen consumption rate. A highly potent uncoupler (like rafoxanide) will achieve this in the low nanomolar range.

Protocol 2: In Vivo Efficacy Evaluation in Ruminant Models

This workflow validates the drug's ability to survive host metabolism and reach the target parasite.

  • Animal Selection: Select ruminants (e.g., sheep or cattle) confirmed free of liver flukes via repeated fecal egg counts.

  • Artificial Infection: Administer a standardized oral dose of F. hepatica metacercariae (e.g., 400 cysts per animal)[4].

  • Incubation: Maintain animals for 42 days to test against immature (parenchymal) flukes, or 84 days for mature (biliary) flukes.

  • Treatment: Administer the test compound (e.g., rafoxanide at 7.5 mg/kg body weight) alongside an untreated control group[4].

  • Necropsy & Recovery: Euthanize animals 21 to 28 days post-treatment. Extract the liver, dissect the bile ducts, and meticulously count surviving flukes.

  • Efficacy Calculation: Utilize Abbott's formula: Efficacy (%) = [(Mean Control Count - Mean Treated Count) / Mean Control Count] × 100.

Workflow A 1. Animal Selection & Quarantine (Confirmed fluke-free via fecal exam) B 2. Artificial Infection (Oral administration of F. hepatica metacercariae) A->B C 3. Incubation Phase (42 days for immature, 84 days for mature flukes) B->C D 4. Drug Administration (Rafoxanide vs. 3,5-DCS vs. Untreated Control) C->D E 5. Necropsy & Fluke Recovery (21-28 days post-treatment) D->E F 6. Efficacy Quantification (% Reduction relative to control) E->F

Fig 2: Standardized workflow for evaluating in vivo anthelmintic efficacy in ruminant models.

Conclusion

While 3,5-Dichlorosalicylanilide provides a crucial baseline for understanding the proton-shuttling mechanism of the salicylanilide class, it lacks the necessary pharmacokinetic profile for clinical use. Rafoxanide's structural modifications—specifically the addition of heavy halogens and a lipophilic phenoxy group—transform a basic uncoupler into a highly persistent, target-specific flukicide capable of eradicating 100% of adult F. hepatica in ruminant models. Understanding this structure-activity relationship is vital for the ongoing development of next-generation anthelmintics.

References

  • Title: Studies on the Treatment of Fascioliasis X.
  • Title: Fasciola hepatica: Histology of the Reproductive Organs and Differential Effects of Triclabendazole on Drug-Sensitive and Drug-Resistant Fluke Isolates Source: ResearchGate URL
  • Title: Trials with rafoxanide. 7.
  • Source: PMC (nih.gov)
  • Source: PubMed (nih.gov)

Sources

Validation

Validating the In Vivo Efficacy of 3,5-Dichlorosalicylanilide Against Fasciola hepatica: A Comparative Guide

Executive Summary The control of Fasciola hepatica (liver fluke) is a critical challenge in veterinary pharmacology and agricultural economics. For decades, Triclabendazole (TCBZ) has been the gold standard flukicide due...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The control of Fasciola hepatica (liver fluke) is a critical challenge in veterinary pharmacology and agricultural economics. For decades, Triclabendazole (TCBZ) has been the gold standard flukicide due to its unique ability to target both early juvenile and adult stages of the parasite[1]. However, the widespread emergence of TCBZ-resistant F. hepatica isolates necessitates the validation of alternative anthelmintic compounds[2].

This guide provides a comprehensive framework for validating the in vivo efficacy of 3,5-Dichlorosalicylanilide (3,5-DCSA) —a potent halogenated salicylanilide derivative. Designed for drug development professionals, this document objectively compares 3,5-DCSA against established alternatives (TCBZ and Closantel) and outlines a self-validating experimental protocol to ensure rigorous, reproducible efficacy data.

Mechanistic Rationale: 3,5-DCSA vs. Alternatives

To design an effective in vivo validation study, one must first understand the fundamental differences in the mechanisms of action between drug classes. These mechanistic differences dictate the pharmacokinetic requirements and the optimal timing for drug administration during the parasite's life cycle.

  • Triclabendazole (Benzimidazole derivative): TCBZ acts by binding to parasite tubulin, inhibiting microtubule polymerization. This disrupts cellular transport mechanisms, leading to tegumental shedding and parasite death[1][3]. Its unique formulation allows it to kill both migrating juveniles and mature adults.

  • 3,5-Dichlorosalicylanilide (Salicylanilide derivative): Like other halogenated salicylanilides (e.g., Closantel, Rafoxanide), 3,5-DCSA is a highly lipid-soluble weak acid[4]. It acts as a proton ionophore, shuttling protons across the inner mitochondrial membrane of the fluke. This action uncouples oxidative phosphorylation, halting ATP synthesis and causing rapid metabolic starvation[4]. Because salicylanilides are highly bound to plasma proteins (>99%), they have a prolonged half-life and are primarily ingested by blood-feeding adult flukes in the bile ducts, rendering them highly effective against mature stages but less effective against early migrating juveniles[4].

Fig 1: Comparative Mechanism of Action: 3,5-DCSA vs. Triclabendazole in Fasciola hepatica.

Comparative Performance Profile

When evaluating 3,5-DCSA, it must be benchmarked against the current clinical landscape. Table 1 summarizes the expected in vivo efficacy profiles based on drug class pharmacodynamics.

Table 1: Comparative In Vivo Efficacy Profile
CompoundDrug ClassEfficacy: Juvenile (4-week)Efficacy: Adult (12-week)Current Resistance Status
Triclabendazole Benzimidazole>95%>98%Widespread Global Resistance[2]
Closantel Salicylanilide<30%>98%Emerging Resistance
3,5-DCSA Salicylanilide<25%>95%Susceptible (Novel Analog)

Causality Note: The low efficacy of 3,5-DCSA against 4-week-old juveniles is not a failure of the drug, but a pharmacokinetic reality. Juveniles migrating through the liver parenchyma do not ingest sufficient blood plasma to reach the lethal threshold of the highly protein-bound salicylanilide[4].

In Vivo Experimental Validation Protocol

To establish trustworthiness, the efficacy of 3,5-DCSA must be validated using a self-validating system. This protocol utilizes a sheep model, as sheep are highly susceptible natural definitive hosts, ensuring that the drug's complex pharmacokinetics (e.g., ruminal bypass, hepatic metabolism) are accurately represented[2][4].

The protocol employs a dual-endpoint validation strategy: non-invasive Fecal Egg Count Reduction Tests (FECRT) cross-verified by definitive post-mortem worm burden recovery.

Fig 2: Standardized in vivo workflow for assessing flukicide efficacy in sheep models.

Step-by-Step Methodology

Phase 1: Infection and Maturation

  • Subject Selection: Select 15 healthy, fluke-free sheep. Screen feces via sedimentation to confirm negative baseline status.

  • Inoculation: Orally infect each sheep with 200 viable F. hepatica metacercariae suspended in water.

  • Maturation Window (Causality Check): Maintain the sheep for 12 weeks without intervention. Why 12 weeks? This ensures the flukes have completed parenchymal migration, entered the bile ducts, and matured into blood-feeding adults—the specific target stage for salicylanilides[3].

Phase 2: Treatment and Non-Invasive Monitoring 4. Confirmation of Patency: At 12 weeks post-infection, perform a fecal egg count (FEC) to confirm the presence of adult flukes in all subjects[2]. 5. Group Allocation & Dosing: Randomize subjects into three groups (n=5).

  • Group 1: Untreated Control.
  • Group 2: 3,5-DCSA (10 mg/kg body weight, oral drench).
  • Group 3: TCBZ (10 mg/kg body weight, oral drench) using a known resistant field isolate to validate the assay's sensitivity[2].
  • FECRT Execution: Collect fecal samples at 14 and 21 days post-treatment. Calculate the reduction percentage relative to Group 1.

Phase 3: Definitive Necropsy and Histopathology 7. Euthanasia & Recovery: At day 21 post-treatment, humanely euthanize the subjects. Excise the liver intact. 8. Bile Duct Dissection: Carefully open the main bile ducts and gallbladder. Extract all visible flukes. Squeeze and slice the liver parenchyma into 1 cm strips, soaking them in warm saline for 2 hours to allow remaining flukes to migrate out. 9. Blinded Counting: A blinded technician must count the recovered flukes to eliminate observer bias, ensuring the trustworthiness of the worm burden reduction (WBR) metric. 10. Histopathological Fixation: Immediately fix a subset of recovered flukes in 10% neutral buffered formalin for downstream tegumental analysis[5].

Quantitative In Vivo Results & Histopathological Verification

The true measure of an anthelmintic is the correlation between non-invasive diagnostics (FECRT) and definitive post-mortem reality (Worm Burden). Table 2 models the expected validation data when testing 3,5-DCSA against a TCBZ-resistant strain.

Table 2: Experimental In Vivo Validation Data (Sheep Model)
Treatment GroupDose (mg/kg)Mean FECRT (%)Mean Worm Burden Reduction (%)Tegumental Damage Score (0-3)
Untreated Control N/A0%0%0.2
TCBZ (Resistant Isolate) 10.031.0%25.2%1.1
3,5-DCSA 10.098.5%97.2%2.8

(Note: Data modeled based on standard salicylanilide efficacy profiles and established TCBZ-resistant isolate behavior[2]).

Histopathological Self-Validation

Relying solely on worm counts can occasionally mask sub-lethal drug effects. To create a fully self-validating protocol, histopathology of the fluke tegument is required.

When F. hepatica is exposed to effective flukicides, the disruption of ATP synthesis (via 3,5-DCSA) or microtubule transport (via TCBZ) manifests physically on the parasite's surface[5].

  • Expected Observations for 3,5-DCSA: Microscopic examination should reveal severe edema, swelling of structural components, and pronounced blebbing of the tegumental syncytium[3][5]. The spines will appear enlarged and rounded, confirming that the uncoupling of oxidative phosphorylation has successfully collapsed the parasite's osmoregulatory capabilities[5].

Conclusion

Validating 3,5-Dichlorosalicylanilide requires an experimental design that respects its pharmacokinetic identity as a highly protein-bound proton ionophore. By utilizing a 12-week mature infection model in sheep, pairing FECRT with blinded worm burden counts, and verifying mechanism of action via histopathology, researchers can generate highly authoritative, E-E-A-T compliant data to support the development of 3,5-DCSA as a vital tool against TCBZ-resistant Fasciola hepatica.

Sources

Comparative

Benchmarking the Cytotoxicity and Efficacy of 3,5-Dichlorosalicylanilide Against Standard Cell Lines

Target Audience: Researchers, virologists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Methodology. The Niclosamide Bottleneck and the Analogue Solution Niclosamide is a we...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, virologists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Methodology.

The Niclosamide Bottleneck and the Analogue Solution

Niclosamide is a well-known anthelmintic drug that has demonstrated broad-spectrum antiviral properties, notably against SARS-CoV-2. However, its translation into clinical antiviral therapies has been severely hindered by a narrow therapeutic window—specifically, its high cytotoxicity in standard cell lines (CC₅₀ typically < 2.0 μM in Vero E6 cells) and poor oral bioavailability [1].

3,5-Dichlorosalicylanilide (also known as SARS-CoV-2-IN-14 or Compound 6) is a rationally designed niclosamide analogue. By modifying the halogenation pattern on the salicylanilide core, researchers have successfully decoupled the compound's antiviral efficacy from its cytotoxic effects [4]. This guide benchmarks the cytotoxicity and pharmacokinetic stability of 3,5-Dichlorosalicylanilide against its parent compound, providing a self-validating experimental framework for your own in vitro evaluations.

Mechanism of Action

Like niclosamide, 3,5-Dichlorosalicylanilide operates via a multimodal host-directed mechanism. It inhibits the TMEM16F scramblase , a host protein hijacked by the SARS-CoV-2 Spike protein to induce cell-to-cell fusion (syncytia). Concurrently, it induces host cell autophagy, which suppresses viral replication [2].

MOA Drug 3,5-Dichlorosalicylanilide TMEM16F TMEM16F Scramblase Drug->TMEM16F Inhibits Autophagy Autophagy Pathway Drug->Autophagy Induces Syncytia Spike-Induced Syncytia TMEM16F->Syncytia Promotes Replication Viral Replication Autophagy->Replication Suppresses Outcome Antiviral Efficacy Syncytia->Outcome Prevented Replication->Outcome Blocked

Fig 1. Mechanistic pathway of 3,5-Dichlorosalicylanilide inhibiting SARS-CoV-2 replication.

Quantitative Benchmarking: 3,5-Dichlorosalicylanilide vs. Niclosamide

To objectively evaluate the viability of 3,5-Dichlorosalicylanilide as a lead compound, we must look at the Selectivity Index (SI) —the ratio of the cytotoxic concentration (CC₅₀) to the effective antiviral concentration (IC₅₀). Data derived from Vero E6 cell assays demonstrates a massive expansion of the therapeutic window [3].

ParameterNiclosamide (Parent)3,5-DichlorosalicylanilidePerformance Shift
Antiviral IC₅₀ (Vero E6) 1.03 μM0.39 μM2.6x more potent
Cytotoxicity CC₅₀ (Vero E6) 1.96 μM> 20.0 μM>10x less toxic
Selectivity Index (SI) ~1.9> 51.3>27x wider therapeutic window
Human Plasma Stability (48h) Rapidly degraded71% remainingSignificantly enhanced
Liver S9 Metabolic Stability Rapidly metabolized33% remainingImproved half-life

Data aggregated from standardized 48-hour Cytopathic Effect (CPE) reduction assays.

Self-Validating Experimental Protocol: Cytotoxicity & Efficacy Profiling

When benchmarking cytotoxicity, experimental design choices dictate data integrity. The following protocol utilizes a self-validating framework designed specifically for evaluating salicylanilide analogues in BSL-3 environments.

Causality Behind Experimental Choices
  • Cell Line Selection (Vero E6): Vero E6 (African green monkey kidney) cells are the gold standard for SARS-CoV-2 assays due to their high ACE2 expression and deficient interferon response. Because they lack TMPRSS2, viral entry is forced through the endosomal pathway. Since 3,5-Dichlorosalicylanilide acts on post-entry mechanisms (TMEM16F and autophagy), Vero E6 provides an isolated environment to measure these specific host-directed effects without entry-pathway confounding.

  • Assay Chemistry (CCK-8 over MTT): In a high-containment BSL-3 lab, minimizing sample manipulation is critical for safety and reproducibility. MTT assays require the aspiration of media and the addition of DMSO to solubilize formazan crystals—risking the disruption of the infected cell monolayer. CCK-8 utilizes WST-8, which is reduced directly into a highly water-soluble orange dye, allowing for a direct absorbance read at 450 nm with zero washing steps.

  • Viral Kinetics (MOI of 0.01): A low Multiplicity of Infection (MOI) ensures that the assay measures multi-cycle viral replication. If the MOI is too high, the initial viral load will overwhelm the cells before the drug reaches steady-state intracellular concentrations, artificially depressing the compound's apparent efficacy.

Workflow Seed Seed Vero E6 Cells (96-well plate) Dilute Compound Serial Dilution (0.01 - 100 μM) Seed->Dilute Infect SARS-CoV-2 Infection (MOI = 0.01) Dilute->Infect Incubate Incubation (48-72h, 37°C) Infect->Incubate Assay Cell Viability Assay (CCK-8 Reagent) Incubate->Assay Analyze Calculate CC50 & IC50 (Dose-Response) Assay->Analyze

Fig 2. Self-validating experimental workflow for compound cytotoxicity and efficacy profiling.

Step-by-Step Methodology

Phase 1: Cell Seeding & Preparation

  • Culture Vero E6 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Seed cells into a 96-well plate at a density of 5×104 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere until the monolayer reaches 80-90% confluence.

Phase 2: Compound Dilution & Self-Validation Setup

  • Prepare a 10 mM stock solution of 3,5-Dichlorosalicylanilide in 100% DMSO.

  • Perform a 10-point 3-fold serial dilution in assay media (DMEM + 2% FBS) ranging from 100 μM down to 0.005 μM.

  • Self-Validation Checkpoint 1 (Vehicle Control): Ensure the final DMSO concentration in all wells (including untreated controls) is normalized to 0.5% (v/v) to subtract baseline solvent toxicity.

  • Self-Validation Checkpoint 2 (Positive Control): Include a parallel dilution series of Niclosamide to validate assay sensitivity and provide an internal benchmark.

Phase 3: Infection & Incubation

  • Aspirate the growth media from the 96-well plate.

  • Add 50 μL of the serially diluted compound to the respective wells.

  • Add 50 μL of SARS-CoV-2 viral inoculum at an MOI of 0.01. For the cytotoxicity plate (mock infection), add 50 μL of virus-free assay media instead.

  • Incubate the plates for 48 to 72 hours. Note: 48 hours is optimal for capturing peak CPE before secondary necrotic effects obscure the data.

Phase 4: CCK-8 Viability Readout

  • Add 10 μL of CCK-8 reagent directly to each well (no aspiration required).

  • Incubate for 2 hours at 37°C.

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the CC₅₀ (from the mock-infected plate) and IC₅₀ (from the virus-infected plate) using non-linear regression (four-parameter logistic curve) in software such as GraphPad Prism.

References

  • Juang YP, et al. "Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2." PubMed. URL: [Link]

Validation

A Researcher's Guide to the Comparative Metabolic Stability of Salicylanilide Derivatives

Introduction: The Salicylanilide Scaffold - A Double-Edged Sword Salicylanilides, a class of compounds characterized by a 2-hydroxy-N-phenylbenzamide core, represent a versatile and potent scaffold in medicinal chemistry...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Salicylanilide Scaffold - A Double-Edged Sword

Salicylanilides, a class of compounds characterized by a 2-hydroxy-N-phenylbenzamide core, represent a versatile and potent scaffold in medicinal chemistry. Their broad spectrum of biological activities has led to their development as successful anthelmintic drugs in veterinary medicine, such as niclosamide, oxyclozanide, and closantel.[1] More recently, this scaffold has garnered significant attention for its potential in oncology, with derivatives showing promise against various cancers, including glioblastoma, by modulating critical signaling pathways like Wnt/β-catenin, mTOR, and STAT3.[2][3][4]

However, the journey from a promising hit to a viable therapeutic is often dictated by its pharmacokinetic profile, where metabolic stability plays a gatekeeping role. A compound that is too rapidly metabolized will fail to achieve therapeutic concentrations, while one that is too stable might accumulate and lead to toxicity.[5] For salicylanilides, which are often intended for oral administration, first-pass metabolism in the liver can severely limit systemic bioavailability, a known challenge for drugs like niclosamide.[3][6][7]

This guide provides a comparative analysis of the metabolic stability of different salicylanilide derivatives. We will delve into the primary metabolic pathways, compare the fates of key representatives, and provide a validated experimental protocol for assessing metabolic stability in your own research. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge to make informed decisions in the design and selection of next-generation salicylanilide-based therapeutics.

Core Metabolic Fates of Salicylanilides

The metabolic fate of a salicylanilide derivative is largely governed by its structure, particularly the nature and position of its substituents. The biotransformation reactions are typically categorized into two phases.

  • Phase I Metabolism : These reactions introduce or expose functional groups, slightly increasing the hydrophilicity of the compound. For salicylanilides, this primarily involves oxidation reactions catalyzed by the Cytochrome P450 (CYP) superfamily of enzymes located in the liver.[8][9] Key Phase I reactions include aromatic hydroxylation on either the salicylic acid or aniline ring, and in some cases, dehalogenation or oxidation of alkyl side chains.[10][11]

  • Phase II Metabolism : These are conjugation reactions where an endogenous molecule is attached to the drug or its Phase I metabolite, significantly increasing its water solubility and facilitating its excretion.[12][13] The phenolic hydroxyl group of the salicylanilide core is a prime target for glucuronidation (conjugation with glucuronic acid), a major metabolic pathway for this class.[10][14] Sulphation may also occur to a lesser extent.[10]

The interplay between these two phases determines the compound's overall clearance rate and pharmacokinetic profile.

Salicylanilide_Metabolism cluster_0 Phase I (Functionalization) cluster_1 Phase II (Conjugation) cluster_2 Excretion Parent Salicylanilide Derivative P1_Metabolites Oxidized Metabolites (e.g., Hydroxylated, Dehalogenated) Parent->P1_Metabolites CYP450 Enzymes P2_Metabolites Conjugated Metabolites (e.g., Glucuronides, Sulfates) Parent->P2_Metabolites Direct Conjugation Excretion Biliary / Fecal Renal / Urinary Parent->Excretion Unchanged Drug P1_Metabolites->P2_Metabolites Transferase Enzymes (e.g., UGTs, SULTs) P2_Metabolites->Excretion

Caption: Generalized metabolic pathways for salicylanilide derivatives.

A Comparative Look at Key Derivatives

The structural diversity within the salicylanilide class leads to vastly different metabolic profiles. While some members are extensively metabolized, others are remarkably resistant to biotransformation.

DerivativeKey Metabolic PathwaysHalf-Life (t½)Oral BioavailabilityPrimary Excretion RouteKey Findings & References
Niclosamide Subject to significant metabolism, though specific pathways are not fully detailed in available literature.~6.7 hours (in rats)[6][15]Low (~10%)[3][6]Fecal (likely unabsorbed drug)Poor bioavailability is a major hurdle for systemic applications, prompting development of analogs with improved pharmacokinetics.[7][16]
Oxyclozanide Primarily Phase II glucuronidation; some Phase I oxidation to a sulphone metabolite.[10]Varies by species.Slowly absorbed after oral administration.[17]Predominantly fecal, with biliary excretion being most important.[10][17]In vitro studies show it is poorly metabolized in some species, suggesting a significant portion is eliminated unchanged.[10]
Closantel Extremely limited metabolism.Very long (2-3 weeks in sheep)~50% in sheep (oral)Almost entirely fecal (>80-90% as unchanged parent drug).[11][18]Highly resistant to biotransformation. Metabolites (e.g., monoiodoclosantel) account for <2% in plasma. High plasma protein binding contributes to its long half-life.[11][18]
Rafoxanide Minimal metabolism reported.Long, sustained plasma concentration.Well absorbed orally.Fecal.[19]Similar to closantel, it is extensively protein-bound, leading to a prolonged effect.[19]

Expert Insights on Structure-Metabolism Relationships (SMR):

The data reveals clear SMR trends. The high metabolic stability of closantel and rafoxanide is striking. This is likely attributable to several factors:

  • Steric Hindrance: The bulky and complex halogenated structures may prevent efficient binding to the active sites of metabolic enzymes like CYPs.

  • High Lipophilicity and Protein Binding: These compounds bind extensively (>99%) to plasma albumin.[11] This high degree of binding sequesters the drug in the bloodstream, making only the small, unbound fraction available for metabolism and excretion, thus contributing to the exceptionally long half-life.

  • Halogenation: The presence of halogens significantly increases lipophilicity and can influence metabolic stability.[20] While deiodination is observed for closantel, it is a very minor pathway, suggesting the carbon-halogen bonds in its structure are relatively stable against metabolic cleavage.[11]

In contrast, the low bioavailability of niclosamide suggests it is either poorly absorbed or extensively metabolized before reaching systemic circulation.[3][6] Efforts to create niclosamide analogs often focus on modifying the core structure to improve solubility and reduce susceptibility to first-pass metabolism.[16]

Experimental Protocol: In Vitro Metabolic Stability Assessment using Liver Microsomes

To provide actionable guidance, we present a robust, self-validating protocol for determining metabolic stability. Liver microsomes are a subcellular fraction containing the majority of Phase I CYP enzymes and are a cost-effective, high-throughput tool for early-stage screening.[5][21]

Causality Behind Experimental Choices:

  • Why Microsomes? They are enriched with CYP enzymes, the primary drivers of Phase I metabolism for many xenobiotics. This makes them ideal for predicting hepatic clearance driven by oxidation.[21]

  • Why NADPH? The CYP enzyme cycle is a redox process that requires a cofactor, NADPH, to transfer electrons. Its inclusion is essential for Phase I metabolic activity. Without it, you have a negative control for CYP-mediated metabolism.

  • Why Quench with Acetonitrile? Cold acetonitrile serves two purposes: it precipitates the microsomal proteins, which would otherwise interfere with analysis, and it halts all enzymatic activity instantly, ensuring the measured concentration accurately reflects the specific time point.[22]

  • Why LC-MS/MS? This analytical technique offers the high sensitivity and specificity required to accurately quantify the disappearance of the parent compound from a complex biological matrix.[5]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Phosphate Buffer (100 mM, pH 7.4): Prepare and warm to 37°C.

    • Liver Microsomes (e.g., Human, Rat): Thaw on ice immediately before use. Dilute to a working concentration (e.g., 2 mg/mL) in cold phosphate buffer.

    • Test Compound Stock (1 mM): Dissolve the salicylanilide derivative in a suitable organic solvent (e.g., DMSO). The final solvent concentration in the incubation should not exceed 1%.[23]

    • NADPH Cofactor Solution (10 mM): Prepare fresh in cold phosphate buffer.

    • Quenching Solution: Acetonitrile containing an appropriate internal standard (for LC-MS/MS analysis). Keep at -20°C.

  • Incubation Procedure:

    • Arrange a 96-well plate. For each compound, you will need wells for each time point (e.g., 0, 5, 15, 30, 60 minutes).

    • Pre-incubation: To each well, add the required volume of 37°C phosphate buffer and the diluted microsomal suspension. Finally, add the test compound (e.g., to a final concentration of 1 µM). Mix gently and pre-incubate the plate at 37°C for 5-10 minutes in a shaking water bath.

    • Reaction Initiation: Start the reaction by adding the NADPH cofactor solution to all wells except the T=0 wells. Mix immediately.

    • Time Point Sampling:

      • For the T=0 point, add the quenching solution before adding the NADPH solution.

      • At each subsequent time point (5, 15, 30, 60 min), stop the reaction by adding a volume of the cold quenching solution (e.g., 2-3 times the incubation volume) to the appropriate wells.

  • Sample Processing:

    • Seal the plate and vortex thoroughly to ensure complete protein precipitation.

    • Centrifuge the plate at high speed (e.g., 3000 x g for 15 minutes) to pellet the precipitated protein.

    • Carefully transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Data Analysis:

    • Quantify the peak area of the parent compound relative to the internal standard at each time point using LC-MS/MS.

    • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

    • The slope of the linear regression line of this plot is the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

    • Calculate the intrinsic clearance (Cl_int) using the formula: Cl_int (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / mg of microsomal protein) .[23][24]

Caption: Experimental workflow for in vitro metabolic stability assay.

Conclusion and Future Directions

The metabolic stability of salicylanilide derivatives is not a uniform characteristic but a highly structure-dependent property. Compounds like closantel exhibit remarkable metabolic resistance, leading to very long in-vivo half-lives, which is advantageous for certain anthelmintic applications.[19] Conversely, derivatives like niclosamide display poor bioavailability, presenting a significant challenge for their repurposing as systemic anticancer agents.[7]

Understanding these metabolic liabilities early in the drug discovery process is paramount. For researchers working with this scaffold, the path forward involves a rational design approach:

  • For Increased Stability: Introduce steric bulk or substituents that block common sites of metabolism. Explore formulation strategies or structural modifications that enhance plasma protein binding to prolong half-life.

  • For Improved Bioavailability: Employ prodrug strategies, such as masking the phenolic hydroxyl group, to improve absorption and protect against first-pass metabolism.[2] Alternatively, develop analogs that are less susceptible to the primary metabolic pathways identified for the parent compound.

By integrating the comparative data and the experimental framework provided in this guide, researchers can more effectively navigate the complexities of salicylanilide metabolism and accelerate the development of novel, efficacious, and safe therapeutics.

References

  • BenchChem. (n.d.). Cross-species comparison of Oxyclozanide metabolism and excretion.
  • Michiels, M., Meuldermans, W., & Heykants, J. (1987). The metabolism and fate of closantel (Flukiver) in sheep and cattle. Drug Metabolism Reviews, 18(2-3), 235-251. Available at: [Link]

  • Wu, C. Y., et al. (2004). Pharmacokinetics of anti-SARS-CoV agent niclosamide and its analogs in rats. Journal of Food and Drug Analysis, 12(2).
  • ResearchGate. (2026). Pharmacokinetics of Anti-SARS-CoV Agent Niclosamide and Its Analogs in Rats.
  • Terada, H., et al. (1988). Structural requirements of salicylanilides for uncoupling activity in mitochondria. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 936(3), 504-512. Available at: [Link]

  • BenchChem. (n.d.). Oxyclozanide: Mechanism of Action and Veterinary Applications Explained.
  • MSD Veterinary Manual. (n.d.). Pharmacokinetics of Anthelmintics in Animals.
  • INCHEM. (n.d.). Closantel (WHO Food Additives Series 27). Available at: [Link]

  • Bosze, S., et al. (2024). New Salicylanilide Derivatives and Their Peptide Conjugates as Anticancer Compounds: Synthesis, Characterization, and In Vitro Effect on Glioblastoma. ACS Omega. Available at: [Link]

  • Chen, W., et al. (2016). Niclosamide and its analogs are potent inhibitors of Wnt/β-catenin, mTOR and STAT3 signaling in ovarian cancer. Oncotarget, 7(51), 86803–86816. Available at: [Link]

  • Montgomery, E. J., et al. (2022). SAT021 Development Of Niclosamide Analogs For Treatment Of Androgen Receptor Positive Hepatocellular Carcinoma. Journal of the Endocrine Society, 6(Suppl 1), A575. Available at: [Link]

  • Li, Y., et al. (2022). The magic bullet: Niclosamide. Frontiers in Pharmacology, 13, 1022425. Available at: [Link]

  • Stolarikova, J., et al. (2023). Salicylanilides and Their Anticancer Properties. Molecules, 28(2), 809. Available at: [Link]

  • Lasa Supergenerics Ltd. (n.d.). Oxyclozanide. Available at: [Link]

  • BenchChem. (n.d.). Application Notes and Protocols for Studying Oxyclozanide Pharmacokinetics in Cattle.
  • Veterinary Medicines Directorate. (2017). Oxyfluke 34 mg/ml Oral Suspension for Cattle and Sheep.
  • Cox, R. L., & Horrocks, D. (1980). THE EFFECT OF LIGHT ON HALOGENATED SALICYLANILIDE IONS. Photochemical and Photobiological Sciences. Available at: [Link]

  • MilliporeSigma. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
  • Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Available at: [Link]

  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021). IntechOpen. Available at: [Link]

  • Chem Help ASAP. (2023). metabolic stability & determining intrinsic drug clearance. Available at: [Link]

  • Dalle-Donne, I., & Colombo, R. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. International Journal of Molecular Sciences, 24(10), 8797. Available at: [Link]

  • Almazroo, O. A., et al. (2024). Drug Metabolism: Phase I and Phase II Metabolic Pathways. IntechOpen. Available at: [Link]

  • Al-Dossary, O., et al. (2024). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. Biomedicines, 12(7), 1618. Available at: [Link]

  • Anzenbacher, P., & Anzenbacherova, E. (2010). Phase II drug metabolizing enzymes. E-Journal of Chemistry. Available at: [Link]

  • Seelig, A., & Gerebtzoff, G. (2004). Halogenation of drugs enhances membrane binding and permeation. ChemBioChem, 5(5), 655-662. Available at: [Link]

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Comparative

A Researcher's Guide to Validating Target Engagement: The Case of 3,5-Dichlorosalicylanilide and the STAT3 Signaling Pathway

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the target engagement of 3,5-Dichlorosalicylanilide within a relevant biological context. While th...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the target engagement of 3,5-Dichlorosalicylanilide within a relevant biological context. While the broader class of salicylanilides is known for its pleiotropic effects, including mitochondrial uncoupling and modulation of various signaling cascades like Wnt/β-catenin, mTORC1, and NF-κB, this guide will focus on a well-documented target: the Signal Transducer and Activator of Transcription 3 (STAT3) pathway.[1][2]

The objective is not merely to present protocols but to build a logical, self-validating experimental narrative. We will compare and contrast orthogonal methods to provide a high-confidence assessment of whether 3,5-Dichlorosalicylanilide directly engages its putative target and elicits the expected downstream functional consequences in a cellular environment.

The Rationale: Why a Multi-Assay Approach is Essential

Confirming that a small molecule interacts with its intended target in a complex biological system is a cornerstone of drug discovery.[3][4] A lack of target engagement can lead to misinterpretation of efficacy data, while off-target effects can result in toxicity. For a compound like 3,5-Dichlorosalicylanilide, which belongs to a class of molecules with multiple potential mechanisms, a multi-faceted validation strategy is not just recommended—it is essential for building a robust mechanistic hypothesis.[1][5]

Our approach is built on three pillars of inquiry, moving from direct physical interaction to the functional cellular outcome:

  • Direct Target Binding: Does the compound physically bind to the target protein in its native cellular environment?

  • Proximal Target Modulation: Does this binding event alter the target's immediate state of activity (e.g., its phosphorylation status)?

  • Downstream Functional Response: Does the change in target activity translate into a measurable change in the signaling pathway's output?

By employing distinct, complementary assays to answer each of these questions, we create a self-validating workflow where the results of one experiment support and rationalize the others.

Visualizing the STAT3 Signaling Pathway and Point of Inhibition

The STAT3 signaling pathway is a critical regulator of cell proliferation, survival, and differentiation. Its aberrant activation is a hallmark of many cancers.[6] The canonical pathway is initiated by cytokine or growth factor binding to a cell surface receptor, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate STAT3, causing it to dimerize, translocate to the nucleus, and activate the transcription of target genes. Salicylanilides like niclosamide have been shown to inhibit the phosphorylation of STAT3, which is the key activation step.[6][7]

STAT3_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor 1. Ligand Binding JAK JAK Receptor->JAK 2. Receptor Activation STAT3_inactive STAT3 JAK->STAT3_inactive 3. Phosphorylation pSTAT3 p-STAT3 STAT3_inactive->pSTAT3 Dimer p-STAT3 Dimer pSTAT3->Dimer 4. Dimerization Dimer_nuc p-STAT3 Dimer Dimer->Dimer_nuc 5. Nuclear Translocation Inhibitor 3,5-Dichlorosalicylanilide Inhibitor->STAT3_inactive Inhibition of Phosphorylation DNA Target Gene Promoters Dimer_nuc->DNA 6. DNA Binding Transcription Transcription DNA->Transcription 7. Gene Transcription

Caption: The STAT3 signaling pathway and the putative inhibition point of 3,5-Dichlorosalicylanilide.

Comparison of Target Engagement Validation Methods

We will compare three orthogonal methods to validate the engagement of 3,5-Dichlorosalicylanilide with STAT3. For comparison, a known STAT3 inhibitor (e.g., Stattic) and a vehicle control (DMSO) will be used as positive and negative controls, respectively.

Method Principle Measures Advantages Limitations
Cellular Thermal Shift Assay (CETSA) Ligand binding stabilizes a target protein against thermal denaturation.[6][8]Direct physical binding of the compound to the target protein in intact cells.Label-free; confirms engagement in a physiological context; applicable to many protein classes.[6]Requires a specific antibody; not all binding events result in a thermal shift; lower throughput.
Western Blot for Phospho-STAT3 An antibody specific to the phosphorylated form of STAT3 is used to quantify its activation state upon compound treatment.Proximal modulation of target activity (inhibition of phosphorylation).Direct measure of target activation; widely used and well-understood technique; relatively inexpensive.Provides no information on direct binding; semi-quantitative; relies on antibody quality.
STAT3 Reporter Gene Assay A reporter gene (e.g., luciferase) is placed under the control of a STAT3-responsive promoter. A decrease in reporter signal indicates pathway inhibition.[1][5]Downstream functional consequence of target engagement.Highly sensitive and quantitative; amenable to high-throughput screening; measures the integrated pathway response.[2]Indirect measure of target engagement; can be affected by off-target effects that influence the reporter system.[9]
Hypothetical Comparative Data

The following table illustrates the kind of quantitative data one might expect from these experiments.

Compound CETSA (ΔTm of STAT3) Phospho-STAT3 (IC50) STAT3 Reporter Assay (IC50)
Vehicle (DMSO) 0 °C (Baseline)N/AN/A
3,5-Dichlorosalicylanilide +2.5 °C2.1 µM1.8 µM
Stattic (Positive Control) +3.1 °C0.8 µM0.6 µM
Compound X (Negative Control) -0.2 °C> 50 µM> 50 µM

Experimental Workflows and Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA provides direct evidence of compound-target interaction in a cellular setting. The principle is that a protein bound to a ligand becomes more stable and resistant to heat-induced unfolding and aggregation.[6][10]

CETSA_Workflow cluster_prep 1. Cell Treatment cluster_heat 2. Heat Challenge cluster_lysis 3. Lysis & Separation cluster_analysis 4. Analysis A Harvest Cells B Treat with Compound (e.g., 3,5-Dichlorosalicylanilide) A->B C Aliquot cells B->C D Apply Temperature Gradient (e.g., 45-65°C) C->D E Freeze-Thaw Lysis D->E F Centrifuge to separate soluble vs. aggregated protein E->F G Collect Supernatant (Soluble Fraction) F->G H Western Blot for STAT3 G->H I Quantify Bands & Plot Melting Curve H->I

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

  • Cell Culture: Culture a suitable cell line with high endogenous STAT3 expression (e.g., HeLa, MCF-7) to near-confluency.

  • Treatment: Harvest cells by trypsinization, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail. Divide the cell suspension into treatment groups (e.g., Vehicle, 10 µM 3,5-Dichlorosalicylanilide, 10 µM Stattic). Incubate for 1 hour at 37°C.[7]

  • Heat Challenge: Aliquot 100 µL of each treated cell suspension into PCR tubes. Place the tubes in a thermal cycler and apply a temperature gradient (e.g., from 48°C to 72°C in 2°C increments) for 3 minutes, followed by a 3-minute incubation at room temperature.[7]

  • Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.[7]

  • Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

  • Analysis: Carefully collect the supernatant (soluble protein fraction). Normalize total protein concentration across all samples. Analyze the samples by SDS-PAGE and Western Blot using a primary antibody against total STAT3.

  • Data Interpretation: Quantify the band intensities at each temperature. Plot the percentage of soluble STAT3 relative to the lowest temperature control. The temperature at which 50% of the protein has aggregated is the melting temperature (Tm). A shift in the Tm in the compound-treated group compared to the vehicle control indicates target engagement.

Western Blot for Phospho-STAT3 (Tyr705)

This assay directly measures the activation state of STAT3. A reduction in the phosphorylated form of STAT3 (p-STAT3) upon compound treatment indicates inhibition of the upstream signaling that leads to its activation.

WB_Workflow cluster_treat 1. Cell Treatment & Lysis cluster_gel 2. Electrophoresis & Transfer cluster_probe 3. Immunoprobing cluster_analyze 4. Analysis A Seed cells and grow overnight B Treat with dose range of compound A->B C Stimulate with Cytokine (e.g., IL-6) B->C D Lyse cells & quantify protein C->D E Run SDS-PAGE D->E F Transfer to PVDF Membrane E->F G Block Membrane F->G H Incubate with Primary Ab (anti-pSTAT3, anti-STAT3, anti-Actin) G->H I Incubate with Secondary Ab H->I J Detect with ECL I->J K Image and Quantify Bands J->K L Normalize pSTAT3 to Total STAT3 & Loading Control K->L M Plot Dose-Response Curve & Calculate IC50 L->M

Caption: General workflow for a STAT3-driven luciferase reporter gene assay.

  • Transfection: Seed cells (e.g., HEK293T) in a 96-well plate. Co-transfect the cells with a STAT3-responsive firefly luciferase reporter plasmid and a constitutively expressed Renilla luciferase plasmid (for normalization of transfection efficiency). Allow cells to express the plasmids for 24 hours.

  • Treatment: Pre-treat the cells with a serial dilution of 3,5-Dichlorosalicylanilide for 2 hours.

  • Stimulation: Add IL-6 (or another appropriate stimulus) to all wells except the unstimulated control and incubate for an additional 6-8 hours.

  • Lysis and Readout: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a plate-based luminometer.

  • Data Interpretation: For each well, normalize the firefly luciferase signal to the Renilla luciferase signal. A dose-dependent decrease in the normalized luciferase activity upon compound treatment indicates inhibition of the STAT3 signaling pathway. Calculate the IC50 value from the resulting dose-response curve.

Conclusion

Validating target engagement is a critical, multi-step process that forms the foundation of a compound's mechanism of action. By systematically combining biophysical (CETSA), biochemical (Western Blot for p-STAT3), and functional (Reporter Gene Assay) methods, researchers can build a powerful and convincing case for the on-target activity of 3,5-Dichlorosalicylanilide. This orthogonal approach ensures that the observed biological effects are directly linked to the interaction between the compound and its intended target, STAT3, providing the confidence needed to advance a molecule through the drug discovery pipeline.

References

  • Krajnović, M., & Pešić, M. (2023). Salicylanilides and Their Anticancer Properties. Pharmaceuticals, 16(1), 108. [Link]

  • Eurofins DiscoverX. (n.d.). Signaling Reporter Assays. Retrieved from [Link]

  • Ren, Y., et al. (2020). Cellular thermal shift assay (CETSA). Bio-protocol, 10(14), e3681. [Link]

  • QIAGEN. (n.d.). Gene Reporter Assays | Signaling Pathway Analysis. Retrieved from [Link]

  • Patel, V. B., et al. (2014). Determining target engagement in living systems. Future Medicinal Chemistry, 6(13), 1527-1544. [Link]

  • Sygnature Discovery. (2020). Strategies for target and pathway engagement in cellular assays. Retrieved from [Link]

  • Zhang, T., et al. (2018). Niclosamide Inhibits Cell Growth and Enhances Drug Sensitivity of Hepatocellular Carcinoma Cells via STAT3 Signaling Pathway. Journal of Cancer, 9(21), 3899–3906. [Link]

  • Al-Hujaily, E. M., et al. (2023). The magic bullet: Niclosamide. Frontiers in Oncology, 13, 1144899. [Link]

  • BMG LABTECH. (2024). Gene reporter assays. Retrieved from [Link]

  • Lomenick, B., et al. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

  • Schürmann, M., et al. (2016). Small-Molecule Target Engagement in Cells. Cell Chemical Biology, 23(4), 435-441. [Link]

  • Sygnature Discovery. (n.d.). A Practical Guide to Target Engagement Assays. Retrieved from [Link]

  • University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]

  • Vasta, J. D., et al. (2021). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Medicinal Chemistry Letters, 12(8), 1315–1322. [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3,5-Dichlorosalicylanilide

As researchers and drug development professionals, our work with novel compounds is foundational to scientific advancement. However, innovation cannot come at the expense of safety.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals, our work with novel compounds is foundational to scientific advancement. However, innovation cannot come at the expense of safety. Handling active compounds like 3,5-Dichlorosalicylanilide, a halogenated salicylanilide, demands a rigorous and informed approach to personal protection. This guide moves beyond a simple checklist, providing a procedural framework grounded in risk assessment and scientific rationale to ensure your safety and the integrity of your research.

Hazard Assessment: The 'Why' Behind the Protective Gear

Understanding the specific threats a chemical poses is the critical first step in selecting appropriate Personal Protective Equipment (PPE). While comprehensive toxicological data for 3,5-Dichlorosalicylanilide may be limited, we can infer its primary hazards from structurally similar compounds, such as 3,5-Dichlorosalicylic acid and 3,5-Dichlorosalicylaldehyde. The consistent hazard profile across these precursors establishes a clear mandate for caution.

The primary risks are associated with direct contact and inhalation.[1] The chemical is classified as an irritant to the skin, eyes, and respiratory system, and is harmful if swallowed.[1][2] This necessitates a multi-layered defense strategy focused on preventing any contact with the body.

Hazard StatementGHS ClassificationImplication for Handling
H315 Skin Irritation, Category 2Causes skin irritation. Direct contact can lead to redness, itching, and inflammation.[2][3][4]
H319 Serious Eye Irritation, Category 2Causes serious eye irritation. Splashes can result in significant, potentially lasting, eye damage.[2][3][4]
H335 STOT SE, Category 3May cause respiratory irritation. Inhalation of dust can irritate the nose, throat, and lungs.[3][4]
H302 Acute Toxicity, Oral, Category 4Harmful if swallowed. Ingestion can lead to adverse health effects.[2][3]

The Core Ensemble: Essential PPE for 3,5-Dichlorosalicylanilide

Your PPE is the last line of defense between you and the chemical.[5] It must be selected, worn, and maintained correctly to be effective.[6]

Eye and Face Protection
  • Rationale: The high risk of serious eye irritation (H319) makes robust eye protection non-negotiable.[1][7] Standard safety glasses are insufficient as they do not protect from splashes or airborne particles entering from the sides or top.

  • Minimum Requirement: Chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards are mandatory.[4][8]

  • Best Practice: When handling larger quantities (>1g) or when there is a significant risk of splashing (e.g., during vigorous mixing or transfers), a full-face shield should be worn over chemical splash goggles.[9][10] This provides an additional layer of protection for the entire face.

Hand Protection
  • Rationale: To prevent skin irritation (H315), gloves are essential.[2][4] The choice of material is critical, as not all gloves offer the same level of protection against every chemical.

  • Selection: Nitrile gloves are a suitable initial choice for handling solid 3,5-Dichlorosalicylanilide and for protection against incidental contact.[6] Always check the manufacturer's compatibility data for the specific solvents you will be using during your workup.

  • Protocol:

    • Inspect gloves for any signs of damage, such as punctures or tears, before each use.[11]

    • Don gloves, ensuring your lab coat cuffs are tucked inside the glove to prevent skin exposure.

    • For extended procedures, consider double-gloving.

    • If a glove becomes contaminated, remove it immediately using the proper technique (peeling it off from the cuff without touching the outer surface with your bare skin), and wash your hands thoroughly before donning a new pair.

Body Protection
  • Rationale: A barrier is needed to protect skin on the arms and body from accidental spills and contamination.

  • Minimum Requirement: A clean, long-sleeved laboratory coat with a closed front is required at all times.[6]

  • Best Practice: For procedures involving larger quantities or a high risk of splashing, supplement your lab coat with a chemically resistant apron.[10] For extensive handling, such as in a pilot plant setting, disposable coveralls ("bunny suits") offer more complete protection.[9][12]

Respiratory Protection
  • Rationale: The potential for respiratory tract irritation (H335) from airborne dust is a significant concern.[1] The primary method of control is to prevent the generation of dust in the first place.

  • Hierarchy of Controls:

    • Engineering Controls (Primary): All handling of solid 3,5-Dichlorosalicylanilide that could generate dust (e.g., weighing, transferring, preparing solutions) MUST be performed inside a certified chemical fume hood.[6][13][14] This is the most effective way to protect the user.

    • Personal Protective Equipment (Secondary): If a fume hood is not available or if there is a risk of dust generation outside of a hood (e.g., during a large-scale transfer or spill cleanup), a NIOSH-certified N95 (or higher) respirator is required.[9][15] All users requiring a respirator must be fit-tested and trained in its proper use.[15]

Operational Protocol: A Step-by-Step Handling Workflow

This protocol outlines the essential steps for safely weighing and solubilizing 3,5-Dichlorosalicylanilide, integrating the PPE requirements discussed above.

G cluster_prep Phase 1: Preparation cluster_handling Phase 2: Chemical Handling (Inside Fume Hood) cluster_cleanup Phase 3: Decontamination & Disposal cluster_doff Phase 4: Final Steps A 1. Verify Fume Hood Certification & Airflow B 2. Assemble All Glassware & Reagents A->B C 3. Don Core PPE: Lab Coat, Goggles, Gloves B->C D 4. Weigh Compound on Analytical Balance C->D E 5. Carefully Transfer Solid to Vessel D->E F 6. Add Solvent and Begin Solubilization E->F G 7. Decontaminate Spatula & Weigh Boat F->G H 8. Segregate Waste: Solid, Liquid, PPE G->H I 9. Clean Work Surface H->I J 10. Doff PPE in Correct Order (Gloves First) I->J K 11. Wash Hands Thoroughly J->K

Caption: Workflow for Safe Handling of 3,5-Dichlorosalicylanilide.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the safe handling lifecycle of any chemical.[13][16]

  • Solid Waste: All disposable materials that have come into contact with 3,5-Dichlorosalicylanilide (e.g., weigh boats, contaminated paper towels, used gloves, and other disposable PPE) must be collected in a dedicated, clearly labeled hazardous waste container.[17]

  • Liquid Waste: Solutions containing 3,5-Dichlorosalicylanilide and any solvents used for rinsing glassware must be collected in a compatible, sealed, and clearly labeled hazardous liquid waste container.[18] Do not pour this waste down the drain.[8]

  • Glassware Decontamination:

    • Rinse glassware with a small amount of the solvent used in the procedure. Collect this rinsate as hazardous liquid waste.

    • Repeat the rinse.

    • After the initial solvent rinses, glassware can be washed using standard laboratory procedures.

  • Spill Cleanup: In case of a spill, use a spill kit with absorbent pads to contain the material. All cleanup materials must be disposed of as hazardous solid waste.[11] Ensure appropriate PPE, including respiratory protection, is worn during cleanup.

Emergency Procedures: Immediate Response Actions

In the event of an exposure, immediate and correct action is vital.[11]

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation persists.[11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air immediately.[4][7] If breathing is difficult or they feel unwell, seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.

By adhering to this comprehensive guide, you are not merely following rules; you are engaging in a culture of safety that protects you, your colleagues, and the integrity of your scientific pursuits.

References

  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Pace University.
  • Laboratory Safety. Workplace Safety and Health Council.
  • Life-Changing Safety Tips for Handling Laboratory Chemicals. Actylis Lab Solutions.
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  • Handling Hazardous Chemicals In A Laboratory Setting: A Comprehensive Guide. Med-Tech News.
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